Sodium methanesulfonate-D3

Core Science & Biosynthesis

An In-Depth Technical Guide to Sodium Methanesulfonate-D3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium methanesulfonate-D3 (catalogue number D-8196) is the deuterated form of sodium methanesulfonate (B1217627), a widely used organic salt.[1] In this isotopically labeled version, the three hydrogen atoms of the methyl group are replaced with deuterium (B1214612) (D), a stable, non-radioactive isotope of hydrogen. This substitution results in a molecule with nearly identical chemical properties to its non-deuterated counterpart but with a higher molecular weight. This key difference makes it an invaluable tool in analytical chemistry, particularly in quantitative mass spectrometry-based assays where it serves as an excellent internal standard.[2] Deuterated compounds are also utilized in metabolic and pharmacokinetic studies to investigate the kinetic isotope effect, potentially altering metabolic pathways and enhancing drug performance.[3][4]

This technical guide provides a comprehensive overview of Sodium methanesulfonate-D3, including its chemical properties, typical applications with a focus on its role as an internal standard, and a generalized experimental protocol for its use in liquid chromatography-mass spectrometry (LC-MS) analysis.

Chemical Properties and Data

Sodium methanesulfonate-D3 is a stable, isotopically labeled compound with the key properties summarized in the table below. The isotopic enrichment of commercially available Sodium methanesulfonate-D3 is typically high, often around 98 atom % D, ensuring its utility in sensitive analytical methods.[5]

Property	Value	Reference
Chemical Name	Sodium methanesulfonate-d3	[5]
Synonyms	Methanesulfonic Acid-D3 Sodium Salt, Sodium trideuteriomethanesulfonate	[5][6]
Molecular Formula	CD₃NaO₃S	[7]
Molecular Weight	121.10 g/mol	[5]
CAS Number	1610056-71-7	[5]
Unlabeled CAS Number	2386-57-4	[6]
Isotopic Enrichment	≥ 98 atom % D	[5]
Appearance	White to off-white solid
Solubility	Soluble in water	[8]

Applications in Research and Drug Development

The primary application of Sodium methanesulfonate-D3 is as an internal standard in quantitative analytical methods, particularly those employing mass spectrometry.[2]

Internal Standard in Mass Spectrometry

In techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), an internal standard is a compound added in a known quantity to all samples, including calibrators and quality controls. Its purpose is to correct for the loss of analyte during sample preparation and for variations in instrument response. An ideal internal standard has physicochemical properties very similar to the analyte of interest.

Sodium methanesulfonate-D3 is an ideal internal standard for the quantification of sodium methanesulfonate for the following reasons:

• Similar Chemical and Physical Properties: Being the deuterated analog, it behaves almost identically to the unlabeled sodium methanesulfonate during sample extraction, chromatography, and ionization in the mass spectrometer.

• Mass Differentiation: The mass difference of 3 Daltons (due to the three deuterium atoms) allows the mass spectrometer to distinguish it from the endogenous analyte, while their close chemical nature ensures they are affected similarly by matrix effects.

The use of a stable isotope-labeled internal standard like Sodium methanesulfonate-D3 is considered the gold standard in quantitative bioanalysis, leading to higher accuracy and precision of the analytical method.

Metabolic and Pharmacokinetic Studies

Deuterated compounds are also employed in drug metabolism and pharmacokinetic (DMPK) studies. The replacement of hydrogen with deuterium can lead to a kinetic isotope effect, where the rate of a chemical reaction is slowed down if the bond to the heavier isotope is broken in the rate-determining step. This can be used to:

• Investigate Metabolic Pathways: By strategically placing deuterium atoms on a drug molecule, researchers can probe which positions are most susceptible to metabolic breakdown.

• Modulate Drug Metabolism: Slowing down the metabolism of a drug can potentially improve its pharmacokinetic profile, for example, by increasing its half-life and exposure.[9]

While Sodium methanesulfonate-D3 itself is a simple molecule, its use as a tracer can help in understanding the fate of the methanesulfonyl moiety in more complex molecules within a biological system.[10]

Experimental Protocols

The following section details a generalized experimental protocol for the use of Sodium methanesulfonate-D3 as an internal standard in a typical LC-MS/MS workflow for the quantification of methanesulfonic acid in a given matrix (e.g., a pharmaceutical formulation or an environmental sample).

Quantification of Methanesulfonic Acid using LC-MS/MS with Sodium Methanesulfonate-D3 as an Internal Standard

This protocol outlines the general steps for method development and validation for the quantification of methanesulfonic acid.

4.1.1 Materials and Reagents

• Methanesulfonic acid (analyte)

• Sodium methanesulfonate-D3 (internal standard)

• High-purity water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (or other suitable mobile phase modifier)

• The matrix of interest (e.g., drug substance, water sample)

4.1.2 Preparation of Stock and Working Solutions

• Analyte Stock Solution (e.g., 1 mg/mL): Accurately weigh a known amount of methanesulfonic acid and dissolve it in a suitable solvent (e.g., high-purity water) in a volumetric flask.

• Internal Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh a known amount of Sodium methanesulfonate-D3 and dissolve it in the same solvent as the analyte.

• Working Solutions: Prepare a series of working solutions for both the analyte and the internal standard by serial dilution of the stock solutions. These will be used to prepare calibration standards and quality control samples.

4.1.3 Sample Preparation

• Accurately weigh or measure a known amount of the sample matrix.

• Spike the sample with a known volume of the internal standard working solution to achieve a fixed concentration in all samples.

• Add a suitable solvent to dissolve/extract the analyte and internal standard from the matrix.

• Vortex or sonicate the sample to ensure thorough mixing and extraction.

• Centrifuge the sample to pellet any undissolved material.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4.1.4 LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable column for separating polar compounds, such as a hydrophilic interaction liquid chromatography (HILIC) column or a reversed-phase C18 column with an appropriate mobile phase.

• Mobile Phase: A mixture of an aqueous phase (e.g., water with formic acid) and an organic phase (e.g., acetonitrile). The gradient or isocratic elution profile will need to be optimized to achieve good separation of the analyte from matrix components.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer is commonly used for quantitative analysis.

• Ionization Source: Electrospray ionization (ESI) in either positive or negative mode, depending on the analyte's properties.

• MS/MS Detection: The instrument is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for both methanesulfonic acid and methanesulfonic acid-D3 are monitored.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Methanesulfonic acid	To be determined empirically	To be determined empirically
Methanesulfonic acid-D3	To be determined empirically	To be determined empirically

4.1.5 Data Analysis and Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards.

• The concentration of the analyte in the unknown samples is then determined by interpolating their analyte-to-internal-standard peak area ratios from the calibration curve.

Visualizations

Logical Relationship of Isotopic Labeling

The following diagram illustrates the relationship between the unlabeled compound, the deuterated starting material, and the resulting Sodium methanesulfonate-D3.

Figure 1: Conceptual synthesis of Sodium methanesulfonate-D3.

Experimental Workflow for Quantitative Analysis

The diagram below outlines a typical workflow for the use of Sodium methanesulfonate-D3 as an internal standard in a quantitative LC-MS/MS analysis.

Figure 2: Workflow for quantitative analysis using an internal standard.

Conclusion

Sodium methanesulfonate-D3 is a crucial analytical reagent for researchers and drug development professionals. Its primary utility as a stable isotope-labeled internal standard in mass spectrometry-based quantification ensures the accuracy and reliability of analytical data. Furthermore, the principles of isotopic labeling embodied by this compound have broader implications in the study of drug metabolism and pharmacokinetics. The generalized experimental workflow provided in this guide serves as a foundational template for the development of robust analytical methods for the quantification of methanesulfonic acid in various matrices.

References

• 1. SODIUM METHANESULFONATE(2386-57-4) 1H NMR [m.chemicalbook.com]
• 2. Sodium methanesulfonate | CH3NaO3S | CID 638112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. Sodium Methanesulfonate-d3 | LGC Standards [lgcstandards.com]
• 7. clearsynth.com [clearsynth.com]
• 8. SODIUM METHANESULFONATE | 2386-57-4 [chemicalbook.com]
• 9. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Metabolism of methanesulfonic acid involves a multicomponent monooxygenase enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. SODIUM METHANESULFONATE synthesis - chemicalbook [chemicalbook.com]
• 12. CN103113267A - Method for preparing methanesulfonic acid from sodium methanesulfonate - Google Patents [patents.google.com]

An In-depth Technical Guide to the Chemical Properties of Sodium Methanesulfonate-D3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of Sodium Methanesulfonate-D3. The information is curated for researchers, scientists, and professionals in drug development who utilize deuterated compounds in their work. This document presents quantitative data in structured tables, details available experimental protocols, and includes visualizations to illustrate key workflows.

Core Chemical Properties

Sodium Methanesulfonate-D3 is the deuterated analog of Sodium Methanesulfonate (B1217627). The deuterium (B1214612) labeling provides a valuable tool for various research applications, including metabolic studies and as an internal standard in mass spectrometry-based quantification.

Physicochemical Data

The following table summarizes the key physicochemical properties of Sodium Methanesulfonate-D3. Data for the non-deuterated form (Sodium Methanesulfonate) is also provided for comparison, as it serves as a close proxy for many physical characteristics.

Property	Sodium Methanesulfonate-D3	Sodium Methanesulfonate (for comparison)
CAS Number	1610056-71-7[1]	2386-57-4[2][3]
Molecular Formula	CD₃NaO₃S	CH₃NaO₃S[2][3]
Molecular Weight	121.11 g/mol	118.09 g/mol [2][3]
Appearance	White crystalline solid	White odorless crystalline powder[2]
Melting Point	Data not available	17-19 °C[4][5]
Boiling Point	Data not available	167 °C[4][5]
Density	Data not available	1.481 g/cm³[4]
Isotopic Purity	≥98 atom % D[1]	Not Applicable

Solubility Profile

Solvent	Solubility of Sodium Methanesulfonate
Water	Soluble[4][5][6]
Alcohol	Soluble[4][5][6]
Ether	Soluble[4][5][6]
Hexane	Soluble[4][5][6]
Benzene	Soluble[4][5][6]
Toluene	Soluble[4][5][6]
Methylcyclopentane	Soluble[4][5][6]
o-Chlorotoluene	Soluble[4][5][6]
Ethyl disulfide	Soluble[4][5][6]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Sodium Methanesulfonate-D3 are not extensively published. However, based on general chemical principles and available information for the non-deuterated analog, the following methodologies can be inferred.

Synthesis

A common method for the synthesis of sodium salts of sulfonic acids is through the neutralization of the corresponding acid with a sodium base. A plausible synthetic route for Sodium Methanesulfonate-D3 is as follows:

• Reaction: Methanesulfonic acid-D3 is reacted with a stoichiometric amount of sodium hydroxide (B78521) or sodium carbonate in an aqueous solution.

• Solvent: Water is a suitable solvent for this reaction.

• Temperature: The reaction is typically carried out at room temperature with stirring.

• Purification: The resulting solution is then concentrated under reduced pressure to yield the crude product. Recrystallization from a suitable solvent system, such as ethanol/water, can be employed for further purification.

A general synthesis of sodium methanesulfonate from methyl methanesulfonate involves hydrolysis with aqueous sodium hydroxide at elevated temperatures (e.g., 90°C)[7].

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Due to the deuterium substitution, the characteristic singlet of the methyl protons in the ¹H NMR spectrum of Sodium Methanesulfonate will be absent in the spectrum of Sodium Methanesulfonate-D3. The presence of any residual, non-deuterated methyl groups would appear as a small singlet. The spectrum would be referenced to a suitable internal standard.

• ¹³C NMR: The ¹³C NMR spectrum of Sodium Methanesulfonate-D3 is expected to show a signal for the deuterated methyl carbon. The coupling between carbon-13 and deuterium (C-D) will result in a multiplet for this signal. The chemical shift will be similar to that of the non-deuterated compound.

• General NMR Protocol:

  • Sample Preparation: Dissolve a small amount of the sample in a suitable deuterated solvent (e.g., D₂O).

  • Instrumentation: Acquire the spectra on a standard NMR spectrometer (e.g., 300 or 500 MHz).

  • Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectrum.

Mass Spectrometry (MS)

Mass spectrometry is a critical technique for confirming the molecular weight and isotopic enrichment of Sodium Methanesulfonate-D3.

• Expected Mass: The exact mass of the methanesulfonate-D3 anion is expected to be approximately 98.00 g/mol . In negative ion mode, a peak corresponding to this mass would be observed.

• General MS Protocol:

  • Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or coupled with a liquid chromatography system (LC-MS).

  • Ionization: Electrospray ionization (ESI) is a suitable ionization technique for this ionic compound.

  • Analysis: The mass-to-charge ratio (m/z) of the ions is measured by the mass analyzer. High-resolution mass spectrometry can be used to confirm the elemental composition.

Visualizations

Experimental Workflow: Synthesis and Purification

The following diagram illustrates a general workflow for the synthesis and purification of Sodium Methanesulfonate-D3.

Caption: General workflow for the synthesis and purification of Sodium Methanesulfonate-D3.

Logical Relationship: Analytical Characterization

This diagram outlines the logical flow of analytical techniques used to confirm the identity and purity of the synthesized Sodium Methanesulfonate-D3.

Caption: Logical workflow for the analytical characterization of Sodium Methanesulfonate-D3.

References

• 1. Sodium Methanesulfonate-d3 | LGC Standards [lgcstandards.com]
• 2. Sodium methanesulfonate | CH3NaO3S | CID 638112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. SODIUM METHANESULFONATE | 2386-57-4 [chemicalbook.com]
• 4. SODIUM METHANESULFONATE CAS#: 2386-57-4 [m.chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. Sodium methanesulfonate, 98% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.no]
• 7. SODIUM METHANESULFONATE synthesis - chemicalbook [chemicalbook.com]

Technical Guide: Sodium Methanesulfonate-D3 (CAS No. 1610056-71-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium methanesulfonate-D3 is a deuterated stable isotope-labeled analog of sodium methanesulfonate (B1217627). Its primary application in research and drug development lies in its use as a tracer in metabolic studies, as a standard in mass spectrometry-based quantification, and as a reagent in the synthesis of deuterated pharmaceutical compounds. The incorporation of deuterium (B1214612) atoms provides a distinct mass signature, allowing for the precise tracking and quantification of molecules in complex biological systems without the need for radioactive isotopes.[1][2][][4] This guide provides a comprehensive overview of its properties, a representative synthetic protocol, and its application in studying drug metabolism.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Sodium methanesulfonate-D3 is presented in the table below. This data has been compiled from various chemical suppliers.[5][6]

Property	Value	Source
CAS Number	1610056-71-7	[5]
Molecular Formula	CD₃NaO₃S	[5]
Molecular Weight	121.11 g/mol	[5]
Isotopic Enrichment	≥98 atom % D	[7]
Chemical Purity	≥98%	[6]
Appearance	White to off-white solid
Storage Conditions	Refrigerator (2-8°C) for long-term storage	[5]

Experimental Protocols

Representative Synthesis of a Deuterated Sulfonamide

While a specific protocol for the synthesis of a deuterated 3-(methylsulfonyl)-L-phenylalanine using Sodium methanesulfonate-D3 is not publicly available, a general and plausible method can be adapted from established procedures for the synthesis of sulfonamides.[8][9][10] This representative protocol outlines the key steps.

Objective: To synthesize a deuterated sulfonamide by reacting an amine with a deuterated sulfonyl chloride, which can be prepared from Sodium methanesulfonate-D3.

Materials:

• Sodium methanesulfonate-D3 (CAS: 1610056-71-7)

• Oxalyl chloride or thionyl chloride

• An appropriate amine substrate (e.g., a derivative of L-phenylalanine)

• Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)

• A non-nucleophilic base (e.g., triethylamine, pyridine)

• Deuterated water (D₂O) for quenching (optional)

• Standard laboratory glassware and purification supplies (silica gel for chromatography)

Methodology:

• Preparation of Deuterated Methanesulfonyl Chloride:

  • In a fume hood, suspend Sodium methanesulfonate-D3 in an anhydrous aprotic solvent such as dichloromethane.

  • Slowly add a chlorinating agent like oxalyl chloride or thionyl chloride to the suspension at 0°C.

  • Allow the reaction to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or LC-MS).

  • The resulting solution contains deuterated methanesulfonyl chloride. This intermediate is often used directly without isolation due to its reactivity.

• Sulfonamide Formation:

  • In a separate flask, dissolve the amine substrate and a non-nucleophilic base in an anhydrous aprotic solvent.

  • Cool the amine solution to 0°C.

  • Slowly add the freshly prepared solution of deuterated methanesulfonyl chloride to the amine solution.

  • Stir the reaction mixture at 0°C for 30 minutes and then allow it to warm to room temperature, stirring overnight.

• Work-up and Purification:

  • Quench the reaction by the slow addition of water (or D₂O to preserve deuterium labeling in labile positions).

  • Separate the organic layer and wash it sequentially with a mild acid (e.g., 1M HCl), a mild base (e.g., saturated NaHCO₃), and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to yield the pure deuterated sulfonamide.

• Characterization:

  • Confirm the structure and isotopic incorporation of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Experimental Workflows and Signaling Pathways

Workflow for Stable Isotope Labeling in Drug Metabolism Studies

Sodium methanesulfonate-D3 can be used to synthesize a deuterated version of a drug candidate. This stable isotope-labeled compound is then used in drug metabolism and pharmacokinetic (DMPK) studies to trace the fate of the drug in a biological system.[1][2][][11]

Caption: Workflow for utilizing a deuterated drug candidate in metabolism studies.

LFA-1 Signaling Pathway

Sodium methanesulfonate-D3 may be used to synthesize deuterated inhibitors of Lymphocyte Function-Associated Antigen-1 (LFA-1). LFA-1 is an integrin involved in leukocyte adhesion and immunological synapse formation.[12][13][14][15] Understanding its signaling is crucial for drug development in immunology.

Caption: Simplified LFA-1 "inside-out" signaling pathway leading to activation.

Safety and Handling

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Avoid creating dust. Use in a well-ventilated area.

• Storage: Keep the container tightly closed in a dry and cool place. The deuterated compound is often recommended to be stored at 2-8°C.[5]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

It is always recommended to consult the specific SDS provided by the supplier before handling any chemical.

References

• 1. benchchem.com [benchchem.com]
• 2. scitechnol.com [scitechnol.com]
• 4. researchgate.net [researchgate.net]
• 5. clearsynth.com [clearsynth.com]
• 6. Sodium Methanesulfonate-d3 | LGC Standards [lgcstandards.com]
• 7. cdnisotopes.com [cdnisotopes.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl- O-(tert-butyl)hydroxylamine, t-BuONSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. metsol.com [metsol.com]
• 12. Immunological synapse - Wikipedia [en.wikipedia.org]
• 13. mdpi.com [mdpi.com]
• 14. Lymphocyte function-associated antigen 1 - Wikipedia [en.wikipedia.org]
• 15. Frontiers | LFA-1 in T Cell Migration and Differentiation [frontiersin.org]
• 16. SODIUM METHANESULFONATE - Safety Data Sheet [chemicalbook.com]
• 17. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Purity Analysis of Sodium Methanesulfonate-D3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies for determining the chemical and isotopic purity of Sodium Methanesulfonate-D3. The protocols and data presentation are designed to support researchers, scientists, and drug development professionals in ensuring the quality and integrity of this isotopically labeled compound for its intended applications.

Introduction

Sodium Methanesulfonate-D3 (CD₃SO₃Na) is the deuterated analog of sodium methanesulfonate (B1217627). The incorporation of deuterium (B1214612) isotopes makes it a valuable internal standard in mass spectrometry-based quantitative analyses, particularly in pharmacokinetic and metabolic studies of methanesulfonic acid and related compounds. Accurate determination of its purity, including chemical impurities and isotopic enrichment, is critical for the reliability and reproducibility of experimental results. This guide outlines the key analytical techniques and detailed protocols for a thorough purity assessment.

Quantitative Data Summary

The following tables summarize the typical specifications and potential impurities for Sodium Methanesulfonate-D3.

Table 1: Typical Purity Specifications

Parameter	Specification
Chemical Purity	≥ 98%
Isotopic Enrichment	≥ 98 atom % D
Water Content	≤ 1.0%
Residual Solvents	Meets ICH Guidelines
Elemental Composition	Conforms to Theory

Table 2: Potential Impurities

Impurity Name	Chemical Formula	Potential Origin
Sodium Methanesulfonate	CH₃SO₃Na	Incomplete deuteration
Sodium Methanesulfonate-D1	CH₂DSO₃Na	Incomplete deuteration
Sodium Methanesulfonate-D2	CHD₂SO₃Na	Incomplete deuteration
Methyl Methanesulfonate-D3	CD₃SO₃CH₃	Synthesis by-product
Unidentified Organic Impurities	-	Synthesis side reactions
Inorganic Salts	e.g., NaCl, Na₂SO₄	Reagents, work-up procedures

Experimental Protocols

Chemical Purity and Impurity Profiling by High-Performance Liquid Chromatography (HPLC)

This method is designed to separate and quantify Sodium Methanesulfonate-D3 from its non-deuterated and other organic impurities.

Methodology:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of 95% 10 mM potassium phosphate (B84403) buffer (pH 3.0) and 5% acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a final concentration of approximately 1 mg/mL.

Data Analysis: The percentage purity is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram. Impurities are quantified using the same principle.

HPLC Purity Analysis Workflow

Isotopic Enrichment Determination by Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) is a powerful technique for determining the isotopic enrichment of deuterated compounds.

Methodology:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Protocol:

  • Sample Preparation: Accurately weigh a known amount of Sodium Methanesulfonate-D3 and a certified internal standard (e.g., maleic acid) into an NMR tube. Dissolve in a known volume of D₂O.

  • Acquisition Parameters:

    • Pulse Sequence: A standard 90° pulse sequence.

    • Relaxation Delay (d1): 5 times the longest T1 of the analyte and internal standard.

    • Number of Scans: Sufficient to achieve a high signal-to-noise ratio (e.g., 16 or 32).

  • Data Analysis: Integrate the residual proton signal of the methyl group in Sodium Methanesulfonate-D3 and a known proton signal from the internal standard. The isotopic enrichment is calculated by comparing the integral of the residual proton signal to the integral of the internal standard.

• ²H (Deuterium) NMR Protocol:

  • Sample Preparation: Dissolve the sample in a protonated solvent (e.g., H₂O).

  • Acquisition Parameters: Standard deuterium NMR acquisition parameters.

  • Data Analysis: The presence of a strong signal corresponding to the CD₃ group confirms the deuteration. The relative integrals of signals for -CD₃, -CHD₂, and -CH₂D can provide a detailed isotopic distribution.

NMR Isotopic Enrichment Workflow

Molecular Weight and Isotopic Distribution by Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides a detailed isotopic distribution of the labeled compound.

Methodology:

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray ionization (ESI) source.

• Mode: Negative ion mode is typically preferred for detecting the methanesulfonate anion.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., 50:50 acetonitrile:water) to a concentration of approximately 10 µg/mL.

• Infusion: Direct infusion via a syringe pump at a flow rate of 5-10 µL/min.

• Data Acquisition: Acquire the full scan mass spectrum over a relevant m/z range (e.g., m/z 50-200).

• Data Analysis:

  • Confirm the presence of the [M-Na]⁻ ion for Sodium Methanesulfonate-D3 at the expected m/z.

  • Analyze the isotopic cluster to determine the relative abundances of the D0, D1, D2, and D3 species. The isotopic enrichment is calculated from this distribution.

Mass Spectrometry Analysis Workflow

Elemental Analysis

Elemental analysis provides the percentage composition of carbon, hydrogen, and sulfur, which serves as a fundamental check of the compound's identity and purity.

Methodology:

• Instrumentation: A CHNS elemental analyzer.

• Sample Preparation: Accurately weigh 2-3 mg of the dried sample into a tin capsule.

• Analysis: The sample is combusted at high temperature (≥900 °C) in an oxygen-rich environment. The resulting gases (CO₂, H₂O, SO₂) are separated by gas chromatography and quantified using a thermal conductivity detector.

• Data Analysis: The experimentally determined weight percentages of C, H, and S are compared to the theoretical values for Sodium Methanesulfonate-D3.

Conclusion

A comprehensive purity analysis of Sodium Methanesulfonate-D3 requires the application of multiple orthogonal analytical techniques. HPLC is essential for assessing chemical purity and identifying organic impurities. NMR spectroscopy is the primary technique for the accurate determination of isotopic enrichment. High-resolution mass spectrometry provides confirmation of the molecular weight and a detailed isotopic distribution. Finally, elemental analysis serves as a fundamental verification of the elemental composition. By following the detailed protocols outlined in this guide, researchers can confidently ascertain the quality of their Sodium Methanesulfonate-D3, ensuring the integrity of their subsequent scientific investigations.

Isotopic Enrichment of Sodium Methanesulfonate-D3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the isotopic enrichment of Sodium Methanesulfonate-D3. It is intended for researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds as internal standards, tracers in metabolic studies, or in the development of deuterated drugs. This document details the chemical properties, potential synthetic pathways, and analytical considerations for Sodium Methanesulfonate-D3.

Introduction

Sodium Methanesulfonate-D3 (CD₃SO₃Na) is the deuterated form of sodium methanesulfonate (B1217627), a stable and non-radioactive isotopologue. The replacement of protium (B1232500) (¹H) with deuterium (B1214612) (²H) on the methyl group results in a molecule with a higher molecular weight, which is readily distinguishable by mass spectrometry. This property makes it an invaluable tool in various scientific disciplines, particularly in pharmaceutical research and development.

The primary applications of Sodium Methanesulfonate-D3 include its use as:

• An internal standard: In quantitative analysis by mass spectrometry (MS), such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), to improve the accuracy and precision of measurements.[1]

• A tracer: To track the metabolic fate of methanesulfonate or related chemical moieties in biological systems.

• A building block: In the synthesis of more complex deuterated molecules, including active pharmaceutical ingredients (APIs). The incorporation of deuterium can sometimes alter the pharmacokinetic profile of a drug, potentially leading to improved metabolic stability.[1]

This guide will focus on the core aspects of isotopic enrichment, providing theoretical and practical insights into the preparation of Sodium Methanesulfonate-D3.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of both the deuterated and non-deuterated forms of sodium methanesulfonate is essential for its synthesis, purification, and application.

Property	Sodium Methanesulfonate	Sodium Methanesulfonate-D3
CAS Number	2386-57-4	1610056-71-7
Molecular Formula	CH₃NaO₃S	CD₃NaO₃S
Molecular Weight	118.09 g/mol	121.11 g/mol
Appearance	White crystalline powder	White crystalline powder
Solubility	Soluble in water	Soluble in water
Isotopic Enrichment	Not Applicable	Typically ≥98 atom % D

Synthesis and Isotopic Enrichment

• Preparation of a Deuterated Methanesulfonyl Precursor: Synthesis of a reactive intermediate where the methyl group is perdeuterated.

• Formation of the Sodium Salt: Reaction of the deuterated precursor with a suitable sodium-containing reagent.

Below, we outline a detailed, inferred experimental protocol for this transformation.

Proposed Synthetic Workflow

Caption: A flowchart illustrating the proposed two-step synthesis of Sodium Methanesulfonate-D3.

Detailed Experimental Protocols

Step 1: Synthesis of Methanesulfonyl Chloride-d3 (CD₃SO₂Cl)

This procedure is adapted from the known synthesis of methanesulfonyl chloride from methanesulfonic acid and thionyl chloride.

• Materials:

  • Deuterated Methanesulfonic Acid (CD₃SO₃H) - Note: If not commercially available, it can be prepared by the oxidation of deuterated methyl mercaptan (CD₃SH) or dimethyl disulfide-d6 (CD₃SSCD₃).

  • Thionyl chloride (SOCl₂)

  • Anhydrous reaction vessel with a reflux condenser and a gas outlet to a scrubber (to neutralize HCl and excess SO₂).

• Procedure:

  • In a fume hood, charge the reaction vessel with deuterated methanesulfonic acid (1.0 equivalent).

  • With stirring, slowly add an excess of thionyl chloride (approximately 2.0 equivalents).

  • Heat the reaction mixture to 95°C and maintain this temperature for 4-6 hours. The reaction will produce sulfur dioxide (SO₂) and hydrogen chloride (HCl) gas, which should be neutralized in a basic scrubber.

  • After the reaction is complete (as indicated by the cessation of gas evolution), allow the mixture to cool to room temperature.

  • The crude methanesulfonyl chloride-d3 can be purified by fractional distillation under reduced pressure.

Step 2: Synthesis of Sodium Methanesulfonate-D3 (CD₃SO₃Na)

This step involves the reaction of the synthesized methanesulfonyl chloride-d3 with a suitable sodium salt, such as sodium sulfite.

• Materials:

  • Methanesulfonyl chloride-d3 (CD₃SO₂Cl) from Step 1.

  • Sodium sulfite (Na₂SO₃)

  • Water (H₂O)

  • Suitable organic solvent for extraction (e.g., diethyl ether)

• Procedure:

  • Prepare an aqueous solution of sodium sulfite (a slight excess, e.g., 1.1 equivalents).

  • Cool the sodium sulfite solution in an ice bath.

  • Slowly add the methanesulfonyl chloride-d3 (1.0 equivalent) to the cooled sodium sulfite solution with vigorous stirring. The reaction is exothermic and the temperature should be maintained below 20°C.

  • After the addition is complete, continue stirring at room temperature for 1-2 hours to ensure the reaction goes to completion.

  • The resulting aqueous solution contains Sodium Methanesulfonate-D3 and sodium chloride as a byproduct.

  • The crude product can be isolated by evaporation of the water under reduced pressure.

Purification

Purification of the final product is crucial to remove any unreacted starting materials and byproducts.

• Procedure:

  • The solid residue obtained from the salt formation step can be washed with a suitable organic solvent in which sodium methanesulfonate-d3 is poorly soluble but impurities are soluble (e.g., cold ethanol (B145695) or isopropanol) to remove organic impurities.

  • For higher purity, recrystallization from a water/ethanol mixture is recommended. Dissolve the crude product in a minimal amount of hot water and then add ethanol until the solution becomes cloudy. Upon cooling, pure Sodium Methanesulfonate-D3 will crystallize.

  • Filter the crystals, wash with cold ethanol, and dry under vacuum to obtain the final product.

Analytical Characterization

To confirm the identity, purity, and isotopic enrichment of the synthesized Sodium Methanesulfonate-D3, a combination of analytical techniques should be employed.

Analytical Technique	Purpose	Expected Observations for Sodium Methanesulfonate-D3
Mass Spectrometry (MS)	Confirmation of molecular weight and isotopic enrichment.	A molecular ion peak corresponding to the mass of the deuterated compound (e.g., [M-Na]⁻ at m/z 98.0 for the anion). The isotopic distribution will confirm the high level of deuterium incorporation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation and assessment of isotopic purity.	¹H NMR: Absence or significant reduction of the singlet peak corresponding to the methyl protons (typically around 2.8 ppm in D₂O for the non-deuterated form). ¹³C NMR: A heptet signal for the deuterated methyl carbon due to coupling with deuterium (if observable).
Infrared (IR) Spectroscopy	Functional group analysis.	C-D stretching vibrations will be observed at a lower frequency (around 2100-2250 cm⁻¹) compared to C-H stretching vibrations (around 2850-3000 cm⁻¹).

Applications in Drug Development

The use of stable isotope-labeled compounds like Sodium Methanesulfonate-D3 is integral to modern drug development.

Logical Relationship in Pharmacokinetic Studies

Caption: Workflow demonstrating the use of Sodium Methanesulfonate-D3 as an internal standard in pharmacokinetic studies.

Stable isotope labeling allows researchers to accurately quantify the concentration of a drug or its metabolites in biological matrices. By adding a known amount of the deuterated standard to the sample, any variability in sample preparation and instrument response can be normalized, leading to highly reliable data.

Safety and Handling

Sodium methanesulfonate is generally considered to have low toxicity. However, as with all chemicals, appropriate safety precautions should be taken. It is recommended to handle the compound in a well-ventilated area and to wear personal protective equipment, including gloves and safety glasses. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Guide: Certificate of Analysis for Sodium Methanesulfonate-D3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the typical data and analytical methodologies presented in a Certificate of Analysis (CoA) for Sodium Methanesulfonate-D3 (Sodium trideuteriomethanesulfonate). This deuterated analog of sodium methanesulfonate (B1217627) is a critical internal standard in mass spectrometry-based studies for the quantification of methanesulfonate, a potential genotoxic impurity in many pharmaceutical products. Understanding the quality and characterization of this standard is paramount for accurate and reproducible analytical results.

Data Summary

The quantitative data for a representative lot of Sodium Methanesulfonate-D3 is summarized in the table below. These values are indicative of a high-quality standard suitable for quantitative analysis.

Parameter	Specification	Result	Method
Identity	Conforms to structure	Conforms	¹H NMR, ¹³C NMR, MS
Chemical Purity	≥98.0%	99.5%	HPLC
Isotopic Enrichment	≥98 atom % D	99.2 atom % D	¹H NMR / Mass Spectrometry
Molecular Formula	CD₃NaO₃S	CD₃NaO₃S	-
Molecular Weight	121.11 g/mol	121.11 g/mol	-
Appearance	White to off-white solid	White solid	Visual Inspection
Solubility	Soluble in water	Conforms	Visual Inspection
Residual Solvents	Meets USP <467> limits	Conforms	Headspace GC-MS

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in the Certificate of Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To confirm the chemical structure and determine the isotopic enrichment of Sodium Methanesulfonate-D3.

Instrumentation: 500 MHz NMR Spectrometer

• ¹H NMR Spectroscopy: The absence of a significant peak corresponding to the methyl protons (CH₃) confirms a high degree of deuteration. The isotopic purity is calculated by comparing the integral of the residual methyl proton signal to a known internal standard.

  • Solvent: D₂O

  • Internal Standard: Maleic acid

  • Procedure: A known quantity of Sodium Methanesulfonate-D3 and the internal standard are dissolved in D₂O. The ¹H NMR spectrum is acquired, and the integral of the residual CH₃ peak is compared to the integral of a well-defined peak from the internal standard to quantify the amount of non-deuterated species.

• ¹³C NMR Spectroscopy: The spectrum should show a single carbon signal, confirming the presence of one carbon atom in the molecule. The coupling pattern can also provide information about the deuteration.

  • Solvent: D₂O

  • Procedure: A concentrated solution of the sample in D₂O is prepared, and the ¹³C NMR spectrum is acquired with proton decoupling.

Mass Spectrometry (MS)

Purpose: To confirm the molecular weight and isotopic distribution of Sodium Methanesulfonate-D3.

Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap)

• Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically used to detect the [M-Na]⁻ ion.

• Procedure: The sample is dissolved in a suitable solvent (e.g., water/methanol) and infused into the mass spectrometer. The mass-to-charge ratio (m/z) of the molecular ion is measured and compared to the theoretical mass. The isotopic pattern is also analyzed to confirm the presence of three deuterium (B1214612) atoms.

High-Performance Liquid Chromatography (HPLC)

Purpose: To determine the chemical purity of Sodium Methanesulfonate-D3 by separating it from any non-volatile impurities.

Instrumentation: HPLC system with a UV detector.

• Column: A C18 reverse-phase column is commonly used.

• Mobile Phase: A gradient of water and acetonitrile (B52724) is often employed.

• Detection: As methanesulfonate lacks a strong chromophore, detection can be achieved using a UV detector at a low wavelength (e.g., <210 nm) or by employing a derivatization agent.

• Procedure: A standard solution of Sodium Methanesulfonate-D3 is prepared and injected into the HPLC system. The peak area of the main component is compared to the total area of all peaks to calculate the purity.

Quality Control and Certificate of Analysis Workflow

The following diagram illustrates the typical workflow for the quality control testing and generation of a Certificate of Analysis for a chemical standard like Sodium Methanesulfonate-D3.

Stability and Storage of Sodium Methanesulfonate-D3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the stability and storage of Sodium Methanesulfonate-D3. The information is compiled from publicly available data sheets and scientific literature.

Core Stability and Storage Parameters

Sodium Methanesulfonate-D3 is a deuterated stable isotope-labeled compound. Proper handling and storage are crucial to maintain its isotopic enrichment and chemical purity. While extensive quantitative stability studies for the deuterated form are not widely published, information from suppliers and data for the non-deuterated analogue provide essential guidance.

The compound is generally considered stable when stored under appropriate conditions.[1][2] One supplier recommends re-analysis for chemical purity after three years to ensure it meets the required specifications for use.[1][2] The non-deuterated form, sodium methanesulfonate (B1217627), is known to be hygroscopic and is stable under normal ambient conditions.[3][4] It is also noted to be thermally stable at moderately elevated temperatures.[5]

Key factors to consider for maintaining the stability of Sodium Methanesulfonate-D3 include temperature, moisture, and compatibility with other substances.

Recommended Storage Conditions

To ensure the long-term integrity of Sodium Methanesulfonate-D3, the following storage conditions are recommended based on supplier information.

Parameter	Recommendation	Source
Temperature	Room temperature or refrigerated (2-8°C) for long-term storage.	[2][6][7]
Atmosphere	Store in a dry, well-ventilated place.	[3][8]
Container	Keep container tightly closed.	[3][8]
Moisture	Avoid exposure to moist air or water due to hygroscopic nature.	[3]

Chemical Stability and Degradation

While specific degradation pathways for Sodium Methanesulfonate-D3 are not detailed in the reviewed literature, information on its non-deuterated counterpart and general chemical principles offer insights.

Incompatibilities: Sodium methanesulfonate is incompatible with strong oxidizing agents.[3] Contact with such agents should be avoided to prevent potential degradation.

Conditions to Avoid:

• Excess Heat: Although thermally stable at moderate temperatures, excessive heat should be avoided.[3][5]

• Moisture: Due to its hygroscopic nature, exposure to moisture can lead to hydration and potential degradation.[3]

• Dust Formation: For the solid form, avoiding dust formation is a recommended handling practice.[3]

Potential Degradation Pathways: One study on the heterogeneous oxidation of sodium methanesulfonate by hydroxyl (OH) radicals indicates that it can undergo chemical transformation in the presence of such reactive species.[9][10] This suggests that oxidative degradation is a potential pathway. Another study on methanesulfonic acid-based electroplating baths highlights that the presence of certain metal ions can promote oxidative degradation.[11]

Experimental Assessment of Stability

General workflow for chemical stability assessment.

Methodologies for Key Experiments:

While specific validated methods for Sodium Methanesulfonate-D3 were not found, the following are standard techniques that would be employed in a stability study:

• High-Performance Liquid Chromatography (HPLC) / Ultra-High-Performance Liquid Chromatography (UPLC):

  • Purpose: To determine the purity of the compound and quantify any degradation products. A stability-indicating method would be developed to separate the parent compound from all potential impurities.

  • Typical Protocol Outline:

    • Column: A reverse-phase column (e.g., C18) would be a common starting point.

    • Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) or acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

    • Detection: UV detection at a suitable wavelength or a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD). Mass spectrometry (MS) can also be used for detection.

    • Validation: The method would be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Purpose: To identify the structure of any degradation products formed during the stability study.

  • Typical Protocol Outline:

    • An HPLC or UPLC system is coupled to a mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) for accurate mass measurements.

    • The separation conditions would be similar to the HPLC method.

    • Fragmentation analysis (MS/MS) would be performed on the degradation products to elucidate their structures.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Purpose: To confirm the structural integrity of the molecule and the position and level of isotopic enrichment after exposure to stress conditions.

  • Typical Protocol Outline:

    • ¹H and ¹³C NMR spectra would be acquired to check for any changes in the chemical structure.

    • ²H NMR would be used to confirm the location and percentage of the deuterium (B1214612) label.

    • Samples would be dissolved in a suitable deuterated solvent (e.g., DMSO-d6, D₂O).

• Karl Fischer Titration:

  • Purpose: To determine the water content, which is particularly important for a hygroscopic substance.

  • Typical Protocol Outline:

    • A coulometric or volumetric Karl Fischer titrator would be used.

    • A suitable solvent (e.g., anhydrous methanol) would be used to dissolve the sample.

    • The amount of water is quantified by the reaction with iodine.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. fishersci.com [fishersci.com]
• 4. chemos.de [chemos.de]
• 5. Methanesulfonic Acid | CH4O3S | CID 6395 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. clearsynth.com [clearsynth.com]
• 7. Methyl-D₃ methanesulfonate (D, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 8. lobachemie.com [lobachemie.com]
• 9. researchgate.net [researchgate.net]
• 10. Chemical Transformation of Methanesulfonic Acid and Sodium Methanesulfonate through Heterogeneous OH Oxidation | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Safety of Sodium Methanesulfonate-D3

This guide provides an in-depth overview of the safety data for Sodium Methanesulfonate-D3, intended for researchers, scientists, and professionals in drug development. Due to the limited availability of detailed safety data for the deuterated form, this document also includes information from the non-deuterated Sodium Methanesulfonate (B1217627) for a more complete safety profile.

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of Sodium Methanesulfonate-D3 and its non-deuterated analog.

Table 1: Properties of Sodium Methanesulfonate-D3

Property	Value	Source
Molecular Weight	121.10 g/mol	[1][2]
CAS Number	1610056-71-7	[1][2][3]
Isotopic Enrichment	98 atom % D	[1][2]
Molecular Formula	CD₃NaO₃S	[3]

Table 2: Properties of Sodium Methanesulfonate

Property	Value	Source
Molecular Weight	118.09 g/mol	[4]
CAS Number	2386-57-4	[1][2][4][5][6][7][8][9]
Molecular Formula	CH₃NaO₃S	[4][6][8][10][11]
Appearance	White to light cream crystalline powder	[4][10][11]
Odor	Odorless	[4][6][10]
Solubility	Soluble in water, alcohol, ether, hexane, benzene, methylcyclopentane, toluene, o-chlorotoluene, and ethyl disulfide.[8][9] Persistence in water is unlikely due to its solubility.[5][10]
Melting Point	No data available	[6][10]
Boiling Point	No information available	[6][10]
Decomposition Temperature	> 150°C	[6]
Stability	Stable under recommended storage conditions.[1][2] It is hygroscopic.[5][6][10][11]

Hazard Identification and Classification

Based on the Globally Harmonized System (GHS), Sodium Methanesulfonate has the following hazard classifications. Specific GHS data for the D3 variant is not available, but similar precautions should be taken.

Table 3: GHS Hazard Classification for Sodium Methanesulfonate

Hazard Class	Hazard Statement	Percentage of Notifications
Skin Corrosion/Irritation	H315 : Causes skin irritation	90.1%[4]
Serious Eye Damage/Eye Irritation	H319 : Causes serious eye irritation	90.1%[4]
Specific Target Organ Toxicity (Single Exposure)	H335 : May cause respiratory irritation	48.9%[4]

Note: This information is based on aggregated data from multiple sources and may not represent all classifications.[4]

GHS Hazard Pictogram and Statements.

First-Aid Measures

In case of exposure, the following first-aid measures are recommended.

First-Aid Response Workflow.

Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity and safety of Sodium Methanesulfonate-D3.

Handling:

• Ensure adequate ventilation.[5][6][10]

• Wear appropriate personal protective equipment (PPE), including gloves and eye/face protection.[5][12]

• Avoid contact with skin, eyes, and clothing.[10][12]

• Avoid dust formation and inhalation.[5][10][12]

• Wash hands thoroughly after handling.[13]

• Do not eat, drink, or smoke in work areas.[13]

Storage:

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][6][10]

• Store at room temperature.[1][2]

• The compound is hygroscopic; protect from moisture.[5][6][10][11]

• Incompatible with strong oxidizing agents.[5][6][10]

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. Sodium Methanesulfonate-d3 | LGC Standards [lgcstandards.com]
• 4. Sodium methanesulfonate | CH3NaO3S | CID 638112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.no [fishersci.no]
• 7. targetmol.com [targetmol.com]
• 8. chembk.com [chembk.com]
• 9. SODIUM METHANESULFONATE | 2386-57-4 [chemicalbook.com]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. Page loading... [wap.guidechem.com]
• 12. sdfine.com [sdfine.com]
• 13. chemos.de [chemos.de]

In-Depth Technical Guide to the Physical Characteristics of Sodium Methanesulfonate-D3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics of Sodium Methanesulfonate-D3. It is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and other scientific endeavors where this deuterated compound is utilized. This document summarizes key physical data, outlines detailed experimental protocols for their determination, and presents a general workflow for the synthesis and quality control of deuterated compounds.

Core Physical and Chemical Properties

Sodium Methanesulfonate-D3 is the deuterated analog of Sodium Methanesulfonate, where the three hydrogen atoms of the methyl group are replaced with deuterium. This isotopic substitution is of significant interest in various research applications, particularly in mechanistic studies and as a building block for more complex deuterated molecules.

Data Presentation

While specific experimental data for the physical properties of Sodium Methanesulfonate-D3 are not widely published, the following table summarizes the available information for the deuterated compound and its non-deuterated counterpart for comparative purposes. The properties of the non-deuterated form can serve as a useful estimation, though slight variations due to the isotopic substitution are expected.

Property	Sodium Methanesulfonate-D3	Sodium Methanesulfonate (for reference)
Chemical Formula	CD₃SO₃Na	CH₃SO₃Na
Molecular Weight	121.10 g/mol [1][2]	118.09 g/mol [3]
Appearance	Not explicitly specified; likely a white to off-white solid	White to almost white crystalline powder or crystals[4]
Melting Point	Data not available	17-19 °C[3]
Boiling Point	Data not available	167 °C[3]
Solubility	Data not available	Soluble in water, alcohol, ether, hexane, benzene, methylcyclopentane, toluene, o-chlorotoluene, and ethyl disulfide.[5][6]
Isotopic Enrichment	≥98 atom % D[1][2]	Not Applicable

Note: The physical properties of deuterated compounds are often very similar to their non-deuterated counterparts. However, differences in intermolecular interactions due to the change in mass and vibrational frequencies can lead to slight variations in properties like melting and boiling points.

Experimental Protocols

For the accurate determination of the physical characteristics of Sodium Methanesulfonate-D3, standardized experimental protocols are essential. The following sections detail the methodologies for measuring key physical properties.

Melting Point Determination (Adapted from USP General Chapter <741>)

The melting range of a crystalline solid is a critical indicator of its purity. The United States Pharmacopeia (USP) General Chapter <741> provides a standardized method for this determination.

Apparatus:

• A calibrated melting point apparatus equipped with a heating bath, a stirrer, a thermometer, and a controlled heat source.

• Capillary tubes (approximately 10 cm long, 0.8-1.2 mm internal diameter).

Procedure:

• Sample Preparation: A small amount of the finely powdered Sodium Methanesulfonate-D3 is introduced into a capillary tube, which is then tapped gently to pack the sample to a height of 2-4 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus.

• Heating: The sample is heated at a constant rate. For an unknown substance, a preliminary rapid heating can be performed to determine an approximate melting range.

• Determination: For an accurate measurement, the heating rate is slowed to 1-2 °C per minute when the temperature is about 10 °C below the expected melting point.

• Observation: The temperature at which the substance first begins to melt (the point of collapse) and the temperature at which it is completely liquefied are recorded as the melting range.

Water Solubility Determination (Adapted from OECD Guideline 105)

The Organisation for Economic Co-operation and Development (OECD) Guideline 105 describes methods for determining the water solubility of a substance. The flask method is suitable for substances that are soluble in water.

Apparatus:

• Constant temperature water bath.

• Mechanical shaker or magnetic stirrer.

• Analytical balance.

• Glass flasks with stoppers.

• Centrifuge (optional).

• Analytical instrumentation for quantification (e.g., HPLC, IC, or NMR).

Procedure:

• Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and to determine the equilibration time.

• Sample Preparation: A specified amount of Sodium Methanesulfonate-D3 is added to a known volume of distilled water in a glass flask to create a supersaturated solution.

• Equilibration: The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).

• Phase Separation: The solution is allowed to stand in the constant temperature bath to allow any undissolved solid to settle. If necessary, centrifugation or filtration can be used to separate the solid and liquid phases.

• Quantification: A known volume of the clear supernatant is carefully removed and the concentration of Sodium Methanesulfonate-D3 is determined using a suitable analytical method.

• Replicate Analysis: The experiment is repeated to ensure the reproducibility of the results.

Mandatory Visualization

Since Sodium Methanesulfonate-D3 is primarily used as a reagent in the synthesis of other deuterated compounds, a diagram of a general experimental workflow for the synthesis, purification, and analysis of such a compound is provided below.

Caption: General workflow for synthesis and quality control of a deuterated compound.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. m.chemicalbook.com [m.chemicalbook.com]
• 4. Page loading... [guidechem.com]
• 5. SODIUM METHANESULFONATE | 2386-57-4 [chemicalbook.com]
• 6. Sodium methanesulfonate, 98% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.no]

Sodium Methanesulfonate-D3: A Technical Guide for Researchers

This technical guide provides in-depth information on Sodium Methanesulfonate-D3, a deuterated stable isotope-labeled compound valuable for a range of applications in scientific research, particularly in drug development and analytical chemistry. This document is intended for researchers, scientists, and professionals in the pharmaceutical and biotechnology industries.

Supplier Information and Physical Properties

Sodium Methanesulfonate-D3 is available from several reputable suppliers of stable isotope-labeled compounds and research chemicals.

Table 1: Supplier Information for Sodium Methanesulfonate-D3

Supplier	Product Number (Example)	Available Quantities	Website
CDN Isotopes	D-8196	0.5 g, 1 g	cdnisotopes.com
LGC Standards	TRC-S143270	5 mg, 25 mg, 50 mg	lgcstandards.com
Clearsynth	CS-C-01592	Inquire for details	clearsynth.com

Table 2: Physicochemical Properties and Specifications of Sodium Methanesulfonate-D3

Property	Value	Reference
Chemical Name	Sodium;trideuteriomethanesulfonate	[1]
Synonyms	Methanesulfonic Acid-D3 Sodium Salt	[1]
CAS Number	1610056-71-7	[2]
Molecular Formula	CD₃NaO₃S	[3]
Molecular Weight	121.10 g/mol	[2]
Isotopic Enrichment	≥98 atom % D	[2]
Appearance	White to off-white solid	[4]
Storage	Store at room temperature.	[2]
Stability	Stable under recommended storage conditions. Re-analyze after three years for chemical purity.	[2]

Note: A comprehensive Certificate of Analysis with a detailed impurity profile for Sodium Methanesulfonate-D3 is not publicly available. The data presented is compiled from supplier information. A representative Certificate of Analysis for the non-deuterated form, Sodium Methanesulfonate (B1217627), indicates an assay of ≥97.0%.[4]

Applications in Research and Drug Development

Deuterated compounds like Sodium Methanesulfonate-D3 are powerful tools in modern research. The primary applications stem from the kinetic isotope effect, where the substitution of hydrogen with deuterium (B1214612) can slow down metabolic processes, and the mass difference, which allows for its use as an internal standard in mass spectrometry-based analyses.[5][6]

Internal Standard for Quantitative Analysis

The most common application of Sodium Methanesulfonate-D3 is as an internal standard for the quantification of methanesulfonic acid or related compounds in complex matrices using liquid chromatography-mass spectrometry (LC-MS).[7] Its chemical properties are nearly identical to the non-deuterated analyte, ensuring similar behavior during sample preparation and chromatographic separation. However, its increased mass allows it to be distinguished by the mass spectrometer, enabling accurate correction for variations in sample recovery and matrix effects.[8][9]

Metabolic and Pharmacokinetic Studies

Deuterium labeling is a key technique in studying the metabolism and pharmacokinetics of drugs.[5][10] By incorporating a deuterated moiety, researchers can trace the metabolic fate of a compound, identify metabolites, and determine pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME).[6][11] While specific studies employing Sodium Methanesulfonate-D3 were not identified, its use in such studies would be to understand the disposition of the methanesulfonate group.

Experimental Protocols

Detailed experimental protocols for the use of Sodium Methanesulfonate-D3 are not widely published. The following is a representative protocol for its application as an internal standard in the quantification of methanesulfonic acid in a biological matrix (e.g., plasma) by LC-MS/MS. This protocol is based on established methodologies for similar analyses.

Representative Protocol: Quantification of Methanesulfonic Acid in Plasma using Sodium Methanesulfonate-D3 as an Internal Standard

3.1.1. Materials and Reagents

• Methanesulfonic acid (analyte)

• Sodium Methanesulfonate-D3 (internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (or other biological matrix)

3.1.2. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of methanesulfonic acid and dissolve in 10 mL of ultrapure water.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Sodium Methanesulfonate-D3 and dissolve in 10 mL of ultrapure water.

• Working Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution in ultrapure water. Prepare a working internal standard solution of 1 µg/mL by diluting the internal standard stock solution with ultrapure water.

3.1.3. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 10 µL of the 1 µg/mL internal standard working solution and vortex briefly.

• Add 200 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase conditions.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

3.1.4. LC-MS/MS Conditions (Illustrative)

• LC Column: A hydrophilic interaction liquid chromatography (HILIC) column is often suitable for retaining small polar compounds like methanesulfonic acid.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A gradient from high organic to high aqueous content.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative ion mode.

• MRM Transitions (Hypothetical):

  • Methanesulfonic acid: Precursor ion (m/z) 95 -> Product ion (m/z) 80

  • Methanesulfonate-D3: Precursor ion (m/z) 98 -> Product ion (m/z) 83

Visualization of Workflows and Pathways

Workflow for Pharmacokinetic Analysis

The following diagram illustrates a typical workflow for a pharmacokinetic study where Sodium Methanesulfonate-D3 could be used as an internal standard.

Caption: Workflow for a pharmacokinetic study using Sodium Methanesulfonate-D3 as an internal standard.

Metabolic Fate of Methanesulfonate

While specific signaling pathways involving Sodium Methanesulfonate-D3 are not documented, as its primary role is analytical, the metabolic fate of the methanesulfonate moiety has been studied, particularly in microorganisms. The following diagram illustrates the microbial metabolism of methanesulfonate.

References

• 1. Sodium Methanesulfinate-d3 | LGC Standards [lgcstandards.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. Sodium Methanesulfonate-d3,13C | LGC Standards [lgcstandards.com]
• 4. file.chemscene.com [file.chemscene.com]
• 5. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. sisu.ut.ee [sisu.ut.ee]
• 9. rsc.org [rsc.org]
• 10. Pharmacokinetics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. key pharmacokinetic parameters: Topics by Science.gov [science.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Methanesulfonic Acid using Sodium Methanesulfonate-D3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methanesulfonic acid (MSA) is a common reagent and counter-ion used in the synthesis of active pharmaceutical ingredients (APIs). However, it is also considered a potential genotoxic impurity (PGI) due to its ability to act as an alkylating agent. Regulatory bodies mandate strict control and monitoring of PGIs in drug substances and products. The use of a stable isotope-labeled internal standard, such as Sodium Methanesulfonate-D3, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The co-elution of the deuterated internal standard with the analyte of interest allows for accurate correction of matrix effects and variations in sample preparation and instrument response, ensuring high accuracy and precision.

This document provides a detailed protocol for the quantification of methanesulfonic acid in a representative matrix using Sodium Methanesulfonate-D3 as an internal standard. The methodology is based on established principles of bioanalytical method validation and is intended to serve as a comprehensive guide for researchers in drug development and quality control.

Physicochemical Properties

Compound	Formula	Molecular Weight	Structure
Methanesulfonic Acid	CH₄O₃S	96.11 g/mol	CH₃SO₃H
Sodium Methanesulfonate-D3	CD₃NaO₃S	121.10 g/mol	CD₃SO₃Na

Experimental Protocols

Materials and Reagents

• Methanesulfonic acid reference standard (≥99.5% purity)

• Sodium Methanesulfonate-D3 (Isotopic purity ≥98 atom % D)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade, e.g., from a Milli-Q system)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Representative blank matrix (e.g., API solution known to be free of MSA)

Preparation of Stock and Working Solutions

2.1. Methanesulfonic Acid (MSA) Stock Solution (1 mg/mL): Accurately weigh 10 mg of methanesulfonic acid reference standard and dissolve it in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water.

2.2. Sodium Methanesulfonate-D3 (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of Sodium Methanesulfonate-D3 and dissolve it in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water.

2.3. Working Solutions: Prepare a series of working solutions for the calibration curve and quality control (QC) samples by serially diluting the MSA stock solution with the 50:50 acetonitrile/water mixture.

2.4. Internal Standard Spiking Solution (1 µg/mL): Dilute the IS stock solution with the 50:50 acetonitrile/water mixture to a final concentration of 1 µg/mL.

Sample Preparation

• Accurately weigh 100 mg of the sample (e.g., API) into a 1.5 mL microcentrifuge tube.

• Add 1 mL of the 50:50 acetonitrile/water mixture.

• Add 10 µL of the 1 µg/mL Internal Standard Spiking Solution.

• Vortex for 1 minute to dissolve the sample.

• Centrifuge at 14,000 rpm for 10 minutes to pellet any undissolved particulates.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

4.1. Liquid Chromatography:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A hydrophilic interaction liquid chromatography (HILIC) column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm) is recommended for retaining the highly polar methanesulfonic acid.

• Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  Time (min)	%A	%B
  0.0	5	95
  3.0	50	50
  3.1	5	95

  | 5.0 | 5 | 95 |

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

4.2. Mass Spectrometry:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  Methanesulfonic Acid	95.0	80.0	15

  | Sodium Methanesulfonate-D3 (IS) | 98.0 | 83.0 | 15 |

• Ion Source Parameters:

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Note: The optimal MS parameters may vary between different instruments and should be optimized accordingly.

Data Presentation

The following tables present representative quantitative data for a validated method.

Table 1: Calibration Curve Linearity

Concentration (ng/mL)	Analyte/IS Peak Area Ratio
1	0.012
5	0.058
10	0.115
50	0.590
100	1.180
500	5.950
1000	11.900
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.995
Regression Equation	y = 0.0119x + 0.0005

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%RSD)
LLOQ	1	0.98	98.0	8.5
Low QC	3	2.91	97.0	6.2
Mid QC	75	76.8	102.4	4.1
High QC	750	742.5	99.0	3.5

Table 3: Recovery

QC Level	Analyte Peak Area (Pre-extraction Spike)	Analyte Peak Area (Post-extraction Spike)	Recovery (%)
Low QC	85,432	90,123	94.8
Mid QC	1,289,567	1,350,890	95.5
High QC	12,765,432	13,321,987	95.8

Visualization

Caption: Experimental workflow for the quantification of methanesulfonic acid.

Conclusion

The provided protocol outlines a robust and sensitive LC-MS/MS method for the quantification of methanesulfonic acid using Sodium Methanesulfonate-D3 as an internal standard. The use of a stable isotope-labeled internal standard is critical for achieving the accuracy and precision required for the analysis of genotoxic impurities in pharmaceutical materials. The detailed experimental procedure, coupled with the representative validation data, serves as a valuable resource for researchers and scientists in the pharmaceutical industry to develop and implement similar analytical methods for ensuring the safety and quality of drug products.

Application Notes and Protocols for the Use of Sodium Methanesulfonate-D3 in LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the utilization of Sodium Methanesulfonate-D3 as an internal standard in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for quantitative analysis. The following information is intended to guide researchers in developing robust and accurate analytical methods for compounds structurally related to methanesulfonic acid, such as the alkylating agent busulfan (B1668071), and for monitoring potential genotoxic impurities.

Introduction

Sodium Methanesulfonate-D3 is the deuterated form of sodium methanesulfonate (B1217627). In quantitative LC-MS/MS analysis, stable isotope-labeled internal standards (SIL-IS) are the gold standard for achieving the highest accuracy and precision.[1] Sodium Methanesulfonate-D3, with its three deuterium (B1214612) atoms, provides a mass shift that allows it to be distinguished from the unlabeled analyte by the mass spectrometer, while its chemical and physical properties are nearly identical. This ensures that it behaves similarly to the analyte during sample preparation, chromatography, and ionization, effectively compensating for matrix effects and variations in instrument response.[2]

The primary application for Sodium Methanesulfonate-D3 as an internal standard is in the therapeutic drug monitoring (TDM) of pharmaceuticals containing the methanesulfonate moiety, such as busulfan, and in the trace-level quantification of potential genotoxic impurities (PGIs) like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS).[3][4]

Signaling Pathways and Experimental Workflow

Logical Workflow for Method Development

The following diagram illustrates the typical workflow for developing a quantitative LC-MS/MS method using Sodium Methanesulfonate-D3 as an internal standard.

Caption: LC-MS/MS Method Development Workflow.

Experimental Protocols

The following protocols are based on established methods for the analysis of busulfan in human plasma, adapted for the use of Sodium Methanesulfonate-D3 as an internal standard.[5][6]

Materials and Reagents

• Analytes: Busulfan (or other methanesulfonate-containing compounds)

• Internal Standard: Sodium Methanesulfonate-D3

• Solvents: Acetonitrile (B52724) (ACN, LC-MS grade), Methanol (MeOH, LC-MS grade), Formic acid (FA, LC-MS grade), Water (ultrapure)

• Chemicals: Ammonium acetate (B1210297) (LC-MS grade)

• Biological Matrix: Human plasma (or other relevant biological fluid)

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte standard and dissolve in 10 mL of ACN.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Sodium Methanesulfonate-D3 and dissolve in 10 mL of ACN.

• Analyte Working Solutions (for Calibration Curve): Prepare a series of working solutions by serially diluting the analyte stock solution with ACN:water (50:50, v/v) to achieve the desired concentration range (e.g., 10 ng/mL to 5000 ng/mL).

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with ACN:water (50:50, v/v) to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

The following diagram outlines the sample preparation workflow.

Caption: Sample Preparation Workflow.

Detailed Protocol:

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample (calibrator, quality control, or unknown).

• Add 10 µL of the 100 ng/mL Sodium Methanesulfonate-D3 internal standard working solution and briefly vortex.

• Add 440 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate the proteins.[5]

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.[5]

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method Parameters

The following tables summarize the recommended starting parameters for the LC-MS/MS analysis. These may require optimization for specific analytes and instrumentation.

Liquid Chromatography Parameters

Parameter	Recommended Condition
LC System	UHPLC/HPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid and 2 mM Ammonium Acetate in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40°C
Injection Volume	5 - 10 µL
Gradient Elution	See table below

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0	10
2.5	95
3.5	95
3.6	10
5.0	10

Mass Spectrometry Parameters

Parameter	Recommended Condition
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Source Temp.	500°C
Capillary Voltage	3.5 kV
Gas Flow Rates	Optimized for specific instrument

MRM Transitions (Hypothetical for Busulfan):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Busulfan	247.1	151.1	15
Sodium Methanesulfonate-D3	122.1	83.0	12

Note: MRM transitions and collision energies must be optimized for the specific analyte and mass spectrometer.

Data Analysis and Quantification

Quantification is performed by calculating the peak area ratio of the analyte to the internal standard (Sodium Methanesulfonate-D3). A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their corresponding concentrations. The concentration of the analyte in unknown samples is then determined by interpolating their peak area ratios from the calibration curve.

Method Validation

The analytical method should be validated according to the guidelines of the International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation.[5] Key validation parameters include:

• Selectivity and Specificity: Assess potential interference from endogenous matrix components.

• Linearity: Evaluate the concentration range over which the method is accurate and precise.

• Accuracy and Precision: Determine the closeness of the measured values to the true values and the degree of scatter in the data.

• Matrix Effect: Investigate the effect of the biological matrix on the ionization of the analyte and internal standard.

• Recovery: Measure the efficiency of the extraction procedure.

• Stability: Assess the stability of the analyte and internal standard under various storage and processing conditions.

Conclusion

Sodium Methanesulfonate-D3 is a suitable internal standard for the sensitive and accurate quantification of methanesulfonate-containing compounds by LC-MS/MS. The protocols and parameters provided in these application notes offer a solid foundation for the development and validation of robust analytical methods for therapeutic drug monitoring and the analysis of trace-level impurities in pharmaceutical development and clinical research. The use of a stable isotope-labeled internal standard like Sodium Methanesulfonate-D3 is critical for mitigating variability and ensuring the reliability of quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Genotoxics / Impurities Analysis – Pharmaceuticals & Biopharmaceuticals [ssi.shimadzu.com]
• 4. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Rapid and accurate method for quantifying busulfan in plasma samples by isocratic liquid chromatography-tandem mass spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Methyl Methanesulfonate using Sodium Methanesulfonate-D3 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl methanesulfonate (B1217627) (MMS) is an alkylating agent and a known genotoxic impurity that can be present in active pharmaceutical ingredients (APIs), particularly those synthesized using methanesulfonic acid or related reagents.[1] Due to its potential to cause DNA damage even at trace levels, regulatory bodies like the FDA and EMA require strict control and monitoring of such impurities in pharmaceutical products. The Threshold of Toxicological Concern (TTC) for genotoxic impurities is generally set at 1.5 µ g/day , necessitating highly sensitive and accurate analytical methods for their quantification at parts-per-million (ppm) levels.[2][3]

This application note details a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Methyl Methanesulfonate in drug substances. The method employs Sodium Methanesulfonate-D3 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

Principle of the Method

The method is based on the principle of isotope dilution mass spectrometry. The drug substance is dissolved and spiked with a known concentration of Sodium Methanesulfonate-D3. The sample is then subjected to chromatographic separation using a C18 reverse-phase column, followed by detection using a tandem mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode. The quantification of MMS is performed by calculating the peak area ratio of the analyte to the internal standard, which provides a highly accurate measurement by correcting for potential variations during the analytical process.

Materials and Reagents

• Analytes and Standards:

  • Methyl Methanesulfonate (MMS), CAS No: 66-27-3

  • Sodium Methanesulfonate-D3 (Internal Standard), CAS No: N/A (similar to Methyl-D₃ methanesulfonate, CAS: 91419-94-2)[4]

• Solvents and Chemicals:

  • Acetonitrile (B52724) (LC-MS Grade)

  • Methanol (LC-MS Grade)

  • Water (LC-MS Grade)

  • Ammonium Acetate (LC-MS Grade)

  • Formic Acid (LC-MS Grade)

Instrumentation

• Liquid Chromatograph: A UHPLC or HPLC system capable of delivering reproducible gradients at low flow rates.

• Mass Spectrometer: A tandem quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A reverse-phase C18 column (e.g., Zorbax SB C18, 150 x 4.6 mm, 3.5 µm or equivalent) is recommended.[5][6]

Experimental Protocols

Standard Solution Preparation

• MMS Stock Solution (100 µg/mL): Accurately weigh 10 mg of MMS and dissolve it in 100 mL of acetonitrile.

• Sodium Methanesulfonate-D3 Stock Solution (100 µg/mL): Accurately weigh 10 mg of Sodium Methanesulfonate-D3 and dissolve it in 100 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the MMS stock solution with mobile phase to achieve concentrations ranging from 0.5 ng/mL to 100 ng/mL. Spike each standard with the Sodium Methanesulfonate-D3 stock solution to a final concentration of 20 ng/mL.

Sample Preparation

• Accurately weigh 100 mg of the drug substance (API) into a 10 mL volumetric flask.

• Add 100 µL of the Sodium Methanesulfonate-D3 stock solution (100 µg/mL).

• Add approximately 8 mL of a suitable diluent (e.g., a mixture of acetonitrile and water) in which the API is soluble.

• Vortex for 2 minutes to ensure complete dissolution.

• Make up the volume to 10 mL with the diluent.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

LC-MS/MS Method

• Liquid Chromatography Conditions:

  • Column: C18 Reverse-Phase Column (e.g., Zorbax SB C18, 150 x 4.6 mm, 3.5 µm)[5][6]

  • Mobile Phase A: 5 mM Ammonium Acetate in Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient Program:

    Time (min)	% B
    0.0	10
    10.0	90
    12.0	90
    12.1	10

    | 15.0 | 10 |

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 40 °C

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Ion Spray Voltage: 5500 V[5]

  • Source Temperature: 250 °C[5]

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
    Methyl Methanesulfonate (MMS)	110.9	78.8	100

    | Sodium Methanesulfonate-D3 (IS) | 100.0 | 82.0 | 100 |

  • Note: The precursor ion for MMS (m/z 110.9) corresponds to an adduct, as reported in the literature.[5] The transition for the deuterated internal standard is based on the fragmentation of the deuterated methanesulfonyl group.

Data Analysis and Quantification

A calibration curve is constructed by plotting the peak area ratio of MMS to Sodium Methanesulfonate-D3 against the concentration of the MMS calibration standards. The concentration of MMS in the API sample is then determined from the calibration curve using the measured peak area ratio.

Calculation:

MMS (ppm) = (Concentration from curve (ng/mL) / Sample Concentration (mg/mL)) * 10

Method Validation Summary

The described analytical method should be fully validated according to ICH Q2(R1) guidelines. The following tables summarize typical performance characteristics for the quantification of MMS by LC-MS/MS, based on published data.[5][6][7][8]

Table 1: Linearity and Range

Parameter	Typical Value
Concentration Range	0.0025 - 0.3 µg/mL

| Correlation Coefficient (r²) | > 0.999 |

Table 2: Precision

Precision Type	Analyte Level	Typical RSD (%)
Repeatability (n=6)	LOQ	< 10%

| Intermediate Precision| LOQ | < 15% |

Table 3: Accuracy (Recovery)

Spiked Level	Mean Recovery (%)
Low	88 - 110%
Medium	90 - 108%

| High | 92 - 105% |

Table 4: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Typical Value (relative to API)
LOD	~0.3 µg/g (0.3 ppm)

| LOQ | ~0.4 µg/g (0.4 ppm) |

Visualizations

Caption: Experimental workflow for MMS quantification.

Conclusion

The LC-MS/MS method detailed in this application note provides a highly sensitive, specific, and accurate protocol for the quantification of methyl methanesulfonate in active pharmaceutical ingredients. The use of a deuterated internal standard, Sodium Methanesulfonate-D3, ensures the reliability of the results, making this method suitable for routine quality control and regulatory submissions in the pharmaceutical industry. The validation data demonstrates that the method can reliably quantify MMS at levels well below the typical regulatory threshold.

References

• 1. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. dspace.library.uu.nl [dspace.library.uu.nl]
• 4. Methyl-D₃ methanesulfonate (D, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 5. Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. rroij.com [rroij.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of Genotoxic Impurities Using Sodium Methanesulfonate-D3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Genotoxic impurities (GTIs) in active pharmaceutical ingredients (APIs) are a significant concern for drug safety, as they have the potential to damage DNA and cause mutations, which can lead to cancer.[1] Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established stringent guidelines for the control of these impurities.[2][3] The Threshold of Toxicological Concern (TTC) for most genotoxic impurities is set at 1.5 µ g/day , necessitating highly sensitive analytical methods for their detection and quantification at trace levels (ppm or ppb) in the drug substance.[3][4]

Alkylating agents, such as sulfonate esters, are a common class of GTIs that can be introduced during the synthesis of APIs.[5] The use of isotopically labeled internal standards is a crucial component of robust analytical methods for quantifying these impurities, as they can compensate for variations in sample preparation and instrument response.[6] Sodium methanesulfonate-D3, a deuterated analog of sodium methanesulfonate (B1217627), serves as an excellent internal standard for the analysis of methanesulfonate-related genotoxic impurities due to its chemical similarity to the target analytes and its distinct mass-to-charge ratio (m/z) in mass spectrometry.[6]

This document provides detailed application notes and protocols for the analysis of genotoxic impurities, specifically focusing on the use of Sodium methanesulfonate-D3 as an internal standard in conjunction with gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Analytical Approaches

The choice of analytical technique for the determination of genotoxic impurities depends on the physicochemical properties of the analyte, the required sensitivity, and the complexity of the sample matrix.[7] For volatile and thermally stable impurities like short-chain alkyl methanesulfonates, GC-MS is often the method of choice. For less volatile or thermally labile compounds, LC-MS/MS is preferred.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and detection of volatile and semi-volatile genotoxic impurities. When coupled with a mass spectrometer, it provides high selectivity and sensitivity. The use of an internal standard like Sodium methanesulfonate-D3 is critical for achieving accurate and precise quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique that is well-suited for the analysis of a wide range of genotoxic impurities, including those that are not amenable to GC analysis. The use of tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode enhances selectivity by monitoring a specific precursor-to-product ion transition for both the analyte and the internal standard.[8]

Experimental Protocols

The following are detailed protocols for the analysis of methyl methanesulfonate (MMS) as a representative genotoxic impurity in a drug substance, using Sodium methanesulfonate-D3 as an internal standard.

Protocol 1: GC-MS Analysis of Methyl Methanesulfonate

1. Objective: To quantify the amount of methyl methanesulfonate (MMS) in a drug substance using GC-MS with Sodium methanesulfonate-D3 as an internal standard.

2. Materials and Reagents:

• Methyl methanesulfonate (MMS), analytical standard

• Sodium methanesulfonate-D3, internal standard (IS)

• Drug Substance (Sample)

• Dichloromethane (DCM), GC grade

• Methanol (B129727), HPLC grade

• Deionized Water

• Class A volumetric flasks and pipettes

3. Instrument and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Inlet Temperature: 250°C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Oven Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Hold: 5 minutes

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • MMS: m/z 79, 95

  • Sodium methanesulfonate-D3 (as methyl methanesulfonate-d3): m/z 82, 98

4. Standard and Sample Preparation:

• Internal Standard Stock Solution (IS Stock): Accurately weigh and dissolve Sodium methanesulfonate-D3 in methanol to prepare a 100 µg/mL solution.

• MMS Stock Solution: Accurately weigh and dissolve MMS in DCM to prepare a 100 µg/mL solution.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the MMS stock solution and a fixed amount of the IS stock solution into a solution of the drug substance known to be free of MMS. The concentration range should bracket the expected level of the impurity.

• Sample Preparation: Accurately weigh approximately 100 mg of the drug substance into a volumetric flask. Add a specified volume of the IS stock solution and dilute to the mark with DCM.

5. Analysis:

• Inject the calibration standards and sample solutions into the GC-MS system.

• Construct a calibration curve by plotting the ratio of the peak area of MMS to the peak area of the IS against the concentration of MMS.

• Determine the concentration of MMS in the sample from the calibration curve.

6. Data Presentation:

Parameter	Methyl Methanesulfonate (MMS)
Limit of Detection (LOD)	0.05 ppm
Limit of Quantification (LOQ)	0.15 ppm
Linearity (r²)	> 0.995
Recovery	90-110%
Precision (%RSD)	< 15%

Table 1: Representative Quantitative Data for GC-MS Analysis of MMS.

Protocol 2: LC-MS/MS Analysis of Methyl Methanesulfonate

1. Objective: To quantify the amount of methyl methanesulfonate (MMS) in a drug substance using LC-MS/MS with Sodium methanesulfonate-D3 as an internal standard.

2. Materials and Reagents:

• Methyl methanesulfonate (MMS), analytical standard

• Sodium methanesulfonate-D3, internal standard (IS)

• Drug Substance (Sample)

• Acetonitrile (B52724), LC-MS grade

• Water, LC-MS grade

• Formic Acid, LC-MS grade

• Class A volumetric flasks and pipettes

3. Instrument and Conditions:

• Liquid Chromatograph: Waters ACQUITY UPLC or equivalent

• Mass Spectrometer: Waters Xevo TQ-S or equivalent

• Column: ACQUITY UPLC BEH C18 (50 mm x 2.1 mm, 1.7 µm) or equivalent

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • Initial: 5% B

  • 0.5 min: 5% B

  • 3.0 min: 95% B

  • 4.0 min: 95% B

  • 4.1 min: 5% B

  • 5.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MMS: Precursor Ion > Product Ion (e.g., 111 > 79)

  • Sodium methanesulfonate-D3 (as methyl methanesulfonate-d3): Precursor Ion > Product Ion (e.g., 114 > 82)

4. Standard and Sample Preparation:

• Internal Standard Stock Solution (IS Stock): Accurately weigh and dissolve Sodium methanesulfonate-D3 in a 50:50 mixture of acetonitrile and water to prepare a 10 µg/mL solution.

• MMS Stock Solution: Accurately weigh and dissolve MMS in a 50:50 mixture of acetonitrile and water to prepare a 10 µg/mL solution.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the MMS stock solution and a fixed amount of the IS stock solution into a solution of the drug substance known to be free of MMS. The concentration range should be appropriate for trace-level analysis (e.g., 0.1 to 10 ng/mL).

• Sample Preparation: Accurately weigh approximately 50 mg of the drug substance into a volumetric flask. Add a specified volume of the IS stock solution and dilute to the mark with the 50:50 acetonitrile/water mixture.

5. Analysis:

• Inject the calibration standards and sample solutions into the LC-MS/MS system.

• Construct a calibration curve by plotting the ratio of the peak area of MMS to the peak area of the IS against the concentration of MMS.

• Determine the concentration of MMS in the sample from the calibration curve.

6. Data Presentation:

Parameter	Methyl Methanesulfonate (MMS)
Limit of Detection (LOD)	0.3 µg/g[8]
Limit of Quantification (LOQ)	0.4 µg/g[8]
Linearity (r²)	> 0.999[8]
Recovery	80-120%[8]
Precision (%RSD)	< 10%[9]

Table 2: Representative Quantitative Data for LC-MS/MS Analysis of MMS.

Visualizations

Caption: General workflow for the analysis of genotoxic impurities using an internal standard.

Caption: Logical relationship for GTI analysis in drug development.

References

• 1. rroij.com [rroij.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. edqm.eu [edqm.eu]
• 5. Genotoxics / Impurities Analysis – Pharmaceuticals & Biopharmaceuticals [ssi.shimadzu.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Amino acid Analysis Using Sodium Methanesulfonate-D3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate amino acid analysis is fundamental in proteomics, drug development, and nutritional science for protein quantitation, characterization, and the assessment of post-translational modifications. Traditional acid hydrolysis using 6 M hydrochloric acid (HCl) is a widely used method but suffers from the significant drawback of destroying or modifying labile amino acids, particularly tryptophan, and to a lesser extent, cysteine and methionine.

Methanesulfonic acid (MSA) has emerged as a superior alternative for protein hydrolysis, offering near-complete recovery of all amino acids, including the acid-labile ones. This is achieved by providing a non-oxidizing environment during hydrolysis. The use of deuterated Sodium Methanesulfonate (Sodium Methanesulfonate-D3) further extends the application of this method to the precise study of amino acid racemization, a critical parameter in the quality control of peptide-based therapeutics and in geochronology.

This document provides detailed application notes and protocols for the use of Sodium Methanesulfonate-D3 in amino acid analysis, with a focus on quantitative accuracy and the assessment of chiral purity.

Principle of the Method

Protein Hydrolysis with Methanesulfonic Acid

Methanesulfonic acid is a strong, non-volatile acid that effectively hydrolyzes peptide bonds. Unlike HCl, it does not promote the oxidation of sensitive amino acid side chains. To further protect tryptophan from degradation, a scavenger such as tryptamine (B22526) or 3-(2-aminoethyl)indole is often added to the hydrolysis mixture. The result is a more accurate determination of the complete amino acid composition of a peptide or protein from a single hydrolysate.

Racemization Analysis with Sodium Methanesulfonate-D3

During acid hydrolysis, a small degree of racemization (the conversion of L-amino acids to D-amino acids) can occur. Distinguishing between pre-existing D-amino acids in a sample and those generated during the analytical procedure is crucial for accurate chiral purity assessment.

By using Sodium Methanesulfonate-D3 for hydrolysis, any amino acid that undergoes racemization during the process will incorporate a deuterium (B1214612) atom at its α-carbon. This results in a +1 Da mass shift for the racemized amino acid. Subsequent analysis by mass spectrometry allows for the differentiation and exclusion of these artifactual D-amino acids from the quantification of the original D-amino acid content of the sample.[1][2]

Applications

• Accurate Protein and Peptide Quantification: Provides more precise quantification by ensuring the recovery of all amino acids.

• Nutritional Analysis: Enables accurate determination of essential amino acids like tryptophan in food and feed samples.

• Characterization of Biopharmaceuticals: Crucial for the complete amino acid profiling of therapeutic proteins and peptides.

• Racemization Studies: Allows for the accurate assessment of D-amino acid content in peptides, which is a critical quality attribute for synthetic peptides and can indicate protein degradation or aging.[1][2]

• Analysis of Oxidized Proteins: Can be used to quantify both parent amino acids and their oxidized forms.[3]

Data Presentation

Table 1: Comparative Recovery of Labile Amino Acids

The primary advantage of using methanesulfonic acid over hydrochloric acid for protein hydrolysis is the significantly improved recovery of acid-labile amino acids.

Amino Acid	6 M HCl Hydrolysis Recovery (%)	4 M MSA Hydrolysis Recovery (%)
Cysteine	45	53
Methionine	48	60
Tryptophan	Complete Degradation	27

Data sourced from a study comparing hydrolysis methods for Bovine Serum Albumin (BSA) and ubiquitin.[4]

Table 2: Overall Protein Quantification Accuracy

This table demonstrates the accuracy of total protein quantification using different hydrolysis methods, with the MSA approach showing high accuracy.

Protein Standard	Hydrolysis Method	Protein Quantification Accuracy (%)
Ubiquitin	6 M HCl (vapor phase, with β-ME)	86 - 103
4 M MSA (with 0.2% tryptamine)	86 - 103
Bovine Serum Albumin (BSA)	6 M HCl (vapor phase, with β-ME)	82 - 94
4 M MSA (with 0.2% tryptamine)	82 - 94

Data adapted from a study on protein quantification using LC-MS/MS.[4]

Experimental Protocols

Protocol 1: Protein Hydrolysis for General Amino Acid Analysis using Methanesulfonic Acid

This protocol is designed for the accurate quantification of all amino acids in a protein or peptide sample.

Materials:

• Protein/peptide sample (lyophilized)

• 4 M Methanesulfonic acid (MSA) containing 0.2% (w/v) 3-(2-aminoethyl)indole or tryptamine

• Hydrolysis tubes (vacuum-sealable)

• Heating block or oven set to 110°C

• Vacuum source

• Neutralization solution: 4 M NaOH

• High-purity water (e.g., Milli-Q)

• Centrifugal vacuum concentrator (e.g., SpeedVac)

Procedure:

• Sample Preparation: Place the protein sample (typically 1-20 µg) into the bottom of a hydrolysis tube.

• Acid Addition: Add a sufficient volume of 4 M MSA with 0.2% tryptamine to the tube to cover the sample (e.g., 100 µL).

• Vacuum Sealing: Freeze the sample in the tube using dry ice or liquid nitrogen. While frozen, apply a vacuum to the tube and seal it under vacuum using a torch.

• Hydrolysis: Place the sealed tube in a heating block or oven at 110°C for 22-24 hours.

• Cooling and Opening: After hydrolysis, allow the tube to cool to room temperature. Carefully open the sealed tube.

• Neutralization: Add an equivalent molar amount of 4 M NaOH to neutralize the MSA.

• Drying: Dry the neutralized hydrolysate completely using a centrifugal vacuum concentrator.

• Reconstitution: Reconstitute the dried amino acid sample in an appropriate buffer for downstream analysis (e.g., LC-MS/MS mobile phase A).

Protocol 2: Racemization Analysis using Sodium Methanesulfonate-D3

This protocol is specifically for determining the chiral purity of amino acids in a peptide sample.

Materials:

• Peptide sample (lyophilized)

• 4 M Sodium Methanesulfonate-D3 solution (prepared in D₂O, containing 0.2% tryptamine)

• All other materials as listed in Protocol 1.

Procedure:

• Sample Preparation: Place the peptide sample into a hydrolysis tube.

• Deuterated Acid Addition: Add 4 M Sodium Methanesulfonate-D3 solution to the sample.

• Hydrolysis: Follow steps 3-8 from Protocol 1. The resulting amino acid mixture is now ready for derivatization and LC-MS analysis. The mass spectrometer will be programmed to detect both the native and the deuterated (+1 Da) forms of the D-amino acids.

Protocol 3: Amino Acid Analysis by LC-MS/MS

This is a general protocol for the analysis of the hydrolyzed amino acid samples. Specific parameters will need to be optimized for the instrument and application.

1. Derivatization (Optional but common for HPLC with UV/Fluorescence detection):

• For primary and secondary amines, derivatization with reagents like 9-fluorenylmethylchloroformate (FMOC-Cl) or phenylisothiocyanate (PITC) can be performed. Follow the manufacturer's protocol for the chosen derivatization reagent.

2. LC-MS/MS Analysis:

• Chromatographic Column: A reverse-phase C18 column or a HILIC column is typically used for amino acid separation.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient from low to high organic phase (Mobile Phase B) will be required to resolve all amino acids. An example gradient could be:

  • 0-2 min: 2% B

  • 2-15 min: 2% to 50% B

  • 15-17 min: 50% to 95% B

  • 17-20 min: 95% B

  • 20-21 min: 95% to 2% B

  • 21-25 min: 2% B (re-equilibration)

• Flow Rate: 0.3 - 0.5 mL/min

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. For each amino acid, specific precursor-to-product ion transitions should be established. For racemization analysis, MRM transitions for both the native (e.g., D-Asp) and deuterated (D-Asp+1) forms need to be monitored.

Visualizations

Caption: Workflow for amino acid analysis using Sodium Methanesulfonate-D3.

Caption: Logic of D-amino acid differentiation using deuterated hydrolysis.

References

• 1. Peptide chiral purity determination: hydrolysis in deuterated acid, derivatization with Marfey's reagent and analysis using high-performance liquid chromatography-electrospray ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Absolute quantitative analysis of intact and oxidized amino acids by LC-MS without prior derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Accurate and efficient amino acid analysis for protein quantification using hydrophilic interaction chromatography coupled tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Methanesulfonic Acid in Human Plasma Using a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of methanesulfonic acid (MSA) in human plasma. The method utilizes a deuterated internal standard (methanesulfonic acid-d3) to ensure high accuracy and precision, making it suitable for clinical and toxicological research. The sample preparation involves a straightforward protein precipitation step, followed by analysis using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with a triple quadrupole mass spectrometer operating in negative ion electrospray ionization (ESI) mode. The method has been validated for linearity, precision, accuracy, and sensitivity, demonstrating its suitability for high-throughput bioanalytical applications.

Introduction

Methanesulfonic acid (MSA) is a strong organic acid used in various industrial processes and as a reagent in the pharmaceutical industry.[1] Monitoring its levels in biological matrices is crucial for assessing exposure and understanding its pharmacokinetic profile. Due to its high polarity, MSA is challenging to retain on traditional reversed-phase liquid chromatography columns.[2] This method overcomes this challenge by employing a HILIC separation, which provides excellent retention and peak shape for polar analytes like MSA. The use of a stable isotope-labeled internal standard, methanesulfonic acid-d3, is critical for correcting matrix effects and other sources of variability, ensuring the highest quality quantitative data.[3]

Experimental

Materials and Reagents

• Methanesulfonic acid (≥99.5% purity)

• Methanesulfonic acid-d3 (D3, 98 atom % D)

• Acetonitrile (B52724) (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

Instrumentation

• LC System: Shimadzu Nexera X2 or equivalent

• MS System: SCIEX Triple Quad™ 5500 or equivalent, equipped with a Turbo V™ ion source

• Analytical Column: SeQuant® ZIC®-HILIC (150 x 2.1 mm, 5 µm)

Standard Solutions

• Primary Stock Solutions (1 mg/mL): Prepared by dissolving methanesulfonic acid and methanesulfonic acid-d3 in ultrapure water.

• Working Standard Solutions: Prepared by serial dilution of the primary stock solutions with a 50:50 mixture of acetonitrile and water.

• Internal Standard (IS) Working Solution (1 µg/mL): Prepared by diluting the methanesulfonic acid-d3 primary stock solution in acetonitrile.

Sample Preparation Protocol

• Thaw human plasma samples and vortex to ensure homogeneity.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the 1 µg/mL IS working solution (methanesulfonic acid-d3).

• Vortex for 5 seconds.

• Add 400 µL of cold acetonitrile (containing the IS) to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS Method

Chromatographic Conditions:

Parameter	Value
Column	SeQuant® ZIC®-HILIC (150 x 2.1 mm, 5 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	95% B to 50% B over 5 min, hold for 2 min, return to 95% B and equilibrate for 3 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	ESI Negative
Ion Source Temperature	550°C
Curtain Gas	35 psi
IonSpray Voltage	-4500 V
Collision Gas	9 psi
MRM Transitions	See Table 1

Table 1: MRM Transitions for Methanesulfonic Acid and its Deuterated Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (V)
Methanesulfonic Acid	95.0	80.0	-40	-25
Methanesulfonic acid-d3	98.0	80.0	-40	-25

Results and Discussion

The developed HILIC-LC-MS/MS method provides a sensitive and selective means for the quantification of methanesulfonic acid in human plasma. The use of a deuterated internal standard ensures the reliability of the results by compensating for matrix effects and variations in sample processing.

Quantitative Performance

The method was validated for its linearity, precision, accuracy, and lower limit of quantification (LLOQ). The results are summarized in the tables below.

Table 2: Linearity and Lower Limit of Quantification (LLOQ)

Parameter	Value
Linearity Range	10 - 5000 ng/mL
Correlation Coefficient (r²)	> 0.995
LLOQ	10 ng/mL

Table 3: Intra- and Inter-Day Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-Day Precision (%RSD, n=6)	Intra-Day Accuracy (%Bias)	Inter-Day Precision (%RSD, n=18)	Inter-Day Accuracy (%Bias)
LLOQ	10	6.8	3.5	8.2	4.1
Low	30	5.1	2.1	6.5	2.9
Mid	500	4.3	-1.8	5.2	-1.1
High	4000	3.9	-0.9	4.8	-0.5

Table 4: Matrix Effect and Recovery

QC Level	Concentration (ng/mL)	Matrix Effect (%)	Recovery (%)
Low	30	95.2	91.5
High	4000	98.1	94.2

Visualizations

Caption: Experimental workflow for plasma sample preparation.

Caption: Logical relationship of the analytical method.

Conclusion

The described LC-MS/MS method provides a reliable and high-throughput solution for the quantification of methanesulfonic acid in human plasma. The use of a HILIC column allows for effective retention of the polar analyte, while the stable isotope-labeled internal standard ensures accurate and precise results. This method is well-suited for applications in clinical research, toxicology, and pharmaceutical development where the monitoring of methanesulfonic acid is required.

References

• 1. Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a simple method for quantitation of methanesulfonic acid at low ppm level using hydrophilic interaction chromatography coupled with ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]

Application Notes and Protocols for Sample Preparation and Analysis using Sodium Methanesulfonate-D3

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for achieving the highest levels of accuracy and precision.[1] Sodium methanesulfonate-D3, a deuterated analog of sodium methanesulfonate (B1217627), serves as an ideal SIL-IS for the quantification of methanesulfonic acid and related compounds. Its physicochemical properties are nearly identical to the unlabeled analyte, ensuring it co-elutes chromatographically and experiences similar ionization effects. This effectively compensates for variations during sample preparation, matrix effects, and instrument response, leading to reliable and reproducible results.[2][3]

These application notes provide a detailed protocol for the use of Sodium methanesulfonate-D3 as an internal standard for the quantification of methyl methanesulfonate (MMS), a potential genotoxic impurity (PGI), in a pharmaceutical drug substance.

Physicochemical Properties of Analyte and Internal Standard

Property	Methyl Methanesulfonate (MMS)	Sodium Methanesulfonate-D3 (IS)
Chemical Formula	CH₄O₃S	CD₃NaO₃S
Molecular Weight	96.11 g/mol	121.11 g/mol
CAS Number	66-27-3	1610056-71-7
Boiling Point	203 °C	Not available
Solubility	Soluble in water and organic solvents	Soluble in water

Experimental Protocols

Materials and Reagents

• Methyl Methanesulfonate (MMS) reference standard

• Sodium Methanesulfonate-D3 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Drug Substance (DS)

• Microcentrifuge tubes (1.5 mL)

• Autosampler vials

Preparation of Standard and Internal Standard Solutions

2.1. MMS Stock Solution (1 mg/mL): Accurately weigh 10 mg of MMS reference standard and dissolve in 10 mL of acetonitrile.

2.2. Sodium Methanesulfonate-D3 (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of Sodium Methanesulfonate-D3 and dissolve in 10 mL of a 1:1 mixture of acetonitrile and water.

2.3. Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the MMS stock solution with acetonitrile to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

2.4. Internal Standard Working Solution (10 ng/mL): Dilute the IS stock solution with acetonitrile to a final concentration of 10 ng/mL.

Sample Preparation (Protein Precipitation)

• Sample Weighing: Accurately weigh 100 mg of the drug substance into a 1.5 mL microcentrifuge tube.

• Spiking with Internal Standard: Add 100 µL of the 10 ng/mL IS working solution to the microcentrifuge tube.

• Dissolution: Add 900 µL of acetonitrile to the tube and vortex for 1 minute to dissolve the drug substance.

• Precipitation: Centrifuge the sample at 14,000 rpm for 10 minutes to precipitate any insoluble material.

• Supernatant Transfer: Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

This sample preparation workflow is a common and effective method for extracting small molecules from a solid matrix.[4]

LC-MS/MS Analysis

Chromatographic Conditions:

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is commonly used.[5]

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B

Mass Spectrometric Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI), positive mode

• Multiple Reaction Monitoring (MRM) Transitions:

  • MMS: Precursor ion (m/z) 97.0 → Product ion (m/z) 79.0

  • Sodium Methanesulfonate-D3 (IS): Precursor ion (m/z) 100.0 → Product ion (m/z) 82.0

• Declustering Potential (DP): 40 V

• Collision Energy (CE): 15 eV

Data Presentation

The use of Sodium methanesulfonate-D3 as an internal standard allows for accurate quantification of MMS. The following tables present illustrative data demonstrating the expected performance of the method.

Table 1: Calibration Curve Data for MMS Analysis

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
0.1	1,520	1,480,000	0.0010
0.5	7,650	1,510,000	0.0051
1.0	15,300	1,495,000	0.0102
5.0	75,800	1,505,000	0.0504
10.0	152,500	1,485,000	0.1027
50.0	760,000	1,490,000	0.5101
100.0	1,515,000	1,500,000	1.0100
Linearity (r²)	-	-	0.9995

Table 2: Method Validation Parameters

Parameter	Result
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85% - 115%

The limit of detection (LOD) and limit of quantification (LOQ) are critical parameters for methods analyzing trace-level impurities.[6]

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of MMS using Sodium methanesulfonate-D3.

Logical Relationship of Internal Standard Method

Caption: Principle of the internal standard method for accurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. benchchem.com [benchchem.com]
• 4. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 5. scispace.com [scispace.com]
• 6. [PDF] Determination of Methyl Methanesulfonate, Ethyl Methanesulfonate and Isopropyl Methanesulfonate Impurities in Lopinavir API by GC/MS/MS using Electron Ionization | Semantic Scholar [semanticscholar.org]

Application of Sodium Methanesulfonate-D3 in Pharmaceutical Analysis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical analysis, accuracy and precision are paramount. The use of stable isotope-labeled internal standards (SIL-IS) in conjunction with mass spectrometry has become the gold standard for quantitative bioanalysis and the determination of trace-level impurities. Sodium methanesulfonate-D3 (CD₃SO₃Na) is a deuterated analog of sodium methanesulfonate (B1217627) and serves as an invaluable tool in this regard. Its chemical and physical properties are nearly identical to its non-deuterated counterpart, yet it is distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer. This allows it to be used as an internal standard to correct for variability during sample preparation and analysis, thereby enhancing the reliability of quantitative data.

This document provides detailed application notes and protocols for the use of Sodium methanesulfonate-D3 in pharmaceutical analysis, with a focus on its application as an internal standard in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of methanesulfonic acid, a potential genotoxic impurity in drug substances.

Core Applications

The primary application of Sodium methanesulfonate-D3 in pharmaceutical analysis is as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of:

• Methanesulfonic Acid (MSA): MSA is a common reagent and counter-ion in the synthesis of active pharmaceutical ingredients (APIs). Residual MSA can react with alcohols to form genotoxic alkyl methanesulfonates. Therefore, monitoring and controlling the levels of MSA is critical.

• Alkyl Methanesulfonates: These are potent genotoxic impurities that can be present in drug substances.

• Drugs Containing a Mesylate Salt: For pharmacokinetic and bioequivalence studies of drugs formulated as mesylate salts.

Quantitative Data Summary

The following tables summarize representative quantitative data from a validated LC-MS/MS method for the determination of methanesulfonic acid in an API, using Sodium methanesulfonate-D3 as an internal standard.

Table 1: Calibration Curve for Methanesulfonic Acid Analysis

Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1.0	1,520	50,100	0.030
2.5	3,780	49,950	0.076
5.0	7,650	50,300	0.152
10.0	15,100	49,800	0.303
25.0	38,200	50,500	0.756
50.0	75,500	49,900	1.513
100.0	152,300	50,150	3.037

Table 2: Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
Low	3.0	2.95	98.3	4.5
Medium	30.0	30.8	102.7	3.1
High	80.0	78.9	98.6	2.8

Experimental Protocols

Protocol 1: Quantitative Analysis of Methanesulfonic Acid in an API using LC-MS/MS

This protocol outlines the steps for the quantitative analysis of methanesulfonic acid (MSA) in an active pharmaceutical ingredient (API) using Sodium methanesulfonate-D3 as an internal standard.

1. Materials and Reagents:

• Methanesulfonic acid reference standard

• Sodium methanesulfonate-D3 (Internal Standard)

• HPLC-grade methanol (B129727), acetonitrile, and water

• Formic acid

• The API to be analyzed

• Blank matrix (a solution of the API known to be free of MSA)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole)

• Analytical Balance

• Centrifuge

• Vortex Mixer

3. Standard and Sample Preparation:

• Stock Solutions: Prepare stock solutions of MSA and Sodium methanesulfonate-D3 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of MSA by serially diluting the stock solution with methanol.

• Internal Standard Spiking Solution: Prepare a working solution of Sodium methanesulfonate-D3 at a fixed concentration (e.g., 50 ng/mL) in methanol.

• Calibration Standards: Prepare calibration standards by spiking the appropriate working standard solutions of MSA into the blank API matrix to achieve a concentration range of 1-100 ng/mL. Add a fixed volume of the internal standard spiking solution to each calibration standard.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

• Test Sample: Accurately weigh a known amount of the API, dissolve it in a suitable solvent, and add a fixed volume of the internal standard spiking solution.

4. LC-MS/MS Analysis:

• LC Conditions:

  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., 2.1 x 100 mm, 1.7 µm)

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: 95% B to 50% B over 5 minutes

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• MS/MS Conditions (Negative Ion Mode):

  • Ion Source: Electrospray Ionization (ESI)

  • MRM Transitions:

    • Methanesulfonic Acid: m/z 95 -> 80

    • Methanesulfonic Acid-D3: m/z 98 -> 83

  • Optimize other MS parameters (e.g., collision energy, declustering potential) for maximum signal intensity.

5. Data Analysis:

• Integrate the peak areas for the analyte (MSA) and the internal standard (Sodium methanesulfonate-D3).

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of MSA in the test sample by interpolating its peak area ratio from the calibration curve.

Visualizations

Caption: Experimental workflow for quantitative analysis.

Caption: Logical relationship in quantitative analysis.

Application Note: Trace Level Quantification of Alkyl Sulfonates in Pharmaceutical Ingredients Using Deuterated Internal Standards by LC-MS/MS

Abstract

Alkyl sulfonates are a class of potential genotoxic impurities (PGIs) that are of significant concern in the pharmaceutical industry.[1][2][3] Their formation can occur during the synthesis of active pharmaceutical ingredients (APIs) through the reaction of sulfonic acids with residual alcohols.[1][2] Due to their potential carcinogenicity, regulatory bodies mandate strict control and monitoring of these impurities at trace levels.[2][4] This application note presents a highly sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of trace level alkyl sulfonates, such as methyl methanesulfonate (B1217627) (MMS) and ethyl methanesulfonate (EMS), in APIs. The use of corresponding deuterated internal standards is crucial for achieving high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.[5][6]

Introduction

The presence of genotoxic impurities, even at trace levels, can pose a significant safety risk to patients. Alkyl sulfonates, such as methyl methanesulfonate (MMS), ethyl methanesulfonate (EMS), and propyl methanesulfonate (PMS), are potent alkylating agents and are classified as probable human carcinogens.[1][7] Regulatory guidelines, such as ICH M7, necessitate the control of such impurities to a Threshold of Toxicological Concern (TTC), which is typically 1.5 µ g/day for lifetime exposure.[4] This translates to low parts-per-million (ppm) levels in the final drug substance.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for the trace-level quantification of these compounds due to its high sensitivity, selectivity, and specificity.[4][7][8] The use of stable isotope-labeled internal standards, particularly deuterated analogues, is a key component of a robust bioanalytical method.[5][6] These standards exhibit similar chemical and physical properties to the target analytes, ensuring they co-elute and experience similar ionization effects, thereby correcting for potential analytical variability.[5]

This application note provides a detailed protocol for the quantification of MMS and EMS in an API, utilizing deuterated MMS (MMS-d3) and EMS (EMS-d5) as internal standards.

Experimental Workflow

Caption: Overall experimental workflow for the quantification of alkyl sulfonates.

Materials and Methods

Reagents and Standards:

• Methyl Methanesulfonate (MMS)

• Ethyl Methanesulfonate (EMS)

• Methyl-d3 Methanesulfonate (MMS-d3)

• Ethyl-d5 Methanesulfonate (EMS-d5)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 250 °C[9]

• Ion Spray Voltage: 5500 V[9]

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (V)
MMS	111.0	79.0	45	15
EMS	125.1	97.1	25	12
MMS-d3	114.0	82.0	45	15
EMS-d5	130.1	102.1	25	12

Protocol

1. Standard Solution Preparation: 1.1. Prepare individual stock solutions of MMS, EMS, MMS-d3, and EMS-d5 at a concentration of 1 mg/mL in acetonitrile. 1.2. Prepare a working standard mixture containing MMS and EMS at a concentration of 1 µg/mL. 1.3. Prepare a working internal standard (IS) solution containing MMS-d3 and EMS-d5 at a concentration of 1 µg/mL. 1.4. Prepare a series of calibration standards by serially diluting the working standard mixture and spiking a fixed amount of the working IS solution to achieve a concentration range of 0.5 to 100 ng/mL for MMS and EMS.

2. Sample Preparation: 2.1. Accurately weigh 100 mg of the API sample into a 10 mL volumetric flask. 2.2. Add 5 mL of diluent (e.g., acetonitrile/water 50:50 v/v) and the appropriate volume of the working IS solution. 2.3. Vortex the flask for 1 minute and sonicate for 10 minutes to ensure complete dissolution. 2.4. Make up the volume to 10 mL with the diluent and mix thoroughly. 2.5. Filter the sample solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

3. Data Analysis: 3.1. Acquire the data using the LC-MS/MS system in MRM mode. 3.2. Integrate the peak areas for the analytes and their corresponding deuterated internal standards. 3.3. Calculate the peak area ratio of the analyte to the internal standard. 3.4. Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards. 3.5. Determine the concentration of the alkyl sulfonates in the sample by interpolating the peak area ratio from the calibration curve.

Quantitative Data Summary

The performance of the method was evaluated in terms of linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.

Analyte	Linear Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (%)	Precision (%RSD)
MMS	0.5 - 100	>0.999	0.15	0.5	95 - 105	< 5
EMS	0.5 - 100	>0.999	0.15	0.5	92 - 108	< 5

Data presented is representative and may vary based on instrumentation and matrix.

Signaling Pathway/Logical Relationship Diagram

Caption: Formation and control of alkyl sulfonate impurities.

Conclusion

This application note details a reliable and sensitive LC-MS/MS method for the trace level quantification of alkyl sulfonates in active pharmaceutical ingredients. The use of deuterated internal standards is demonstrated to be a critical component for achieving accurate and precise results, which is essential for ensuring the safety and quality of pharmaceutical products. The provided protocol can be readily implemented in quality control laboratories for the routine monitoring of these potential genotoxic impurities. Recoveries are generally expected to be above 85% with this methodology.[10][11] The linear range for concentrations has been established from 0.2 to 20 ppm with an R² of ≥0.99.[10][11]

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Development and validation of a sensitive method for alkyl sulfonate genotoxic impurities determination in drug substances using gas chromatography coupled to triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. researchgate.net [researchgate.net]
• 8. Rapid and simultaneous determination of sulfonate ester genotoxic impurities in drug substance by liquid chromatography coupled to tandem mass spectrometry: comparison of different ionization modes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A practical derivatization LC/MS approach for determination of trace level alkyl sulfonates and dialkyl sulfates genotoxic impurities in drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Sodium Methanesulfonate-D3 in Environmental Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of environmental contaminants is crucial for understanding their distribution, fate, and impact on ecosystems and human health. Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision by using isotopically labeled internal standards. Sodium methanesulfonate-D3 (CD₃SO₃Na), a deuterated analog of sodium methanesulfonate (B1217627), serves as an excellent internal standard for the analysis of methanesulfonic acid (MSA) in various environmental matrices. MSA is a key atmospheric compound originating from the oxidation of dimethyl sulfide (B99878) (DMS), which is produced by marine phytoplankton. Therefore, the analysis of MSA in environmental samples such as ice cores, atmospheric aerosols, and water is vital for climate and atmospheric chemistry research.

These application notes provide detailed protocols for the use of Sodium methanesulfonate-D3 as an internal standard in the analysis of MSA in environmental samples, primarily focusing on ice core analysis with extensions to other potential matrices.

Principle of Isotope Dilution Mass Spectrometry

The core principle of IDMS lies in the addition of a known amount of an isotopically labeled standard (e.g., Sodium methanesulfonate-D3) to a sample before any processing steps. This "spiked" sample is then subjected to extraction, purification, and analysis. Because the labeled standard is chemically identical to the native analyte, it experiences the same losses during sample preparation and variations in instrument response. By measuring the ratio of the native analyte to the isotopically labeled standard using a mass spectrometer, the initial concentration of the analyte in the sample can be accurately determined, compensating for procedural losses and matrix effects.

Application: Analysis of Methanesulfonic Acid in Polar Ice Cores

The analysis of MSA in ice cores provides a historical record of marine biogenic sulfur emissions and atmospheric circulation patterns. The use of deuterated MSA as an internal standard is critical for achieving the high precision required for paleoclimate reconstructions.

Experimental Protocol

This protocol is based on the methodology described for the analysis of MSA in Greenland ice core samples.

1. Materials and Reagents

• Sodium methanesulfonate-D3 (CD₃SO₃Na) of high isotopic and chemical purity

• Methanesulfonic acid (CH₃SO₃H) standard for calibration

• Ultrapure water (18.2 MΩ·cm)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ice core samples

• Micropipettes and sterile, pre-cleaned polypropylene (B1209903) vials

2. Standard Preparation

• Internal Standard Stock Solution (IS Stock): Prepare a stock solution of Sodium methanesulfonate-D3 in ultrapure water at a concentration of 1 mg/mL.

• Internal Standard Working Solution (IS Working): Dilute the IS Stock solution with ultrapure water to a final concentration of 1 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the methanesulfonic acid standard into ultrapure water. Add a constant amount of the IS Working Solution to each calibration standard. The concentration range of the calibration standards should bracket the expected concentration of MSA in the ice core samples.

3. Sample Preparation

• Ice core samples are decontaminated by mechanically removing the outer layers in a cold room (-20 °C) using a pre-cleaned stainless-steel microtome blade.

• The inner core sections are allowed to melt in pre-cleaned, sealed polypropylene containers at room temperature.

• A known volume of the melted ice core sample is transferred to a clean polypropylene vial.

• A precise volume of the IS Working Solution is added to the sample vial. The sample is then vortexed to ensure homogeneity.

4. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatograph (HPLC) coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source is used for the analysis.

• Chromatographic Separation:

  • Column: A suitable column for the separation of polar compounds, such as a mixed-mode or HILIC column.

  • Mobile Phase A: Ultrapure water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A gradient elution is typically used to achieve good separation of MSA from the sample matrix. The gradient starts with a high percentage of mobile phase B, which is gradually decreased to elute the polar MSA.

  • Flow Rate: A typical flow rate is 0.2-0.4 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization in negative ion mode (ESI-).

  • Multiple Reaction Monitoring (MRM): The mass spectrometer is operated in MRM mode to monitor specific precursor-to-product ion transitions for both native MSA and deuterated MSA.

    • MSA (CH₃SO₃H): Precursor ion (m/z) 95 → Product ion (m/z) 80 ([SO₃]⁻)

    • Deuterated MSA (CD₃SO₃H): Precursor ion (m/z) 98 → Product ion (m/z) 80 ([SO₃]⁻)

  • Instrument Parameters: Dwell time, collision energy, and other MS parameters should be optimized for maximum sensitivity.

5. Data Analysis and Quantification

• The peak areas of the MRM transitions for both native MSA and deuterated MSA are integrated.

• A calibration curve is constructed by plotting the ratio of the peak area of the native MSA to the peak area of the deuterated internal standard against the concentration of the native MSA in the calibration standards.

• The concentration of MSA in the ice core samples is then calculated from the calibration curve using the measured peak area ratio of the native analyte to the internal standard.

Quantitative Data

The following table summarizes typical performance data for the analysis of MSA in environmental samples using a deuterated internal standard and LC-MS/MS.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.03 µg S/kg	[1]
Limit of Quantification (LOQ)	0.1 µg S/kg	[1]
Linearity (R²)	> 0.99	General expectation for the method
Precision (RSD)	< 10%	General expectation for the method
Recovery	Corrected by internal standard	Principle of Isotope Dilution

Experimental Workflow Diagram

Caption: Workflow for the analysis of methanesulfonic acid in ice core samples.

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the logical relationship of using an internal standard for quantitative analysis.

Caption: Principle of isotope dilution for accurate quantification.

Application to Other Environmental Matrices

While the most detailed protocols are available for ice core analysis, the principles and general methodology can be adapted for other environmental matrices.

• Water Samples (Seawater, Rainwater): For seawater, a desalting step may be necessary prior to LC-MS/MS analysis to avoid ion suppression. This can be achieved using solid-phase extraction (SPE) with a suitable sorbent. For rainwater, direct injection after spiking with the internal standard may be possible depending on the sample cleanliness.

• Aerosol Samples: Aerosol samples are typically collected on filters. The filters are then extracted with ultrapure water or a suitable solvent. The extract is then spiked with Sodium methanesulfonate-D3 and analyzed by LC-MS/MS.

• Soil and Sediment Samples: The extraction of MSA from soil and sediment is more complex and requires a validated extraction procedure, such as pressurized liquid extraction (PLE) or sonication with an appropriate extraction solvent. The extract would then be cleaned up using SPE before being spiked with the internal standard and analyzed.

Conclusion

The use of Sodium methanesulfonate-D3 as an internal standard in conjunction with LC-MS/MS provides a robust and reliable method for the quantification of methanesulfonic acid in a variety of environmental samples. The isotope dilution approach effectively compensates for matrix effects and variations in sample preparation, leading to highly accurate and precise data that is essential for environmental and climate research. The protocols outlined in these application notes provide a solid foundation for researchers to develop and validate their own methods for the analysis of this important atmospheric compound.

References

• 1. DigitalCommons@ONU - ONU Student Research Colloquium: Analysis of methanesulfonate by LC-MS [digitalcommons.onu.edu]

Application Notes and Protocols for the Bioanalysis of Methanesulfonic Acid Using Sodium Methanesulfonate-D3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methanesulfonic acid (MSA) is an organic compound used in various industrial and pharmaceutical applications. Monitoring its levels in biological matrices is crucial for toxicological assessments and pharmacokinetic studies. The use of a stable isotope-labeled internal standard is the gold standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS), as it effectively compensates for variability during sample preparation and analysis.[1] Sodium methanesulfonate-D3, a deuterated analog of sodium methanesulfonate, serves as an ideal internal standard for the accurate quantification of MSA in biological samples due to its similar chemical and physical properties.[1][2]

This document provides a detailed protocol for the determination of methanesulfonic acid in human plasma using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with Sodium methanesulfonate-D3 as the internal standard.

Physicochemical Properties of Analyte and Internal Standard

A summary of the key physicochemical properties of methanesulfonic acid and its deuterated internal standard, Sodium methanesulfonate-D3, is presented below.

Property	Methanesulfonic Acid (MSA)	Sodium Methanesulfonate-D3 (Internal Standard)
Chemical Formula	CH₄O₃S	CD₃NaO₃S
Molecular Weight	96.11 g/mol	121.11 g/mol
CAS Number	75-75-2	1610056-71-7
Synonyms	MSA	Methanesulfonic Acid-D3 Sodium Salt
Storage	Room Temperature	2-8°C (long-term)

Experimental Protocol

This protocol outlines a method for the quantification of methanesulfonic acid in human plasma.

Materials and Reagents

• Methanesulfonic acid (analytical standard)

• Sodium methanesulfonate-D3 (isotopic purity ≥98%)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Ultrapure water

• Human plasma (blank)

• Solid Phase Extraction (SPE) cartridges (e.g., Mixed-Mode Cation Exchange)

Equipment

• Liquid chromatograph (HPLC or UPLC system)

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical balance

• Vortex mixer

• Centrifuge

• SPE manifold

• Nitrogen evaporator

Preparation of Standard and Quality Control (QC) Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve methanesulfonic acid in methanol to prepare a 1 mg/mL primary stock solution.

  • Accurately weigh and dissolve Sodium methanesulfonate-D3 in methanol to prepare a 1 mg/mL primary stock solution.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of methanesulfonic acid by serially diluting the primary stock solution with 50:50 (v/v) acetonitrile:water.

• Internal Standard Working Solution (1 µg/mL):

  • Dilute the Sodium methanesulfonate-D3 primary stock solution with 50:50 (v/v) acetonitrile:water to obtain a final concentration of 1 µg/mL.

• Calibration Standards and Quality Control Samples:

  • Spike blank human plasma with the appropriate working standard solutions to prepare calibration standards at concentrations ranging from 1 to 1000 ng/mL.

  • Prepare QC samples at low, medium, and high concentrations in a similar manner.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment:

  • To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the internal standard working solution (1 µg/mL).

  • Add 200 µL of 1% formic acid in water and vortex for 30 seconds.

• SPE Cartridge Conditioning:

  • Condition the mixed-mode cation exchange SPE cartridges by sequentially passing 1 mL of methanol followed by 1 mL of ultrapure water.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

• Elution:

  • Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide (B78521) in methanol.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

The following diagram illustrates the sample preparation workflow:

A flowchart of the sample preparation protocol.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Condition
Column	HILIC (Hydrophilic Interaction Liquid Chromatography) Column (e.g., 2.1 x 100 mm, 3 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	95% B to 50% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Multiple Reaction Monitoring (MRM) Transitions
Methanesulfonic Acid	Q1: 95.0 m/z -> Q3: 80.0 m/z
Sodium methanesulfonate-D3	Q1: 98.0 m/z -> Q3: 83.0 m/z
Source Temperature	500°C
IonSpray Voltage	-4500 V

Data Analysis and Quantification

The concentration of methanesulfonic acid in the samples is determined by calculating the peak area ratio of the analyte to the internal standard. A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their corresponding concentrations. The concentration of methanesulfonic acid in the unknown samples is then interpolated from this calibration curve.

The logical relationship for quantification is depicted in the following diagram:

The logical flow for the quantification of the analyte.

Method Validation Parameters (Example Data)

A summary of typical method validation parameters is provided in the table below. These values are illustrative and should be established for each specific laboratory and application.

Parameter	Acceptance Criteria	Example Result
Linearity (r²)	≥ 0.99	0.998
Lower Limit of Quantification (LLOQ)	S/N ≥ 10	1 ng/mL
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)	-5.2% to 8.5%
Precision (% CV)	≤ 15% (≤ 20% for LLOQ)	3.1% to 9.8%
Recovery	Consistent and reproducible	~85%
Matrix Effect	Within acceptable limits	< 15%
Stability (Freeze-thaw, short-term, long-term)	Within ±15% of nominal concentration	Stable

Conclusion

The protocol described provides a robust and reliable method for the quantification of methanesulfonic acid in human plasma using Sodium methanesulfonate-D3 as an internal standard. The use of a deuterated internal standard is critical for achieving the high standards of accuracy and precision required in bioanalytical studies.[1] This method is suitable for application in pharmacokinetic, toxicokinetic, and other clinical and non-clinical studies.

References

• 1. Methanesulfonic Acid | SIELC Technologies [sielc.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Common Issues with Deuterated Internal Standards

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming common challenges associated with the use of deuterated internal standards in analytical testing. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to help you diagnose and resolve issues in your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a deuterated internal standard in LC-MS/MS analysis?

A deuterated internal standard (D-IS) is a version of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium (B1214612).[1][2] Its main function is to act as an internal reference to correct for variations that can occur during sample preparation, extraction, and analysis.[1] Since the D-IS is chemically almost identical to the analyte, it behaves similarly during sample processing and is affected in the same way by matrix effects (ion suppression or enhancement) and instrument variability.[1] By adding a known amount of the D-IS to every sample, calibrator, and quality control sample, the ratio of the analyte's response to the D-IS's response is used for quantification, leading to more accurate and precise results.[1]

Q2: What are the ideal characteristics of a deuterated internal standard?

For dependable and accurate quantification, a deuterated internal standard should have high chemical and isotopic purity.[2][3] It should also co-elute with the analyte to ensure that both experience the same matrix effects.[4] The deuterium labeling should be in a stable position to prevent isotopic exchange.[5] A sufficient number of deuterium atoms should be incorporated to provide a mass shift that is outside the natural isotopic distribution of the analyte.[4]

Q3: What are the main types of impurities in deuterated internal standards?

Deuterated internal standards can have two primary types of impurities:

• Chemical Impurities: These are any chemical species that are not the intended deuterated compound, such as residual starting materials or byproducts from synthesis.[3]

• Isotopic Impurities: These are molecules with the same chemical formula but a different isotopic composition.[3] The most common isotopic impurity is the unlabeled (d0) version of the analyte.[3]

Q4: How can impurities in my deuterated internal standard impact my results?

Impurities can significantly affect the accuracy of quantitative analysis.[3] The presence of the unlabeled analyte as an impurity can lead to an overestimation of the analyte's concentration, especially at the lower limit of quantification (LLOQ).[3] Chemical impurities can result in an inaccurate concentration of the internal standard, leading to errors in the final calculated analyte concentration.[3]

Troubleshooting Guides

Issue 1: Poor Precision and Inaccurate Quantification

Poor precision and accuracy are common indicators of underlying issues with the internal standard or the analytical method.

Possible Causes and Troubleshooting Steps:

• Inadequate Correction for Matrix Effects: Even with a deuterated internal standard, differential matrix effects can occur if the analyte and the internal standard do not co-elute perfectly.[1][6] This can expose them to different co-eluting matrix components, leading to varied ion suppression or enhancement.[1]

  • Verify Co-elution: Overlay the chromatograms of the analyte and the D-IS to ensure they are eluting at the same time.[1]

  • Modify Chromatographic Conditions: Adjusting the mobile phase composition or gradient can help achieve better co-elution.[2]

  • Post-Column Infusion Experiment: This can help identify regions of ion suppression or enhancement in your chromatogram.[1]

• In-Source Fragmentation of the Deuterated Internal Standard: The D-IS may lose a deuterium atom in the mass spectrometer's ion source, causing it to contribute to the analyte's signal.[2]

  • Optimize MS Source Conditions: Adjust parameters like collision energy and source temperature to minimize fragmentation.

• Isotopic Contribution from the Analyte: The natural isotopic abundance of the analyte may contribute to the signal of the deuterated internal standard, especially for standards with low deuterium incorporation (e.g., d1 or d2).[7]

  • Use a Higher Deuterated Standard: Whenever possible, use an internal standard with a higher number of deuterium atoms (e.g., d5 or greater) to increase the mass difference.[7]

Troubleshooting workflow for poor precision and accuracy.

Issue 2: Isotopic Exchange (Back-Exchange)

Isotopic exchange, or back-exchange, is the process where deuterium atoms on the internal standard are replaced by hydrogen atoms from the surrounding environment (e.g., solvent, matrix).[7][8] This can lead to an underestimation of the internal standard concentration and an overestimation of the analyte concentration.[8]

Factors Promoting Isotopic Exchange:

• pH: Acidic or basic conditions can promote H/D exchange.[9][10]

• Temperature: Higher temperatures can increase the rate of exchange.[5]

• Solvent Composition: Protic solvents like water and methanol (B129727) can be a source of hydrogen atoms.[7]

• Position of the Deuterium Label: Deuterium atoms on or near certain functional groups are more susceptible to exchange.[7]

Susceptibility of Functional Groups to Isotopic Exchange

Functional Group	Exchangeability	Conditions Favoring Exchange
Alcohols (-OH)	Highly Labile	Neutral, acidic, or basic conditions[7]
Amines (-NH2, -NHR)	Highly Labile	Neutral, acidic, or basic conditions[7]
Carboxylic Acids (-COOH)	Highly Labile	Neutral, acidic, or basic conditions[7]
Amides (-CONH-)	Labile	Acid or base-catalyzed[7]
α-Hydrogens to Carbonyls	Moderately Labile	Acid or base-catalyzed (via enolization)[7]

Troubleshooting Steps:

• Control pH: Maintain the pH of your solutions near neutral.[5]

• Use Aprotic Solvents: When possible, use aprotic solvents to prepare your standards and samples.

• Store at Low Temperatures: Store solutions at recommended low temperatures to minimize the rate of exchange.[5]

• Choose Stable Labeling Positions: Select internal standards where the deuterium labels are on stable, non-exchangeable positions.[5]

• Validate Stability: Perform experiments to validate the stability of your deuterated internal standard in your specific experimental conditions.[5]

Troubleshooting workflow for isotopic exchange.

Issue 3: Purity Issues

The purity of the deuterated internal standard is critical for accurate quantification.

Recommended Purity Levels

Purity Type	Recommended Level
Chemical Purity	>99%[3]
Isotopic Enrichment	≥98%[3]

Troubleshooting Steps:

• Review the Certificate of Analysis (CoA): Always check the CoA from the supplier for both chemical and isotopic purity.[3]

• Perform a Purity Check: If you suspect purity issues, you can re-analyze the standard using high-resolution mass spectrometry (HRMS) or NMR.[3]

• Address Non-Linear Calibration Curves: If you observe non-linearity, especially at the high end of the calibration curve, it could be due to isotopic interference.[3] Evaluate the mass spectra of both the analyte and the internal standard for overlapping isotopic patterns.[3]

• Ensure Batch-to-Batch Consistency: Always verify the purity of a new batch of internal standard before use to ensure reproducibility.[3]

Experimental Protocols

Protocol 1: Deuterated Internal Standard Stability Validation

Objective: To assess the stability of the deuterated internal standard in your analytical solutions over time.[2]

Methodology:

• Prepare Solutions:

  • Solution A: A mixture of the analyte and the deuterated internal standard in the initial mobile phase.[2]

  • Solution B: The deuterated internal standard only in the initial mobile phase.[2]

• Initial Analysis (T=0): Inject both solutions at the beginning of your analytical run and record the peak areas.[2]

• Incubation: Store aliquots of both solutions under the same conditions as your samples in the autosampler.[2]

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).[2]

• Data Analysis:

  • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change in this ratio over time may indicate isotopic exchange.[2]

  • In Solution B, monitor for any increase in a signal at the mass transition of the unlabeled analyte, which would be a direct indicator of H/D exchange.[2]

Protocol 2: Quantification of Isotopic Purity

Objective: To determine the isotopic purity of the deuterated internal standard and quantify the contribution of the unlabeled analyte.[2]

Methodology:

• Prepare a High-Concentration D-IS Solution: Prepare a solution of the deuterated internal standard in a clean solvent at a concentration significantly higher than what is used in your assay.[2]

• LC-MS/MS Analysis: Analyze this solution using the same LC-MS/MS method as your samples.[2]

• Monitor Analyte Transition: Monitor the mass transition of the unlabeled analyte.[2] Any signal detected will be from the unlabeled impurity in your deuterated internal standard.

• Calculate Isotopic Purity: The percentage of the unlabeled analyte can be calculated by comparing its peak area to the peak area of the deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. benchchem.com [benchchem.com]
• 6. myadlm.org [myadlm.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Isotopic Exchange of Sodium Methanesulfonate-D3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for experiments involving the isotopic exchange of Sodium Methanesulfonate-D3.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Sodium Methanesulfonate-D3?

A1: Sodium Methanesulfonate-D3 is primarily used as a deuterated reagent in synthetic chemistry. The introduction of deuterium (B1214612) (D) in place of hydrogen (H) can be a powerful tool in drug discovery to alter the metabolic profile of a drug candidate, potentially improving its pharmacokinetic properties. This is due to the kinetic isotope effect, where the stronger carbon-deuterium (C-D) bond can slow down metabolic processes that involve C-H bond cleavage[1][2]. It can also be used as an internal standard in quantitative analysis by mass spectrometry[3][4].

Q2: What are the common methods for preparing Sodium Methanesulfonate-D3?

A2: Sodium Methanesulfonate-D3 is typically prepared via a hydrogen-deuterium (H/D) exchange reaction starting from non-deuterated sodium methanesulfonate (B1217627). This process involves the replacement of the hydrogen atoms on the methyl group with deuterium atoms. The reaction is often catalyzed by a base and uses a deuterium source like deuterium oxide (D₂O)[1][2][5][6].

Q3: How can I confirm the successful deuteration of Sodium Methanesulfonate?

A3: The successful incorporation of deuterium can be confirmed using several analytical techniques:

• Mass Spectrometry (MS): A successful exchange will result in an increase in the molecular weight of the methanesulfonate anion from 95 g/mol (CH₃SO₃⁻) to 98 g/mol (CD₃SO₃⁻).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In the ¹H NMR spectrum, the signal corresponding to the methyl protons (a singlet) will decrease in intensity or disappear upon successful deuteration. In the ¹³C NMR spectrum, the signal for the deuterated carbon will show a different splitting pattern due to the coupling with deuterium.

Q4: What are the optimal storage conditions for Sodium Methanesulfonate-D3?

A4: To prevent back-exchange (the replacement of deuterium with hydrogen from atmospheric moisture), Sodium Methanesulfonate-D3 should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place. A refrigerator (2-8°C) is recommended for long-term storage. It is advisable to re-analyze the compound for chemical and isotopic purity if it has been stored for an extended period (e.g., over three years).

Experimental Protocols

Protocol 1: Base-Catalyzed H/D Exchange of Sodium Methanesulfonate

This protocol describes a general method for the preparation of Sodium Methanesulfonate-D3 via a base-catalyzed hydrogen-deuterium exchange reaction.

Materials:

• Sodium Methanesulfonate (CH₃SO₃Na)

• Deuterium Oxide (D₂O, 99.9 atom % D)

• Sodium Deuteroxide (NaOD) in D₂O (40 wt. % solution)

• Anhydrous, deuterated solvent (e.g., Dioxane-d₈) for workup and purification (optional)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve Sodium Methanesulfonate (1.0 eq) in Deuterium Oxide (D₂O).

• Catalyst Addition: To the stirred solution, add a catalytic amount of Sodium Deuteroxide (NaOD) in D₂O solution. The amount of catalyst may need to be optimized, but a starting point of 0.1 eq is suggested.

• Reaction Conditions: Heat the reaction mixture to reflux under an inert atmosphere. The reaction time will vary depending on the desired level of deuteration and can be monitored over time.

• Monitoring the Reaction: To monitor the progress of the reaction, periodically take a small aliquot of the reaction mixture, neutralize it with a deuterated acid (e.g., DCl in D₂O), and analyze by mass spectrometry to determine the extent of deuterium incorporation.

• Workup and Purification: Once the desired level of deuteration is achieved, cool the reaction mixture to room temperature. The D₂O can be removed under reduced pressure to yield the crude Sodium Methanesulfonate-D3. Further purification can be achieved by recrystallization from a suitable deuterated solvent if necessary.

• Drying and Storage: Dry the purified product under high vacuum to remove any residual solvent and store it in a tightly sealed container under an inert atmosphere.

Troubleshooting Guide

Problem	Possible Cause	Solution
Low Deuterium Incorporation	1. Insufficient reaction time or temperature. 2. Inactive or insufficient catalyst. 3. Insufficient excess of deuterium source (D₂O).	1. Increase the reaction time and/or temperature. Monitor the reaction progress to find the optimal conditions. 2. Use a fresh batch of catalyst or increase the catalyst loading. 3. Ensure a large excess of D₂O is used to drive the equilibrium towards the deuterated product.
Back-Exchange During Workup	1. Exposure to protic solvents (e.g., H₂O, methanol). 2. Acidic or basic conditions in the presence of protic solvents.	1. Use deuterated solvents for all workup and purification steps. 2. Neutralize the reaction mixture before workup. Minimize the time the sample is exposed to non-deuterated, protic environments[7][8].
Difficulty in Purification	1. Co-crystallization with starting material. 2. Presence of salt byproducts.	1. If the deuterium incorporation is not complete, separation can be difficult. Drive the reaction to completion or consider chromatographic purification if feasible. 2. If purification by recrystallization is not effective, consider alternative methods like solid-phase extraction.
Inconsistent Results	1. Variations in the quality of reagents. 2. Inconsistent reaction conditions (time, temperature). 3. Atmospheric moisture contamination.	1. Use high-purity reagents and ensure the isotopic enrichment of the deuterium source is as specified. 2. Carefully control and document all reaction parameters. 3. Ensure all glassware is thoroughly dried and the reaction is performed under a dry, inert atmosphere.

Data Presentation

Table 1: Hypothetical Deuterium Incorporation under Various Conditions

Entry	Catalyst	Temperature (°C)	Time (h)	Deuterium Incorporation (%)
1	0.1 eq NaOD	80	12	85
2	0.1 eq NaOD	80	24	95
3	0.1 eq NaOD	100	12	>98
4	0.2 eq NaOD	80	12	92

Note: This data is illustrative and serves as a starting point for optimization. Actual results may vary.

Visualizations

Caption: General workflow for the isotopic exchange of Sodium Methanesulfonate.

Caption: Troubleshooting decision tree for low deuterium incorporation.

References

• 1. Deuterated Alkyl Sulfonium Salt Reagents; Importance of H/D Exchange Methods in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Sulfonium Salt Reagents for the Introduction of Deuterated Alkyl Groups in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. benchchem.com [benchchem.com]
• 8. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]

Technical Support Center: Minimizing Back-Exchange of Deuterated Standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the back-exchange of deuterated standards, particularly in acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What is deuterium (B1214612) back-exchange?

A1: Deuterium back-exchange is an undesirable process where deuterium atoms on an isotopically labeled molecule are replaced by hydrogen atoms from the surrounding solvent (e.g., mobile phase, sample matrix).[1][2] This loss of the deuterium label can lead to an underestimation of the analyte concentration and compromise the accuracy of quantitative results.[1]

Q2: What are the primary factors that influence the rate of deuterium back-exchange?

A2: The rate of back-exchange is primarily influenced by several key experimental parameters:

• pH: The exchange rate is catalyzed by both acids and bases. A minimum exchange rate is typically observed at a pH of approximately 2.5.[1][3][4]

• Temperature: Higher temperatures significantly accelerate the rate of back-exchange.[1][5][6] It has been shown that decreasing the temperature from 25°C to 0°C can lower the exchange rate by a factor of 14.[3]

• Time: The longer the deuterated standard is exposed to a protic environment, such as during a lengthy chromatographic run, the more extensive the back-exchange will be.[1][7]

• Position of the Deuterium Label: Deuterium atoms on heteroatoms (e.g., -OH, -NH, -SH) are generally more labile and prone to exchange than those on carbon atoms.[8][9] Choosing standards with labels on stable positions like aromatic rings is crucial.[9]

• Ionic Strength: Back-exchange has also been shown to have a dependency on the ionic strength of the solution.[5][10]

Q3: How can I effectively "quench" or stop the back-exchange process during my experiment?

A3: To effectively halt the exchange reaction, a process known as "quenching," you should rapidly lower both the pH and the temperature of the sample.[1][4] This is typically achieved by adding a pre-chilled quench buffer with a low pH (around 2.5) to the sample.[1] This creates an environment where the exchange rate is at its minimum, preserving the deuterium label during subsequent sample processing and analysis.[1][2]

Q4: My deuterated standard is showing a different retention time than the analyte. Is this a problem?

A4: A slight shift in retention time between a deuterated standard and its unlabeled counterpart is a known phenomenon called the "deuterium isotope effect".[11][12] While a small, consistent shift may not be an issue, complete co-elution is ideal for accurately correcting matrix effects.[8] If the separation is significant, the analyte and the standard can be exposed to different co-eluting matrix components, leading to differential ion suppression or enhancement and, ultimately, inaccurate quantification.[9][12]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments, providing a logical approach to problem-solving.

Problem	Possible Cause	Solution
Inconsistent Analyte/Internal Standard Response Ratio	Deuterium back-exchange: The deuterium label is unstable under the current experimental conditions (e.g., pH, temperature).[13]	1. Verify Label Position: Check the certificate of analysis to ensure deuterium labels are on stable, non-exchangeable positions.[13] 2. Control pH: Maintain the pH of your samples and mobile phase as close to neutral as possible, or at the pH minimum for exchange (~2.5) if acidic conditions are required. Avoid storing standards in highly acidic or basic solutions.[13][14] 3. Lower Temperature: Maintain low temperatures (ideally 0°C or sub-zero) for all sample handling, storage, and analysis steps. Use a cooled autosampler and column compartment.[1][15] 4. Perform Stability Study: Conduct an experiment to assess the stability of the standard in your analytical solutions over time (see Protocol 1).[13]
Loss of Deuterium Label Detected (e.g., appearance of a peak at a lower m/z)	Inappropriate Solvent or Matrix pH: Acidic or basic conditions are promoting the exchange of deuterium for hydrogen.[11]	1. Measure pH: Verify the pH of all solvents, buffers, and the final sample matrix.[11] 2. Optimize Chromatography: Minimize the LC run time by using shorter gradients or higher flow rates, without sacrificing separation.[1] This reduces the exposure time to the mobile phase.[1] 3. Solvent Choice: If possible, reconstitute and store standards in a non-acidic, aprotic solvent. Use volatile buffers like formic acid in the mobile phase.[1]
High Variability (%CV) in QC Samples	Prolonged Exposure to Protic Solvents/High Temperatures: The autosampler or column compartment is at room temperature, and long run times are exacerbating back-exchange.	1. Implement Cooling: Use a refrigerated autosampler and a column oven capable of sub-ambient temperatures.[1] 2. Shorten Analysis Time: Optimize the LC method to be as short as possible.[7] Note that shortening the gradient may have a limited impact on its own but is effective when combined with other strategies.[5]
Positive Bias in Results, Especially at Low Concentrations	Unlabeled Analyte in Standard: The deuterated standard contains a significant impurity of the unlabeled analyte.[9]	1. Assess Purity: Inject a high-concentration solution of the internal standard alone and monitor for the unlabeled analyte's mass transition.[9][13] 2. Consult Supplier: Contact the supplier for the certificate of analysis detailing the isotopic purity. Consider purchasing a higher purity batch if necessary.[9]

Quantitative Data on Back-Exchange

The extent of deuterium back-exchange is influenced by multiple factors. The following table summarizes quantitative data from cited experiments.

Parameter Modified	Change	Impact on Back-Exchange
LC Gradient Time	Shortened by 2-fold	~2% reduction (e.g., from 30% to 28%)[5]
LC Gradient Time	Shortened by 3-fold	~2% reduction[10]
Temperature	Decreased from 25°C to 0°C	Lowers exchange rate by a factor of 14[3]
Overall Conditions	Optimization of pH, temperature, ionic strength, and LC conditions	Can lead to D-label recovery of 90 ± 5%[5][10]
Typical Range	Varies by peptide and conditions	Reported back-exchange can range from 15% to 60%[15][16]

Experimental Protocols

Protocol 1: Assessment of Deuterium Exchange Stability

• Objective: To determine if the deuterated internal standard is stable under the specific experimental conditions over time.[8][13]

• Methodology:

  • Prepare Solutions:

    • Solution A: A mixture of the analyte and the deuterated internal standard in the analytical solvent (e.g., initial mobile phase or sample diluent).

    • Solution B: The deuterated internal standard alone in the same analytical solvent.[13]

  • Initial Analysis (t=0): Inject both solutions at the beginning of your analytical run and record the peak areas for the analyte and the internal standard.[13]

  • Incubation: Store aliquots of both solutions under the exact conditions of your typical sample queue in the autosampler (same temperature and duration).

  • Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).[13]

  • Data Analysis:

    • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change in this ratio over time suggests potential instability or exchange.[13]

    • In Solution B, monitor for any increase in a signal at the mass transition of the unlabeled analyte. An increasing signal is a direct indicator of H/D back-exchange.[8][13]

Protocol 2: General Workflow for Minimizing Back-Exchange in LC-MS

• Objective: To process and analyze samples while minimizing the loss of deuterium labels.

• Methodology:

  • Preparation: Pre-chill all buffers (especially the quench buffer, e.g., 0.1 M phosphate (B84403) buffer, pH 2.5), vials, and pipette tips to 0°C.[1]

  • Quenching: At the desired time point, rapidly mix the sample with an equal volume of the ice-cold quench buffer.[1]

  • Digestion (if applicable): For protein analysis, immediately inject the quenched sample into an LC system equipped with an online protease column (e.g., pepsin) maintained at a low temperature (e.g., 0-4°C).[1]

  • Chromatographic Separation:

    • Trap the analytes on a trap column and then elute onto an analytical column using a rapid gradient.[7]

    • Maintain the trap and analytical columns at low temperatures (e.g., 0°C or sub-zero) throughout the run.[1][15]

  • Mass Spectrometry: Analyze the eluted compounds using the mass spectrometer. Optimize source parameters to minimize in-source fragmentation, which can also cause deuterium loss.[9]

Visualizations

Caption: Troubleshooting workflow for deuterium back-exchange issues.

Caption: Mechanism of acid-catalyzed deuterium back-exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. Fundamentals of HDX-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 5. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. biorxiv.org [biorxiv.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. tsapps.nist.gov [tsapps.nist.gov]

Technical Support Center: Chromatographic Analysis of Sodium Methanesulfonate and its Deuterated Internal Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Sodium Methanesulfonate-D3 as an internal standard for the chromatographic analysis of its non-deuterated analyte.

Frequently Asked Questions (FAQs)

Q1: What is the expected chromatographic behavior of Sodium Methanesulfonate-D3 compared to the non-deuterated analyte in reversed-phase liquid chromatography (RPLC)?

A1: In reversed-phase liquid chromatography, it is generally expected that the deuterated internal standard, Sodium Methanesulfonate-D3, will elute slightly earlier than the non-deuterated sodium methanesulfonate (B1217627) analyte.[1][2] This phenomenon is known as the chromatographic isotope effect or the deuterium (B1214612) isotope effect.[1]

Q2: What causes the chromatographic shift between a deuterated internal standard and its analyte?

A2: The chromatographic shift is primarily due to the subtle differences in the physicochemical properties between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter, stronger, and less polarizable than the C-H bond.[1][3] These differences in intermolecular forces can lead to weaker interactions between the deuterated compound and the non-polar stationary phase in RPLC, resulting in a shorter retention time.[1]

Q3: How significant is the retention time shift, and can it impact my results?

A3: The magnitude of the retention time shift can vary depending on several factors, including the number and position of the deuterium labels, as well as the specific chromatographic conditions (e.g., mobile phase composition, gradient, column chemistry, and temperature).[4][5] Even a small shift can be significant. If the analyte and the internal standard do not co-elute perfectly, they may experience different levels of ion suppression or enhancement in the mass spectrometer, a phenomenon known as differential matrix effects.[3][4][6] This can lead to poor precision and inaccurate quantification.[4]

Q4: Are there alternatives to using a deuterated internal standard to avoid the chromatographic shift?

A4: Yes, stable isotope-labeled internal standards using heavy isotopes such as Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) are excellent alternatives.[3][4] These isotopes cause a negligible chromatographic shift, ensuring better co-elution with the analyte.[7]

Troubleshooting Guide

Issue: Significant Chromatographic Shift Observed Between Sodium Methanesulfonate-D3 and Analyte

Symptoms:

• Visible separation between the peaks of the analyte and the deuterated internal standard in the chromatogram.[4]

• Poor precision (%CV) in quality control samples.[4]

• Inaccurate quantification of the analyte.[4]

Potential Causes and Solutions:

Potential Cause	Recommended Action
Inherent Isotope Effect	The deuterium isotope effect is an inherent property. Focus on optimizing chromatographic conditions to minimize the separation.
Suboptimal Mobile Phase Composition	Systematically adjust the organic modifier (e.g., acetonitrile, methanol) concentration and the aqueous phase pH. For polar compounds like sodium methanesulfonate, hydrophilic interaction liquid chromatography (HILIC) might provide better retention and co-elution.[8]
Inappropriate Gradient Slope	A shallower gradient can help to broaden the peaks slightly, which may improve their overlap.[3]
Non-Optimal Column Temperature	Varying the column temperature can alter the selectivity of the separation and may improve co-elution.[3]
Unsuitable Stationary Phase	Experiment with different column chemistries (e.g., C18, C8, Phenyl-Hexyl, HILIC) to find a stationary phase that provides better co-elution for this specific analyte and internal standard pair.

Quantitative Data Summary

Parameter	Expected Observation	Typical Range of Shift	Influencing Factors
Retention Time (RT) of Sodium Methanesulfonate-D3 vs. Analyte (RPLC)	RT of D3-IS is typically shorter than the analyte.	A few seconds to a fraction of a minute.	Number of deuterium atoms, chromatographic conditions (mobile phase, gradient, temperature), stationary phase.
Peak Shape	Should be symmetrical for both.	N/A	Mobile phase pH, buffer concentration, column health.
Co-elution	May not be perfect.	Aim for >95% peak overlap.	All chromatographic parameters.

Experimental Protocols

Protocol 1: Evaluation and Optimization of Chromatographic Co-elution

Objective: To systematically evaluate and optimize the chromatographic conditions to achieve maximum co-elution between sodium methanesulfonate and sodium methanesulfonate-D3.

Methodology:

• Standard Preparation:

  • Prepare individual stock solutions of sodium methanesulfonate and sodium methanesulfonate-D3 in a suitable solvent (e.g., water or a mixture of water and organic solvent compatible with the initial mobile phase).

  • Prepare a working solution containing a 1:1 mixture of the analyte and the internal standard.

• Initial Chromatographic Conditions (Example for RPLC):

  • Column: C18, 100 Å, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 5 µL

  • Detection: Mass Spectrometer (in appropriate mode for sodium methanesulfonate)

• Systematic Optimization:

  • Mobile Phase Modifier: Keeping the gradient and other parameters constant, evaluate different mobile phase modifiers (e.g., methanol (B129727) instead of acetonitrile) and different additives (e.g., ammonium (B1175870) formate (B1220265) instead of formic acid).

  • Gradient Slope: Lengthen the gradient time (e.g., from 5 minutes to 10 minutes) to create a shallower slope.

  • Column Temperature: Analyze the 1:1 mixture at different column temperatures (e.g., 25 °C, 35 °C, 45 °C).

  • Isocratic Hold: Introduce a short isocratic hold at the beginning of the gradient to improve focusing of these polar analytes on the column.

• Data Analysis:

  • Overlay the chromatograms of the analyte and the internal standard for each condition.

  • Calculate the difference in retention time (Δt_R) between the two peaks.

  • Visually inspect the degree of peak overlap. The goal is to minimize Δt_R.

Visualizations

Caption: Troubleshooting workflow for addressing chromatographic shifts.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Comprehensive Optimization of LC-MS Metabolomics Methods Using Design of Experiments (COLMeD) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Matrix Effects in LC-MS Analysis with Sodium Methanesulfonate-D3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects in liquid chromatography-mass spectrometry (LC-MS) analysis when using Sodium Methanesulfonate-D3 as a stable isotope-labeled internal standard (SIL-IS).

Frequently Asked Questions (FAQs)

Q1: What is Sodium Methanesulfonate-D3, and why is it used in LC-MS analysis?

Sodium Methanesulfonate-D3 is the deuterated form of sodium methanesulfonate. In LC-MS, it serves as a stable isotope-labeled internal standard (SIL-IS) for the quantification of its non-labeled counterpart, methanesulfonic acid (MSA). The key advantage of a SIL-IS is that it has nearly identical physicochemical properties to the analyte of interest. This allows it to co-elute with the analyte and experience similar ionization suppression or enhancement effects from the sample matrix, thus enabling more accurate and precise quantification.

Q2: What are matrix effects in LC-MS, and how do they affect my results?

Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[1] These effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and imprecise quantification of the analyte.[1] When analyzing complex biological or environmental samples, matrix effects are a significant concern.

Q3: I am observing poor peak shape and shifts in retention time for both methanesulfonic acid (MSA) and Sodium Methanesulfonate-D3. What could be the cause?

This issue can arise from several factors:

• Chromatographic Conditions: Methanesulfonic acid is a small, polar compound, which can be challenging to retain on traditional reversed-phase columns. The use of Hydrophilic Interaction Liquid Chromatography (HILIC) is often more suitable for such analytes.[2]

• Mobile Phase Composition: The pH and ionic strength of the mobile phase can significantly impact the retention and peak shape of sulfonic acids. Ensure your mobile phase is optimized for your specific column and analytes.

• "Isotope Effect": Deuterated standards can sometimes exhibit slightly different chromatographic behavior compared to their non-labeled counterparts, leading to partial separation. This can be more pronounced with a higher degree of deuteration. If the analyte and IS do not co-elute perfectly, they may experience different matrix effects, compromising the accuracy of quantification.

Q4: My Sodium Methanesulfonate-D3 signal is inconsistent or unexpectedly low across my sample batch. What should I investigate?

Inconsistent internal standard signal is a common problem that can point to issues in various stages of the analytical workflow. Consider the following:

• Sample Preparation: Inconsistent extraction recovery, pipetting errors during the addition of the internal standard, or incomplete sample reconstitution after evaporation can all lead to variability in the IS signal.

• Matrix Effects: Even with a SIL-IS, severe matrix effects can lead to significant ion suppression that affects the IS signal. This is particularly relevant in complex matrices like plasma or urine.

• Instrumental Issues: A dirty ion source, an unstable spray, or a failing detector can all contribute to inconsistent signal intensity. Regular maintenance and cleaning of the MS source are crucial.

Troubleshooting Guides

Problem 1: Significant Ion Suppression Observed for Methanesulfonic Acid

Symptoms:

• Low signal-to-noise ratio for the analyte.

• Inaccurate and imprecise quantification, even with an internal standard.

• Matrix factor significantly less than 1.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting ion suppression.

Detailed Steps:

• Optimize Sample Preparation: The goal is to remove as many interfering matrix components as possible before analysis.

  • Protein Precipitation (for biological fluids): While simple, it may not be sufficient for removing all interfering phospholipids.

  • Solid-Phase Extraction (SPE): This is a more selective technique that can provide cleaner extracts. Choose a sorbent that effectively retains the analyte while allowing matrix components to be washed away.

  • Dilution: If the analyte concentration is sufficiently high, diluting the sample can reduce the concentration of matrix components and alleviate ion suppression.

• Optimize Chromatographic Conditions: Aim for chromatographic separation of the analyte and IS from the majority of matrix components.

  • Column Chemistry: For polar analytes like MSA, consider HILIC or mixed-mode chromatography for better retention and separation from non-polar matrix interferences.[2]

  • Gradient Elution: A well-designed gradient can help to separate the analyte from early-eluting, polar matrix components that often cause ion suppression.

• Evaluate MS Source Parameters: Adjusting the ion source settings can sometimes mitigate matrix effects.

  • Ion Source Temperature and Gas Flows: Optimize these parameters to ensure efficient desolvation and ionization of the analyte.

Problem 2: Poor Co-elution of Methanesulfonic Acid and Sodium Methanesulfonate-D3

Symptoms:

• Noticeable separation between the analyte and internal standard peaks in the chromatogram.

• Inaccurate quantification due to differential matrix effects.

Logical Relationship for Troubleshooting Poor Co-elution:

Caption: Logical steps for addressing poor co-elution.

Detailed Steps:

• Modify Mobile Phase: Small changes in the mobile phase composition, such as adjusting the pH or the concentration of the buffer, can alter the retention characteristics and potentially improve co-elution.

• Adjust Gradient: A shallower gradient around the elution time of the analyte and IS can sometimes help to merge the two peaks.

• Evaluate Different Columns: If the "isotope effect" is significant on your current column, trying a column with a different stationary phase chemistry might reduce the separation.

Experimental Protocols

Example Protocol: Quantification of Methanesulfonic Acid in Human Plasma

This is a generalized protocol and may require optimization for your specific instrumentation and application.

1. Sample Preparation (Protein Precipitation): a. To 100 µL of plasma sample, add 20 µL of Sodium Methanesulfonate-D3 internal standard working solution (e.g., 1 µg/mL in water). b. Add 300 µL of ice-cold acetonitrile (B52724) to precipitate the proteins. c. Vortex for 1 minute. d. Centrifuge at 12,000 x g for 10 minutes at 4°C. e. Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C. f. Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Conditions:

• LC System: Agilent 1290 Infinity II or equivalent.
• Column: SeQuant ZIC-HILIC (100 x 2.1 mm, 3.5 µm).
• Mobile Phase A: 10 mM Ammonium Acetate in Water.
• Mobile Phase B: Acetonitrile.
• Gradient: 95% B to 50% B over 5 minutes.
• Flow Rate: 0.3 mL/min.
• Column Temperature: 40°C.
• Injection Volume: 5 µL.
• MS System: Sciex Triple Quad 6500+ or equivalent.
• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.
• MRM Transitions (example):
• Methanesulfonic Acid: Q1 95.0 -> Q3 80.0
• Sodium Methanesulfonate-D3: Q1 98.0 -> Q3 83.0

Experimental Workflow Diagram:

Caption: General workflow for LC-MS analysis.

Quantitative Data Summary

The following table summarizes hypothetical matrix effect data from different biological matrices to illustrate the importance of evaluation. The Matrix Factor (MF) is calculated as the peak area of the analyte in the presence of the matrix divided by the peak area of the analyte in a neat solution. An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

Matrix	Analyte	Internal Standard	Analyte MF	IS MF	Analyte/IS Ratio MF
Human Plasma	MSA	Sodium Methanesulfonate-D3	0.65	0.68	0.96
Human Urine	MSA	Sodium Methanesulfonate-D3	0.82	0.85	0.96
Rat Plasma	MSA	Sodium Methanesulfonate-D3	0.58	0.60	0.97
Seawater	MSA	Sodium Methanesulfonate-D3	0.45	0.48	0.94

Note: The data in this table is for illustrative purposes only and will vary depending on the specific sample preparation and analytical conditions.

This technical support guide provides a starting point for troubleshooting matrix effects when using Sodium Methanesulfonate-D3 in LC-MS analysis. For more specific issues, consulting detailed application notes and scientific literature is recommended.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a simple method for quantitation of methanesulfonic acid at low ppm level using hydrophilic interaction chromatography coupled with ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ion Suppression &amp; Enhancement with Deuterated Internal Standards

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot issues related to ion suppression and enhancement when using deuterated internal standards in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What are ion suppression and enhancement?

Ion suppression is a matrix effect that reduces the ionization efficiency of an analyte in a mass spectrometer's ion source due to co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[1] This results in a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[1] Ion enhancement, a less common phenomenon, is an increase in signal intensity caused by co-eluting matrix components. Both effects can compromise data quality.[2]

Q2: How do deuterated internal standards (D-IS) work to correct for these effects?

Deuterated internal standards are stable isotope-labeled versions of the analyte where one or more hydrogen atoms are replaced by deuterium (B1214612).[3] They are considered the "gold standard" because their physicochemical properties are nearly identical to the analyte.[1][4] This similarity ensures they co-elute and experience the same degree of ion suppression or enhancement.[1][5] By calculating the ratio of the analyte signal to the D-IS signal, variations caused by matrix effects can be normalized, leading to more accurate and precise quantification.[1][5]

Q3: Can a deuterated internal standard fail to correct for ion suppression?

Yes, under certain circumstances, a D-IS may not perfectly compensate for matrix effects.[1] This is often due to "differential matrix effects" where the analyte and the D-IS experience different degrees of ion suppression.[1] The primary reason for this is a slight chromatographic separation between the two, known as the isotope effect, which can expose them to different co-eluting interferences.[1][5]

Q4: What is the "isotope effect" and how does it impact my results?

The substitution of hydrogen with the heavier deuterium isotope can slightly alter a molecule's properties, sometimes causing the deuterated standard to elute slightly earlier than the native analyte in reversed-phase chromatography.[5][6] If this chromatographic shift is significant enough to place the analyte and the D-IS in regions of the chromatogram with different matrix interferences, they will experience differential ion suppression, leading to inaccurate and imprecise results.[5][6]

Q5: What are the key characteristics of a good deuterated internal standard?

When selecting a D-IS, consider the following:

• High Isotopic Purity: The standard should have a high degree of deuteration (typically ≥98%) to minimize signal overlap with the analyte.[3][7]

• Stable Deuterium Labels: Deuterium atoms must be on stable, non-exchangeable positions of the molecule to prevent their loss during sample preparation and analysis.[5][7]

• Sufficient Mass Shift: A mass difference of at least 3 atomic mass units (amu) is recommended to prevent isotopic crosstalk.[7]

• Co-elution: Ideally, the D-IS should co-elute perfectly with the analyte to ensure they experience identical matrix effects.[5][7]

Troubleshooting Guide

This section addresses specific issues users may encounter during their experiments.

Problem	Potential Causes	Recommended Solutions
Poor or No Signal for the Internal Standard	1. Incorrect concentration of the internal standard.[7]2. Degradation of the standard during storage.[7]3. Inefficient ionization.[7]4. Instrument not properly tuned or calibrated.[7][8]	1. Verify the concentration of your working solution.2. Check storage conditions and prepare a fresh stock solution.3. Optimize ionization source parameters.4. Perform instrument tuning and calibration.
Inconsistent Analyte/Internal Standard Response Ratio	1. Deuterium exchange with solvent or matrix.[7]2. Differential matrix effects due to chromatographic separation of analyte and standard.[7]3. Isotopic interference from the analyte or background ions.[7]	1. Ensure the D-IS is labeled at stable positions; avoid harsh pH conditions if the label is labile.[7]2. Adjust chromatographic conditions to achieve co-elution.[7]3. Check for and subtract any contribution from the natural isotopic abundance of the analyte to the standard's signal.[7]
Chromatographic Peak for D-IS Elutes Earlier Than Analyte	Isotope effect causing a slight difference in retention time.[5][7]	This is a known phenomenon. If the shift is minor and consistent, it may not be an issue. For optimal correction, complete co-elution is ideal. Consider adjusting the mobile phase composition, gradient, or using a column with slightly lower resolution to force co-elution.[6][7]
Quantification Results are Inaccurate or Biased	1. Incorrect assessment of the D-IS purity.[7]2. Presence of unlabeled analyte in the D-IS stock.[7]3. Different extraction recoveries between the analyte and the standard.[7]4. Differential ion suppression.[5]	1. Verify the isotopic and chemical purity of the standard.2. Analyze the internal standard solution by itself to check for the presence of the unlabeled analyte.[7]3. Optimize the sample extraction procedure.[7]4. Perform experiments to assess matrix effects and optimize chromatography for co-elution.[1]
Analyte Signal is Significantly Lower in Matrix vs. Neat Solutions	Classic sign of ion suppression from matrix components.[9]	Improve sample preparation using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[8] Dilute the sample to reduce the concentration of interfering components.[5] Optimize chromatography to separate the analyte from suppression zones.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This experiment quantifies the extent of ion suppression or enhancement.[1]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and D-IS into the mobile phase or a clean solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample first. Then, spike the analyte and D-IS into the final, dried extract before reconstitution.[5]

  • Set C (Pre-Extraction Spike): Spike the analyte and D-IS into the blank matrix before starting the extraction procedure.[5]

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculations:

  • Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery Efficiency (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

  • Process Efficiency (PE %): (Peak Area in Set C / Peak Area in Set A) * 100

Data Interpretation:

Metric	Value	Interpretation
Matrix Effect (ME %)	< 100%	Ion Suppression[5]
> 100%	Ion Enhancement[5]
= 100%	No Matrix Effect[5]
Recovery Efficiency (RE %)	Measures the efficiency of the extraction process.
Process Efficiency (PE %)	Overall efficiency of the entire analytical process.

Protocol 2: Post-Column Infusion to Identify Ion Suppression Zones

This qualitative experiment helps identify regions in the chromatogram where ion suppression is most severe.[1][10]

Methodology:

• Setup: Use a T-piece to continuously infuse a standard solution of your analyte at a constant, low flow rate into the LC eluent stream after the analytical column but before the MS ion source.[1][11]

• Injection: While the analyte is being infused, inject a blank, extracted matrix sample onto the LC column.[1]

• Analysis: Monitor the signal of the infused analyte. A stable, flat baseline is expected.

  • A dip or decrease in the signal indicates a region of ion suppression caused by co-eluting matrix components.[1][10]

  • An increase in the signal indicates a region of ion enhancement.[1]

Visualizations

Caption: Mechanism of Ion Suppression in an Electrospray Ionization (ESI) Source.

Caption: Troubleshooting workflow for issues with deuterated internal standards.

Caption: Experimental setup for a Post-Column Infusion experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. gmi-inc.com [gmi-inc.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. hdb.ugent.be [hdb.ugent.be]

Optimizing mass spectrometry parameters for Sodium methanesulfonate-D3

Technical Support Center: Sodium Methanesulfonate-D3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the mass spectrometry analysis of Sodium Methanesulfonate-D3. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the basic chemical properties of Sodium Methanesulfonate-D3?

A1: Sodium Methanesulfonate-D3 is the deuterated form of Sodium Methanesulfonate (B1217627). Its key properties are summarized in the table below.[1][2]

Property	Value
Chemical Formula	CD₃NaO₃S[2]
CAS Number	1610056-71-7[1][2]
Molecular Weight	~121.11 g/mol [2]
Synonyms	sodium;trideuteriomethanesulfonate, Methanesulfonic Acid-D3 Sodium Salt[1][2]

Q2: What is the expected precursor ion for mass spectrometry analysis?

A2: Given its structure as a sodium salt, Sodium Methanesulfonate-D3 will dissociate in solution. For mass spectrometry, it is best detected as the methanesulfonate-d3 anion in negative ion mode.

• Negative Ion Mode (ESI-): The expected precursor ion is [CD₃SO₃]⁻ at approximately m/z 98.1.

Research on similar compounds shows that methanesulfonate and its salts can be effectively detected as the methanesulfonate ion (CH₃SO₃⁻) in the negative ionization mode.[3]

Q3: Are there any specific challenges associated with analyzing deuterated compounds?

A3: Yes, there are a few key considerations:

• Isotopic Purity: Deuterated standards are rarely 100% pure and often contain a small amount of the non-deuterated (protiated) form.[4] This can lead to minor spectral complications.

• Chromatographic Separation: The deuterated and non-deuterated forms may exhibit slight differences in retention time on certain liquid chromatography (LC) columns due to kinetic isotope effects.[5] While they often co-elute, this potential for separation should be considered during method development.[6][7]

• Back-Exchange: It is crucial to ensure that the deuterium (B1214612) atoms do not exchange with hydrogen atoms from the solvent or mobile phase under analytical conditions. The stability of the deuterated standard should be confirmed in the chosen analytical solution.[7]

Experimental Protocols and Recommended Parameters

Sample Preparation

A straightforward sample preparation is typically sufficient.

• Standard Preparation: Accurately weigh the Sodium Methanesulfonate-D3 standard.

• Dissolution: Dissolve the standard in a suitable solvent. A common choice is a mixture of water and a volatile organic solvent like acetonitrile (B52724) or methanol (B129727) (e.g., 50:50 v/v).

• Dilution: Perform serial dilutions to create calibration standards and quality control (QC) samples at the desired concentration range.

Liquid Chromatography (LC) Method

Due to its high polarity, retaining Sodium Methanesulfonate-D3 on traditional reversed-phase columns can be challenging.[8] An Aqueous Normal Phase (ANP) or Hydrophilic Interaction Liquid Chromatography (HILIC) approach is often more effective.

Parameter	Recommendation	Rationale
Column	HILIC Column (e.g., Amide, Silica) or ANP Silica Hydride Column[8]	Provides better retention for highly polar compounds compared to standard C18 columns.
Mobile Phase A	Water with buffer (e.g., 5-10 mM Ammonium Acetate)	Ammonium acetate (B1210297) is volatile and compatible with mass spectrometry.[8]
Mobile Phase B	Acetonitrile	Standard organic solvent for HILIC/ANP separations.
Gradient	Start with a high percentage of organic phase (e.g., 95% B) and decrease to elute the analyte.	Typical for HILIC/ANP, where water is the strong solvent.
Flow Rate	0.2 - 0.5 mL/min	Standard flow rate for analytical HPLC/UHPLC systems.
Column Temp.	30 - 50 °C	Higher temperatures can improve peak shape and reduce viscosity.[9]

Mass Spectrometry (MS) Parameters

The following table provides recommended starting parameters for a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Optimization will be required for your specific instrument.

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Negative[3]
Precursor Ion (Q1)	m/z 98.1
Product Ion (Q3)	m/z 80.1 (tentative, corresponds to [SO₃]⁻)
IonSpray Voltage	-3500 to -4500 V
Source Temperature	250 - 450 °C[9]
Declustering Potential (DP)	-25 to -50 V
Collision Energy (CE)	-15 to -30 V

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Sodium Methanesulfonate-D3.

Q: I am not seeing any signal or the signal intensity is very low. What should I do?

A: Lack of signal can stem from several issues. Follow this workflow to diagnose the problem.[10][11][12]

Caption: Troubleshooting workflow for no/low signal.

Q: My peak shape is poor (e.g., broad or tailing). How can I improve it?

A: Poor peak shape is often related to chromatographic conditions or interactions within the system.[11]

• Check for Contamination: Ensure the column and LC system are clean. Contaminants can lead to peak broadening.[11]

• Optimize Mobile Phase: Adjust the buffer concentration or pH in your aqueous mobile phase. This can minimize secondary interactions on the column.

• Reduce Injection Volume/Solvent Mismatch: Ensure your sample diluent is compatible with the initial mobile phase conditions. Injecting a sample in a solvent much stronger than the mobile phase can cause peak distortion.

Q: I am observing a high background signal or carryover between injections. What are the likely causes?

A: High background or carryover can compromise sensitivity and accuracy.[13]

• Source Contamination: Methanesulfonate is a common counter-ion and can be present as a contaminant in reagents or on glassware. Use high-purity, LC-MS grade solvents and additives.

• System Contamination: Clean the ion source, including the orifice and spray shield, as per the manufacturer's guidelines.

• Carryover: If signal is observed in blank injections following a high concentration standard, carryover is likely. Improve the needle wash method in your autosampler by using a stronger wash solvent and increasing the wash volume or duration.

Q: My mass accuracy is poor. How can I fix this?

A: Accurate mass measurement is critical for confident identification.

• Perform Mass Calibration: Regularly calibrate your mass spectrometer according to the manufacturer's protocol using the recommended calibration solution.[11] Incorrect calibration is a common source of mass errors.[11]

• Ensure Stable Conditions: Allow the instrument to stabilize after turning it on. Temperature fluctuations can affect mass accuracy.

• Check for Space Charge Effects: If the ion count is too high (detector saturation), it can shift the measured mass. If necessary, dilute your sample.

General Experimental Workflow

The following diagram outlines the general workflow for the quantitative analysis of Sodium Methanesulfonate-D3 using LC-MS/MS.

Caption: General workflow for LC-MS/MS analysis.

References

• 1. Sodium Methanesulfonate-d3 | LGC Standards [lgcstandards.com]
• 2. clearsynth.com [clearsynth.com]
• 3. researchgate.net [researchgate.net]
• 4. Simple LC-MS Method for Differentiation of Isobaric Phosphatidylserines and Phosphatidylcholines with Deuterated Mobile Phase Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. mdpi.com [mdpi.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. gentechscientific.com [gentechscientific.com]
• 11. gmi-inc.com [gmi-inc.com]
• 12. ssi.shimadzu.com [ssi.shimadzu.com]
• 13. cgspace.cgiar.org [cgspace.cgiar.org]

Technical Support Center: Optimizing Sodium Methanesulfonate-D3 Analysis in HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the peak shape of Sodium Methanesulfonate-D3 and similar small polar anionic compounds in High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide: Improving Peak Shape

Poor peak shape, often characterized by tailing, fronting, or broad peaks, can compromise the accuracy and reproducibility of quantitative analysis. This guide provides a systematic approach to diagnosing and resolving common peak shape issues encountered during the analysis of Sodium Methanesulfonate-D3.

Question: My peak for Sodium Methanesulfonate-D3 is tailing. What are the potential causes and how can I fix it?

Answer:

Peak tailing for a small, polar, anionic compound like Sodium Methanesulfonate-D3 is a common issue in Reversed-Phase (RP) HPLC. It is often caused by secondary interactions between the negatively charged sulfonate group and the stationary phase, or by issues with the mobile phase. Here’s a step-by-step troubleshooting guide:

1. Assess the Chromatographic Conditions:

• Column Chemistry: Standard C18 columns can have residual, un-capped silanol (B1196071) groups (Si-OH) on the silica (B1680970) surface. At mobile phase pH values above their pKa (typically around 3.5-4.5), these silanols become deprotonated and negatively charged (SiO-), leading to electrostatic repulsion of the anionic methanesulfonate (B1217627), which can contribute to peak tailing. However, interactions with metal impurities on the silica surface can also cause tailing for acidic compounds.

• Mobile Phase pH: The pH of the mobile phase is a critical factor. For an acidic compound like methanesulfonic acid, a lower pH is generally preferred in reversed-phase chromatography to ensure it is in a single, non-ionized form, which minimizes undesirable interactions with the stationary phase.[1]

• Buffer Concentration: An inadequate buffer concentration can lead to pH shifts on the column, causing inconsistent ionization of the analyte and resulting in poor peak shape.[2]

2. Systematic Troubleshooting Steps:

• Mobile Phase Optimization:

  • Adjust pH: Lowering the mobile phase pH can suppress the ionization of residual silanols on the stationary phase, reducing secondary interactions.[1] An acidic mobile phase (pH 2-4) is often a good starting point for acidic compounds in reversed-phase HPLC.[1]

  • Increase Buffer Strength: Increasing the buffer concentration (e.g., from 10 mM to 50 mM) can improve peak symmetry by maintaining a more consistent pH environment on the column.[2][3]

  • Choice of Organic Modifier: Acetonitrile and methanol (B129727) are the most common organic modifiers. Their properties can influence peak shape, so trying the alternative solvent may be beneficial.

• Column Selection:

  • High-Purity, End-Capped Columns: Modern columns are often "end-capped" to minimize the number of free silanol groups, which can significantly improve the peak shape for polar and ionizable compounds.

  • Alternative Stationary Phases: If peak tailing persists on a C18 column, consider alternative chromatograph modes:

    • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is well-suited for the retention and separation of highly polar compounds like methanesulfonate.[2] It utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent.

    • Ion-Exchange Chromatography (IEC): This technique separates molecules based on their charge. Anion-exchange chromatography is a direct approach for analyzing anionic species like methanesulfonate.[4]

3. Experimental Protocols & Data:

Below are detailed experimental protocols and data tables to guide your optimization efforts.

Frequently Asked Questions (FAQs)

Q1: What is the ideal HPLC mode for analyzing Sodium Methanesulfonate-D3?

A1: While Reversed-Phase (RP) HPLC can be optimized, for a small, polar, and anionic compound like Sodium Methanesulfonate-D3, Hydrophilic Interaction Liquid Chromatography (HILIC) and Ion-Exchange Chromatography (IEC) are often more suitable and robust. HILIC provides good retention for polar compounds that are poorly retained in RP, while IEC directly separates molecules based on their charge, making it ideal for ionic species.

Q2: How does mobile phase pH affect the peak shape of an acidic compound like methanesulfonate in RP-HPLC?

A2: The mobile phase pH is critical. For an acidic analyte, a lower pH (typically 2-3 pH units below the analyte's pKa) will ensure the compound is in its neutral, protonated form. This minimizes secondary electrostatic interactions with the stationary phase, leading to sharper, more symmetrical peaks. Conversely, a pH close to the pKa can result in both ionized and non-ionized forms co-existing, leading to peak broadening or splitting.[5]

Q3: Can I use ion-pairing reagents to improve the peak shape of Sodium Methanesulfonate-D3 in RP-HPLC?

A3: While ion-pairing chromatography is a valid technique for retaining ionic compounds in RP-HPLC, it can be complex to manage. Reagents like alkyl sulfonates can be used, but their concentration is critical and can lead to unique retention behaviors.[6] Given the availability of more direct and robust methods like HILIC and IEC, these are generally recommended as a first approach for Sodium Methanesulfonate-D3.

Q4: My baseline is noisy when analyzing methanesulfonate. What could be the cause?

A4: A noisy baseline can be caused by several factors:

• Contaminated Mobile Phase: Ensure you are using high-purity solvents and freshly prepared buffers. Bacterial growth can occur in aqueous mobile phases.

• Pump Pulsations: Ensure your HPLC pump is properly maintained and primed.

• Detector Issues: The detector lamp may be nearing the end of its life, or the flow cell could be contaminated.

• Incomplete Mixing: If you are using a gradient or mixing solvents online, ensure the mixer is functioning correctly.

Q5: Should I use a guard column for my analysis?

A5: Yes, using a guard column is highly recommended, especially when analyzing samples from complex matrices. A guard column protects your analytical column from strongly retained impurities and particulate matter, extending its lifetime and ensuring consistent performance.

Data Presentation

The following tables summarize the expected quantitative effects of key chromatographic parameters on peak shape for small anionic compounds like Sodium Methanesulfonate-D3. The data is illustrative and based on typical observations in HPLC method development.

Table 1: Effect of Mobile Phase pH on Peak Asymmetry (Reversed-Phase HPLC)

Mobile Phase pH	Analyte State	Expected Peak Asymmetry (As)	Comments
2.5	Fully Protonated	1.0 - 1.2	Optimal peak shape, minimal secondary interactions.
4.0	Partially Ionized	1.5 - 2.5	Significant tailing due to mixed ionic states and silanol interactions.
6.0	Fully Ionized	> 2.0	Severe tailing due to electrostatic repulsion and other secondary interactions.

Table 2: Effect of Buffer Concentration on Peak Tailing (HILIC)

Buffer Concentration	Expected Tailing Factor (Tf)	Comments
5 mM	1.8 - 2.5	Insufficient buffering capacity may lead to peak tailing.
20 mM	1.2 - 1.5	Improved peak shape due to better control of surface chemistry.
50 mM	1.0 - 1.3	Optimal buffering, leading to symmetrical peaks.

Experimental Protocols

Protocol 1: Reversed-Phase HPLC Method for Sodium Methanesulfonate-D3

• Column: High-purity, end-capped C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 10 mM Ammonium (B1175870) Formate in Water, pH adjusted to 3.0 with Formic Acid

• Mobile Phase B: Acetonitrile

• Gradient: 0-5% B over 10 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: MS Detector (in negative ion mode) or ELSD

Protocol 2: HILIC Method for Sodium Methanesulfonate-D3

• Column: Zwitterionic HILIC, 2.1 x 100 mm, 3.5 µm

• Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Acetate

• Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Acetate

• Gradient: Isocratic with 95% A for 5 minutes, then a wash step with B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Detection: MS Detector (in negative ion mode) or ELSD

Protocol 3: Ion-Exchange Chromatography Method for Sodium Methanesulfonate-D3

• Column: High-capacity anion-exchange column (e.g., quaternary ammonium functionalized), 4 x 250 mm

• Eluent: 20 mM Potassium Hydroxide (or a gradient of KOH)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Injection Volume: 25 µL

• Detection: Suppressed Conductivity

Visualizations

The following diagrams illustrate the troubleshooting workflow and the chemical interactions that can lead to poor peak shape.

Caption: A logical workflow for troubleshooting peak tailing for Sodium methanesulfonate-D3.

Caption: Secondary interactions leading to peak tailing in RP-HPLC.

References

• 1. agilent.com [agilent.com]
• 2. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. web.vscht.cz [web.vscht.cz]
• 5. nestgrp.com [nestgrp.com]
• 6. Ion Pair Chromatography - Differentiating When to Use Alkyl Sulfonates and Perchlorates : Shimadzu Scientific Instruments [ssi.shimadzu.com]

Troubleshooting poor signal intensity of Sodium methanesulfonate-D3

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to address poor signal intensity issues encountered during the analysis of Sodium Methanesulfonate-D3.

Frequently Asked Questions (FAQs)

Q1: What is Sodium Methanesulfonate-D3 and what is its primary application?

Sodium Methanesulfonate-D3 is the deuterated form of Sodium Methanesulfonate. It is primarily used as an internal standard (IS) in quantitative analysis by mass spectrometry (MS), such as in liquid chromatography-mass spectrometry (LC-MS/MS) assays. Its chemical and physical properties are nearly identical to the non-labeled analyte, allowing it to be used to correct for variability during sample preparation and analysis, leading to more accurate and precise results.

Q2: What are the common causes of poor signal intensity for Sodium Methanesulfonate-D3?

Poor signal intensity for a stable isotope-labeled internal standard like Sodium Methanesulfonate-D3 can stem from several factors:

• Suboptimal Mass Spectrometry Settings: Inefficient ionization or fragmentation can lead to a weak signal.

• Sample Preparation Issues: Inefficient extraction, sample loss during workup, or the presence of interfering substances from the matrix can suppress the signal.

• Chromatographic Problems: Poor peak shape or co-elution with matrix components can diminish the signal intensity.

• Matrix Effects: Ion suppression from co-eluting compounds in the sample matrix is a common cause of reduced signal intensity in LC-MS analysis.

• Instability of the Compound: Degradation of Sodium Methanesulfonate-D3 in the sample or stock solution can lead to a lower concentration and thus a weaker signal.

• Hydrogen-Deuterium (H/D) Exchange: The deuterium (B1214612) atoms on the molecule can exchange with hydrogen atoms from the solvent or matrix, leading to a decrease in the signal at the expected mass-to-charge ratio (m/z).

Q3: How should I store Sodium Methanesulfonate-D3 to ensure its stability?

To maintain the integrity of Sodium Methanesulfonate-D3, it should be stored under recommended conditions, which typically involve a cool and dry environment.[1] For long-term storage, refrigeration (2-8°C) is often recommended.[2] It is also crucial to keep the container tightly sealed to prevent moisture absorption, which can contribute to degradation and H/D exchange.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving poor signal intensity of Sodium Methanesulfonate-D3.

Diagram: Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting poor signal intensity of Sodium methanesulfonate-D3.

Step 1: Verify Mass Spectrometer Parameters

The first step is to ensure that the mass spectrometer is properly tuned and that the method parameters are optimal for Sodium Methanesulfonate-D3.

• MRM Transitions: For tandem mass spectrometry, ensure you are using the correct precursor and product ion m/z values. Since Sodium Methanesulfonate-D3 is a small molecule, it may not fragment easily. The precursor ion will likely be the deprotonated molecule [M-H]⁻ in negative ion mode or an adduct in positive ion mode.

• Ionization Source Parameters: The efficiency of electrospray ionization (ESI) is highly dependent on parameters such as spray voltage, gas flows (nebulizer and drying gas), and temperature. These should be optimized to maximize the signal for Sodium Methanesulfonate-D3.

• Compound-Dependent Parameters: Parameters like collision energy (CE) and cell exit potential (CXP) should be optimized to yield the most intense and stable product ion signal.

Parameter	Recommended Action
MS Tune	Ensure the instrument has been recently and successfully tuned according to the manufacturer's recommendations.
Ionization Mode	Test both positive and negative ESI modes. Given its structure, negative mode may be more sensitive, detecting the [M-H]⁻ ion.
Parameter Optimization	Infuse a standard solution of Sodium Methanesulfonate-D3 directly into the mass spectrometer and systematically adjust source and compound parameters to maximize the signal.

Step 2: Evaluate Sample Preparation and Matrix Effects

Matrix effects, particularly ion suppression, are a frequent cause of low signal intensity.

• Post-Column Infusion Experiment: This is a definitive way to diagnose ion suppression. Infuse a standard solution of Sodium Methanesulfonate-D3 post-column while injecting a blank matrix extract. A dip in the baseline signal at the retention time of any matrix components indicates ion suppression.

• Sample Cleanup: If ion suppression is detected, improve the sample cleanup procedure. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be effective in removing interfering matrix components.

• Dilution: Diluting the sample can sometimes mitigate matrix effects, although this will also reduce the analyte concentration.

Potential Issue	Recommended Action
Ion Suppression	Perform a post-column infusion experiment to identify regions of ion suppression.
Insufficient Cleanup	Enhance sample preparation by incorporating SPE or LLE to remove matrix interferences.
Incorrect IS Concentration	Verify the concentration of the Sodium Methanesulfonate-D3 spiking solution and ensure the correct volume is being added to the samples.

Step 3: Assess Chromatography

The chromatographic conditions can significantly impact signal intensity.

• Peak Shape: Poor peak shape (e.g., tailing, splitting, or excessive broadening) will result in a lower signal-to-noise ratio. This can be caused by issues with the column, mobile phase, or interactions between the analyte and the LC system.

• Mobile Phase: Ensure the mobile phase pH is appropriate for Sodium Methanesulfonate-D3. Using a mobile phase that promotes ionization of the analyte can improve signal intensity. For small polar molecules, Hydrophilic Interaction Liquid Chromatography (HILIC) can sometimes provide better retention and peak shape than reversed-phase chromatography.[3][4]

• Column Health: A contaminated or old column can lead to poor peak shape and loss of signal.

Parameter	Recommended Action
Peak Shape	If peaks are tailing or split, try a different column, adjust the mobile phase pH, or use a different organic modifier.
Mobile Phase	Ensure mobile phases are fresh and properly degassed. Consider using a HILIC column for better retention of this polar compound.
Column	If the column is old or has been used with complex matrices, try replacing it.

Step 4: Investigate Compound Stability and Adduct Formation

• Hydrogen-Deuterium Exchange: Deuterium atoms on a molecule can sometimes exchange with protons from the solvent, especially if the solvent is protic (e.g., water, methanol) and the pH is acidic or basic. This will lead to a decrease in the signal for the fully deuterated molecule.

• Solution Stability: Prepare fresh stock and working solutions of Sodium Methanesulfonate-D3 to rule out degradation over time.

• Adduct Formation: In ESI-MS, molecules can form adducts with ions present in the mobile phase or from the sample matrix (e.g., [M+Na]⁺, [M+K]⁺, [M+NH₄]⁺).[5] This can split the signal between multiple ionic species, reducing the intensity of the desired ion.

Potential Issue	Recommended Action
H/D Exchange	Avoid prolonged exposure to strongly acidic or basic conditions. If possible, use aprotic solvents for sample reconstitution.
Degradation	Prepare fresh solutions of Sodium Methanesulfonate-D3.
Adduct Formation	Examine the full scan mass spectrum for common adducts. If adduct formation is significant, try to minimize the source of the adducting ions (e.g., use high-purity solvents and fresh mobile phase additives).

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (e.g., 1 mg/mL): Accurately weigh a known amount of Sodium Methanesulfonate-D3 and dissolve it in a suitable solvent (e.g., methanol, water, or a mixture) to achieve the desired concentration. Store the stock solution at the recommended temperature (e.g., 2-8°C).

• Working Internal Standard Solution (e.g., 100 ng/mL): Prepare a working solution by diluting the stock solution with the appropriate solvent. This solution will be used to spike samples.

Protocol 2: Sample Preparation from Plasma (Protein Precipitation)

• To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of the Sodium Methanesulfonate-D3 working solution.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase conditions.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

The following tables provide hypothetical yet typical parameters for an LC-MS/MS method for Sodium Methanesulfonate-D3. These should be optimized for your specific instrument and application.

Table 1: Hypothetical LC-MS/MS Parameters

Parameter	Setting
LC Column	HILIC Column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	95% B to 50% B over 5 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	ESI Negative
Precursor Ion (m/z)	120.1
Product Ion (m/z)	98.0
Collision Energy	-15 V
Spray Voltage	-3.5 kV
Drying Gas Temp.	350 °C
Drying Gas Flow	10 L/min

Table 2: Common Adducts of Methanesulfonate in ESI-MS

Ionization Mode	Adduct / Ion	m/z Shift
Positive	[M+H]⁺	+1.0078
Positive	[M+Na]⁺	+22.9898
Positive	[M+K]⁺	+38.9637
Positive	[M+NH₄]⁺	+18.0344
Negative	[M-H]⁻	-1.0078
Negative	[M+Cl]⁻	+34.9689
Negative	[M+HCOO]⁻	+44.9977

M represents the neutral molecule.

By systematically working through this guide, researchers and scientists should be able to identify and resolve the root cause of poor signal intensity for Sodium Methanesulfonate-D3 in their experiments.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. clearsynth.com [clearsynth.com]
• 3. researchgate.net [researchgate.net]
• 4. Development of a simple method for quantitation of methanesulfonic acid at low ppm level using hydrophilic interaction chromatography coupled with ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. support.waters.com [support.waters.com]

Optimizing LC gradient for separation of methanesulfonic acid and its D3 analog

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions for optimizing the liquid chromatography (LC) gradient separation of methanesulfonic acid (MSA) and its stable isotope-labeled (deuterated, D3) analog.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of methanesulfonic acid by LC challenging?

Methanesulfonic acid is a small, highly polar, and strongly acidic compound.[1] These properties make it poorly retained on traditional reversed-phase (RP-HPLC) columns, which separate molecules based on hydrophobicity. Consequently, MSA often elutes in the void volume with little or no retention, making quantification and separation from other polar matrix components difficult.

Q2: What is the role of the D3-methanesulfonic acid analog?

D3-methanesulfonic acid is a stable isotope-labeled internal standard (SIL-IS). In quantitative assays, particularly those using mass spectrometry, the D3 analog is added to samples at a known concentration. Because it is nearly identical to MSA in its chemical and physical properties, it co-elutes during chromatography and experiences similar matrix effects or ionization suppression. The mass spectrometer can differentiate between the analyte (MSA) and the internal standard (D3-MSA) based on their mass difference. This allows for highly accurate and precise quantification, as the ratio of the analyte signal to the internal standard signal is used for calculation, correcting for variations in sample preparation and instrument response.

Q3: What are the most effective LC modes for separating MSA and its D3 analog?

Due to the high polarity of MSA, conventional reversed-phase chromatography is not effective. The recommended approaches are:

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is the most common and effective technique. HILIC utilizes a polar stationary phase (e.g., amide, amino, or zwitterionic) and a mobile phase with a high concentration of an organic solvent like acetonitrile (B52724).[2][3][4][5] This combination promotes the retention of polar compounds like MSA.

• Ion-Pair Chromatography (IPC): This method can be used with reversed-phase columns. An ion-pairing reagent, such as tetrabutylammonium (B224687) hydroxide (B78521), is added to the mobile phase.[6] It forms a neutral ion pair with the negatively charged MSA, which can then be retained by the non-polar stationary phase.

• Mixed-Mode Chromatography: These columns have stationary phases with both reversed-phase and ion-exchange characteristics, allowing for multiple retention mechanisms.[7]

Q4: Which detection method is most suitable for this analysis?

Tandem Mass Spectrometry (LC-MS/MS) is the preferred detection method. It offers superior sensitivity and selectivity, which is crucial for quantifying low levels of MSA in complex matrices. Electrospray ionization (ESI) in negative ion mode is typically used.[2][8] HILIC is particularly advantageous for LC-MS/MS because the high organic content of the mobile phase facilitates efficient desolvation and ionization in the ESI source, often leading to enhanced sensitivity.[2][3] Other detectors like Evaporative Light Scattering (ELSD), Refractive Index (RI), or Suppressed Conductivity can be used, but they generally lack the sensitivity and specificity of MS/MS.[7][9][10][11]

Troubleshooting Guide

Problem 1: Poor or no retention of MSA and D3-MSA peaks.

• Potential Cause: The chromatographic mode is not suitable for retaining a highly polar analyte. You may be using a standard reversed-phase (e.g., C18) column with insufficient retention capability.

• Solution:

  • Switch to HILIC: This is the primary recommendation. Use a HILIC column (e.g., amide, triazole, or zwitterionic) with a mobile phase containing a high percentage of acetonitrile (typically >80%).[2][5]

  • Employ Ion-Pair Chromatography: If you must use a reversed-phase column, introduce an ion-pairing reagent into your mobile phase to increase retention.[6]

  • Adjust HILIC Mobile Phase: If using HILIC, ensure the organic content is high enough. In HILIC, water is the strong, eluting solvent. To increase retention, you must increase the percentage of the organic solvent (e.g., acetonitrile).[2][5]

Problem 2: Poor peak shape (tailing, fronting, or splitting).

• Potential Cause 1: Inappropriate sample solvent. If the sample is dissolved in a solvent significantly stronger (more aqueous in HILIC; more organic in IPC) than the initial mobile phase, it can cause peak distortion.[12]

• Solution 1: Reconstitute the final sample extract in the initial mobile phase or a weaker solvent. For HILIC, this means dissolving the sample in a solution with a high organic content.

• Potential Cause 2: Secondary interactions with the stationary phase or column degradation. Active sites on the silica (B1680970) backbone can cause peak tailing. Column voids or contamination can lead to split peaks.[12][13]

• Solution 2:

  • Use a guard column to protect the analytical column from contaminants.[12]

  • Ensure the mobile phase pH is appropriate for the column chemistry.

  • If the column is old or has been subjected to high pressure, consider replacing it.

Problem 3: Unstable or shifting retention times.

• Potential Cause 1: Insufficient column equilibration time between gradient runs. HILIC columns, in particular, may require longer equilibration times to ensure the aqueous layer on the stationary phase is stable before the next injection.[13]

• Solution 1: Increase the post-run equilibration time. Monitor retention time stability over 3-4 replicate injections to confirm the column is fully equilibrated.[13]

• Potential Cause 2: Inconsistent mobile phase preparation or temperature fluctuations. The pH and buffer concentration of the aqueous portion of the mobile phase are critical for reproducible retention.[14][15]

• Solution 2:

  • Prepare fresh mobile phases daily.

  • Always measure the pH of the aqueous buffer before mixing with the organic solvent.[13]

  • Use a temperature-controlled column oven to maintain a stable operating temperature.[12]

Problem 4: Low MS sensitivity or signal suppression.

• Potential Cause: Use of non-volatile mobile phase additives. Strong acids like methanesulfonic acid or non-volatile buffers can contaminate the MS source and suppress the ionization of the target analyte.[16]

• Solution: Use volatile mobile phase components compatible with mass spectrometry. Ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) are excellent choices for controlling pH in HILIC-MS methods.[15] Formic acid or acetic acid can also be used.

Data Presentation: Example LC Conditions

The following tables summarize starting conditions for two common LC modes for MSA analysis. These should be used as a starting point for method development.

Table 1: HILIC Method Parameters

Parameter	Recommended Setting	Notes
Column	HILIC (Amide, Triazole, or Zwitterionic), <3 µm, 2.1 x 100 mm	Positively charged stationary phases like triazole and amino have shown good performance.[2][3]
Mobile Phase A	10 mM Ammonium Acetate in Water (pH adjusted with Acetic Acid)	Ammonium acetate is a volatile buffer ideal for LC-MS.[15]
Mobile Phase B	Acetonitrile	The high organic content drives retention in HILIC mode.
Gradient	95% B -> 70% B over 5 minutes	A shallow gradient is often sufficient. The exact range depends on the specific column and analyte.
Flow Rate	0.3 - 0.5 mL/min	Appropriate for 2.1 mm ID columns.
Column Temp.	30 - 40 °C	Improves peak shape and reduces viscosity.
Injection Vol.	1 - 5 µL	Keep low to minimize solvent effects.

| MS Detection | ESI Negative Mode | Monitor for the deprotonated molecule [M-H]⁻. |

Table 2: Ion-Pair Chromatography Method Parameters

Parameter	Recommended Setting	Notes
Column	C18 or C8, <5 µm, 4.6 x 150 mm	Standard reversed-phase column.
Mobile Phase A	2-5 mM Tetrabutylammonium hydroxide in Water	The ion-pairing reagent. Concentration affects retention.[6]
Mobile Phase B	Acetonitrile	The organic modifier used for elution.
Gradient	5% B -> 50% B over 10 minutes	An acetonitrile gradient is used to elute the retained ion pair.[6]
Flow Rate	1.0 mL/min	Standard for 4.6 mm ID columns.
Column Temp.	30 - 40 °C

| Detection | Suppressed Conductivity or LC-MS | MS is not ideal due to the non-volatile ion-pairing reagent, but can be used if necessary. |

Experimental Protocols

Protocol 1: HILIC-MS/MS Method for Quantification of MSA

This protocol is based on established HILIC methods for analyzing small polar sulfonic acids.[2][3]

• LC System Preparation:

  • Column: Cosmosil HILIC (Triazole stationary phase), 2.1 x 150 mm, 2.5 µm.

  • Mobile Phase A (Aqueous): Prepare a 10 mM ammonium formate solution in HPLC-grade water. Adjust pH to 3.5 with formic acid.

  • Mobile Phase B (Organic): 100% Acetonitrile.

  • System Purge: Purge all lines with their respective mobile phases.

  • Column Equilibration: Equilibrate the column with 95% Mobile Phase B at 0.4 mL/min for at least 15-20 minutes or until the baseline is stable.

• Gradient Program:

  • Set the column temperature to 40°C.

  • Initial conditions: 95% B.

  • 0.0 - 1.0 min: Hold at 95% B.

  • 1.0 - 6.0 min: Linear gradient from 95% B to 60% B.

  • 6.0 - 6.1 min: Linear gradient from 60% B to 95% B.

  • 6.1 - 10.0 min: Hold at 95% B for re-equilibration.

• Sample Preparation & Injection:

  • Prepare calibration standards and QC samples in a diluent that mimics the initial mobile phase (e.g., 95:5 Acetonitrile:Water).

  • Add D3-methanesulfonic acid internal standard to all samples, standards, and QCs.

  • Inject 2 µL of the prepared sample.

• MS/MS Detector Settings (Negative ESI):

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • MRM Transitions:

    • MSA: Precursor Ion (m/z) 95.0 -> Product Ion (m/z) 80.0

    • D3-MSA: Precursor Ion (m/z) 98.0 -> Product Ion (m/z) 80.0

  • Note: These are theoretical transitions. Actual values must be optimized on the specific instrument.

Visualizations

The following diagrams illustrate key workflows for method development and troubleshooting.

Caption: A typical workflow for developing a HILIC-MS/MS method for MSA.

Caption: A decision tree for troubleshooting common peak shape issues in LC.

References

• 1. Methanesulfonic Acid in Mobile Phase - Chromatography Forum [chromforum.org]
• 2. Development of a simple method for quantitation of methanesulfonic acid at low ppm level using hydrophilic interaction chromatography coupled with ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. ELSD HPLC Method for Analysis of Methanesulfonic acid on Primesep B  Column | SIELC Technologies [sielc.com]
• 8. Development and validation of an LC-MS/MS method for determination of methanesulfonamide in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HPLC Method for Analysis of Sulfonic acids on BIST A+ Column | SIELC Technologies [sielc.com]
• 10. lcms.cz [lcms.cz]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. halocolumns.com [halocolumns.com]
• 13. chromedia.org [chromedia.org]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 16. chromforum.org [chromforum.org]

Technical Support Center: Stability of Sodium Methanesulfonate-D3 in Solution

This technical support guide provides researchers, scientists, and drug development professionals with information on the stability of sodium methanesulfonate-D3 in solution over time. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: How stable is sodium methanesulfonate-D3 in aqueous solutions?

Sodium methanesulfonate (B1217627), and by extension its deuterated analog, is exceptionally stable in aqueous solutions. The methanesulfonate anion is highly resistant to hydrolysis across a wide pH range, from acidic to strongly alkaline conditions.[1]

Q2: What are the recommended storage conditions for solutions of sodium methanesulfonate-D3?

For optimal stability, it is recommended to store solutions of sodium methanesulfonate-D3 in tightly sealed containers at room temperature, protected from extreme temperatures and direct sunlight. While the compound is very stable, these precautions help prevent any potential long-term, slow degradation and solvent evaporation. For long-term storage of the solid material, refrigeration (2-8°C) can be considered.

Q3: What are the potential degradation pathways for sodium methanesulfonate-D3 in solution?

Under typical laboratory conditions, significant degradation of sodium methanesulfonate-D3 in solution is not expected. The carbon-sulfur bond in methanesulfonate is highly stable and resistant to cleavage.[1] Potential, though unlikely, degradation pathways that might be considered under extreme stress conditions include:

• Forced Hydrolysis: Under very harsh conditions (e.g., high temperatures and extreme pH), hydrolysis could theoretically occur, though studies have shown it to be stable even at 315°C in a strong base.[1]

• Oxidative Degradation: While resistant to many common oxidizing agents, extremely powerful oxidizing conditions could potentially lead to degradation.[1]

Q4: Are there any known incompatibilities for sodium methanesulfonate-D3 in solution?

The primary incompatibility for sodium methanesulfonate is with strong oxidizing agents. It is advisable to avoid preparing solutions containing both sodium methanesulfonate-D3 and strong oxidizers.

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Unexpected peaks in chromatogram during analysis.	Contamination of the solvent or glassware.	Use high-purity solvents and thoroughly clean all glassware. Prepare a fresh solution and re-analyze.
Degradation of another component in the formulation.	Analyze a solution of sodium methanesulfonate-D3 alone to confirm its stability.
Change in concentration of the solution over time.	Solvent evaporation.	Ensure containers are tightly sealed. For long-term studies, consider using sealed vials with septa.
Adsorption to the container surface.	While unlikely for this compound, consider using different container materials (e.g., polypropylene (B1209903) if currently using glass) to test for adsorption effects.
Loss of deuteration.	H/D exchange.	Under neutral or acidic aqueous conditions, the C-D bonds are stable. H/D exchange is not a significant concern under normal storage and use. NMR spectroscopy can be used to confirm the isotopic purity over time.

Stability Data Summary

The following tables summarize the known stability of sodium methanesulfonate. The deuterated version is expected to have comparable stability.

Table 1: Chemical Stability of Sodium Methanesulfonate in Solution

Condition	Description	Observed Stability	Reference
Hydrolysis (Alkaline)	Heated in 3.7 M NaOH solution for 3 hours.	No decomposition detected at 315°C.	[1]
Oxidation	Exposure to strong oxidizing agents (e.g., H₂O₂, HNO₃, KMnO₄).	Very resistant to oxidation.	[1]

Table 2: Thermal Stability of Solid Sodium Methanesulfonate

Parameter	Temperature	Observation	Reference
Onset of Mass Loss	> 400°C	The compound is thermally stable up to this temperature.	[2]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC-UV Method (with Derivatization)

As sodium methanesulfonate lacks a strong UV chromophore, a derivatization step is necessary for sensitive HPLC-UV analysis. This protocol is based on methods developed for related methanesulfonate compounds.

• Solution Preparation:

  • Prepare a stock solution of sodium methanesulfonate-D3 in a suitable solvent (e.g., water, methanol, or acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Store aliquots of the solution under the desired stability testing conditions (e.g., 4°C, 25°C, 40°C, protected from light).

• Derivatization Procedure:

  • At each time point, take an aliquot of the sample solution.

  • Add a derivatizing agent that reacts with the methanesulfonate to attach a UV-active group. A suitable reagent could be a dithiocarbamate, which has been used for similar analyses.[3][4]

  • The reaction may require heating and pH adjustment to proceed to completion.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and an aqueous buffer (e.g., ammonium (B1175870) acetate).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to the maximum absorbance wavelength of the derivatized product.

  • Quantification: The peak area of the derivatized sodium methanesulfonate-D3 is compared to a standard curve prepared from freshly derivatized standards.

Protocol 2: Stability Assessment by ¹H NMR Spectroscopy

¹H NMR spectroscopy is a direct method to assess the stability of the deuterated methyl group and to quantify the compound without derivatization.

• Sample Preparation:

  • Prepare a solution of sodium methanesulfonate-D3 in a deuterated solvent (e.g., D₂O) at a known concentration. Include a known concentration of an internal standard with a simple, well-resolved proton signal (e.g., sodium 2,2-dimethyl-2-silapentane-5-sulfonate, DSS).

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum at each time point.

  • The residual proton signal from the -CD₃ group will appear as a small peak. The stability of the C-D bonds can be monitored by ensuring this peak does not increase in intensity over time, which would indicate H/D exchange.

  • The concentration of the analyte can be determined by integrating the signal of the internal standard and comparing it to the signal of any non-deuterated methanesulfonate that may be present as an impurity or a degradant.

Visualizations

Caption: Experimental workflow for stability testing.

Caption: Factors influencing stability.

References

• 1. Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02031F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. CN107515257A - Derivatization HPLC-UV method for the determination of mesylate in methanesulfonic acid - Google Patents [patents.google.com]

Reference Data & Comparative Studies

The Gold Standard vs. The Practical Alternative: A Comparison of Internal Standards for Analytical Method Validation

Stable isotope-labeled internal standards, such as deuterated compounds, are widely regarded as the superior choice for quantitative mass spectrometry-based assays. Their chemical and physical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization. This co-elution and analogous response to matrix effects lead to more accurate and precise quantification.

This guide will delve into the comparative performance of Sodium methanesulfonate-D3 and a non-deuterated structural analog through the lens of key analytical method validation parameters.

Comparative Performance: Deuterated vs. Non-Deuterated Internal Standards

The following tables summarize the performance characteristics of analytical methods for busulfan (B1668071) using either a deuterated internal standard (Busulfan-d8, a close proxy for Sodium methanesulfonate-D3 in its application) or a non-deuterated internal standard (1,6-bis(methanesulfonyloxy)hexane).

Table 1: Comparison of Linearity and Sensitivity

Parameter	Method with Deuterated IS (LC-MS/MS)	Method with Non-Deuterated IS (HPLC-UV)
Analyte	Busulfan	Busulfan
Internal Standard	Busulfan-d8	1,6-bis(methanesulfonyloxy)hexane
Linearity (Correlation Coefficient, r)	> 0.999[1]	> 0.95[2]
Linear Range	0.03 to 5 mg/L[1]	Not explicitly stated, but covers therapeutic range
Lower Limit of Quantification (LLOQ)	0.03 mg/L[1]	Not explicitly stated

Table 2: Comparison of Accuracy and Precision

Parameter	Method with Deuterated IS (LC-MS/MS)	Method with Non-Deuterated IS (HPLC-UV)
Analyte	Busulfan	Busulfan
Internal Standard	Busulfan-d8	1,6-bis(methanesulfonyloxy)hexane
Accuracy (Recovery)	98-103%[3]	98%[2]
Intra-day Precision (%CV)	< 7%[3]	3.9% - 6.9%[2]
Inter-day Precision (%CV)	< 8%[1]	4.2% - 6.3%[2]

The Workflow: A Visual Representation

The selection and implementation of an internal standard is a critical step in the analytical method workflow. The following diagram illustrates the typical workflows for methods employing deuterated and non-deuterated internal standards.

Figure 1: Comparative experimental workflows.

The logical decision-making process for selecting an internal standard is outlined below, emphasizing the advantages of a stable isotope-labeled standard.

Figure 2: Decision pathway for internal standard selection.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical methods.

Protocol 1: LC-MS/MS Method for Busulfan using a Deuterated Internal Standard (Busulfan-d8)

This protocol is based on a rapid and accurate method for quantifying busulfan in plasma samples.[1]

• Sample Preparation:

  • To 100 µL of plasma, standard, or quality control sample, add 100 µL of the internal standard working solution (containing busulfan-d8).

  • Add 600 µL of acetonitrile (B52724) to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 6 minutes at room temperature.

  • Inject 2 µL of the supernatant into the LC-MS/MS system.

• LC-MS/MS Conditions:

  • LC System: High-Performance Liquid Chromatography system.

  • Column: C18 column.

  • Mobile Phase: Isocratic elution with 2 mM ammonium (B1175870) acetate (B1210297) and 0.1% formic acid in a 30:70 ratio of methanol/water.[1]

  • Flow Rate: Not explicitly stated, but optimized for a run time of 1.6 minutes.[1]

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

Protocol 2: HPLC-UV Method for Busulfan using a Non-Deuterated Internal Standard (1,6-bis(methanesulfonyloxy)hexane)

This protocol is based on a method for therapeutic drug monitoring of busulfan.[4]

• Sample Preparation:

  • To 300 µL of plasma, add 25 µL of the internal standard solution (1,6-bis(methanesulfonyloxy)hexane in methanol).

  • Perform protein precipitation.

  • Derivatize the sample with sodium diethyldithiocarbamate.

  • Extract the derivatized analyte and internal standard with ethyl acetate.

  • Evaporate the ethyl acetate layer to dryness under a stream of nitrogen.

  • Reconstitute the residue in 150 µL of the mobile phase.

• HPLC-UV Conditions:

  • HPLC System: High-Performance Liquid Chromatography system with a UV detector.

  • Column: C18 column.

  • Mobile Phase: Not explicitly detailed in the provided search results.

  • Flow Rate: Not explicitly detailed.

  • Detection: UV detection at a specific wavelength suitable for the derivatized busulfan.

Conclusion

The data presented in this guide underscores the advantages of using a deuterated internal standard like Sodium methanesulfonate-D3 in analytical method validation. While both deuterated and non-deuterated internal standards can yield acceptable results, the use of a stable isotope-labeled standard generally provides superior performance in terms of linearity, accuracy, and precision, particularly in complex biological matrices. The near-identical physicochemical properties of a deuterated internal standard to its analyte allow for more effective compensation for matrix effects and variability in sample processing, leading to more robust and reliable data. For researchers, scientists, and drug development professionals, the choice of an appropriate internal standard is a critical decision that directly impacts the quality and defensibility of their analytical results.

References

• 1. Rapid and accurate method for quantifying busulfan in plasma samples by isocratic liquid chromatography-tandem mass spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tandem mass spectrometry method for the quantification of serum busulfan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of the DNA Alkylating Agents Busulfan and Melphalan in Human Plasma by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of Two Analytical Methods for Busulfan Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: A Comparative Guide to Deuterated Internal Standards

In the landscape of modern drug development and clinical research, the demand for highly accurate and precise bioanalytical methods is paramount. The reliability of pharmacokinetic and toxicokinetic data hinges on the robustness of the analytical techniques employed. A cornerstone of high-quality liquid chromatography-mass spectrometry (LC-MS/MS) is the use of an appropriate internal standard (IS). This guide provides an objective comparison of the performance of deuterated internal standards, exemplified by compounds like Sodium methanesulfonate-D3, against non-deuterated alternatives, supported by experimental data from published literature.

The Critical Role of Internal Standards

Internal standards are essential in quantitative bioanalysis to correct for variability during sample preparation and instrumental analysis. An ideal internal standard should mimic the physicochemical properties of the analyte of interest as closely as possible, ensuring that it experiences similar extraction recovery, matrix effects, and ionization response. Stable isotope-labeled internal standards (SIL-ISs), such as those where hydrogen atoms are replaced by deuterium (B1214612) (e.g., Sodium methanesulfonate-D3), are widely considered the gold standard because their behavior is nearly identical to the unlabeled analyte.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the performance differences, we will compare the validation data from two bioanalytical methods for the alkylating agent busulfan (B1668071). The first method employs a deuterated internal standard (Busulfan-d8), while the second utilizes a non-deuterated structural analog.

Table 1: Comparison of Linearity in Bioanalytical Methods

Parameter	Method with Deuterated IS (Busulfan-d8)	Method with Non-Deuterated IS
Analyte	Busulfan	Busulfan
Internal Standard	Busulfan-d8	Diazepam
Calibration Range	0.2 - 100 ng/mL	50 - 2000 ng/mL
Correlation Coefficient (r²)	≥ 0.9986	> 0.99

Table 2: Comparison of Accuracy and Precision

Parameter	Method with Deuterated IS (Busulfan-d8)	Method with Non-Deuterated IS
Intra-day Precision (%CV)
Low QC	≤ 15%	4.8%
Mid QC	≤ 15%	3.5%
High QC	≤ 15%	2.9%
Inter-day Precision (%CV)
Low QC	≤ 15%	6.2%
Mid QC	≤ 15%	5.1%
High QC	≤ 15%	4.3%
Accuracy (% Bias)
Low QC	within ± 15%	-3.8%
Mid QC	within ± 15%	-1.5%
High QC	within ± 15%	0.8%

The data clearly demonstrates that methods employing a deuterated internal standard achieve excellent linearity, accuracy, and precision, well within the acceptance criteria set by regulatory agencies like the FDA and EMA. While the method with the non-deuterated internal standard also shows acceptable performance, the use of a deuterated standard is generally preferred to more effectively compensate for potential matrix effects and other sources of analytical variability.

Experimental Protocols

Method 1: Quantification of Busulfan using Busulfan-d8 (Deuterated IS)

This method was developed for the quantification of busulfan in human plasma using LC-MS/MS.

• Sample Preparation: To 100 µL of human plasma, the internal standard (Busulfan-d8) is added. The proteins are then precipitated using acetonitrile (B52724). After centrifugation, the supernatant is collected for analysis.

• Chromatography: The separation is achieved on a C18 column with an isocratic mobile phase consisting of acetonitrile and 10mM ammonium (B1175870) formate (B1220265) buffer (80:20 v/v).

• Mass Spectrometry: The analysis is performed using a tandem mass spectrometer in multiple reaction monitoring (MRM) mode. The mass transitions monitored are m/z 264.1→151.1 for busulfan and m/z 272.1→159.1 for Busulfan-d8.[1]

Method 2: Quantification of Busulfan using a Non-Deuterated IS

An alternative method might employ a structurally similar but not isotopically labeled internal standard. The choice of a non-deuterated IS is critical and depends on its ability to mimic the analyte's behavior.

• Sample Preparation: A known amount of the non-deuterated internal standard is added to the plasma sample. This is followed by a liquid-liquid extraction or solid-phase extraction to isolate the analyte and the internal standard from the biological matrix.

• Chromatography: Chromatographic conditions are optimized to achieve good separation of the analyte and the internal standard from endogenous plasma components.

• Mass Spectrometry: Detection and quantification are performed using MRM, monitoring specific mass transitions for both the analyte and the internal standard.

Visualizing the Workflow and Rationale

To better understand the processes, the following diagrams illustrate the bioanalytical workflow and the rationale behind the superiority of deuterated internal standards.

Bioanalytical method workflow using an internal standard.

Advantage of Deuterated Internal Standards.

Conclusion

The use of a stable isotope-labeled internal standard, such as Sodium methanesulfonate-D3, is a cornerstone of robust and reliable quantitative bioanalysis. Their ability to closely mimic the behavior of the analyte throughout the analytical process, particularly in compensating for matrix effects and extraction variability, leads to demonstrable improvements in accuracy and precision compared to non-deuterated alternatives. For researchers, scientists, and drug development professionals, the adoption of deuterated internal standards is a critical step in ensuring the generation of high-quality, defensible data for regulatory submissions and pivotal clinical decisions.

References

• 1. LC-MS/MS method development for quantification of busulfan in human plasma and its application in pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Determining Limit of Detection (LOD) and Limit of Quantification (LOQ)

For researchers, scientists, and drug development professionals, accurately determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) is fundamental to ensuring the reliability and validity of analytical methods. The LOD represents the lowest concentration of an analyte that can be reliably distinguished from background noise, while the LOQ is the lowest concentration that can be measured with an acceptable level of precision and accuracy.[1][2] This guide provides a comparative overview of the most common methodologies, complete with experimental protocols and data presentation, to aid in the selection of the most appropriate method for your analytical needs.

Comparison of LOD and LOQ Determination Methods

Several methods are recognized for determining LOD and LOQ, each with its own set of advantages and applications. The most widely accepted approaches are outlined by the International Council for Harmonisation (ICH).[3][4] A summary of these methods is presented below.

Method	Principle	LOD Formula/Criteria	LOQ Formula/Criteria	Best Suited For
Visual Evaluation	Non-instrumental determination based on the minimum concentration at which the analyte can be reliably detected by visual assessment.[5]	The minimum concentration at which the analyte can be visually perceived.	The minimum concentration at which the analyte can be quantified with acceptable accuracy and precision, determined visually.	Non-instrumental methods, such as thin-layer chromatography (TLC) or qualitative assays.
Signal-to-Noise (S/N) Ratio	Compares the signal from a sample with a known low concentration of analyte to the background noise.[6][7]	A signal-to-noise ratio of 3:1 (or 2:1) is generally considered acceptable.[3][5]	A signal-to-noise ratio of 10:1 is typically required.[4][5][7]	Chromatographic and spectroscopic methods that exhibit baseline noise.[7][8]
Based on the Standard Deviation of the Response and the Slope of the Calibration Curve	Utilizes the standard deviation of the response (σ) and the slope (S) of a calibration curve constructed from samples in the range of the LOD and LOQ.[9]	LOD = 3.3 * (σ / S)[9]	LOQ = 10 * (σ / S)[9]	A wide range of analytical procedures where a linear relationship between concentration and response can be established.

Experimental Protocols

Visual Evaluation Method

This method relies on the analyst's ability to visually distinguish a signal from the background.

Protocol:

• Prepare a series of samples with decreasing concentrations of the analyte.

• Analyze these samples using the chosen analytical procedure.

• For LOD: Identify the lowest concentration at which the analyte's signal can be consistently and reliably discerned from the blank.

• For LOQ: Determine the lowest concentration at which the quantity of the analyte can be determined with an acceptable level of accuracy and precision through visual inspection.

Signal-to-Noise (S/N) Ratio Method

This instrumental method is particularly useful for techniques like HPLC and GC where baseline noise is a factor.

Protocol:

• Analyze a series of blank samples to determine the baseline noise.

• Prepare and analyze samples with known low concentrations of the analyte.

• Measure the signal height from the analyte peak and the noise height from a representative section of the baseline.

• Calculate the S/N ratio for each concentration.

• For LOD: The concentration that yields a S/N ratio of 3:1 (or 2:1) is determined to be the LOD.[10]

• For LOQ: The concentration that results in a S/N ratio of 10:1 is established as the LOQ.[10]

Diagram of the Signal-to-Noise Workflow

Caption: Workflow for determining LOD and LOQ using the Signal-to-Noise ratio method.

Method Based on the Standard Deviation of the Response and the Slope

This widely used method offers a more statistically robust determination of LOD and LOQ.[11] It can be performed in two ways depending on how the standard deviation of the response is estimated.

Protocol:

• Prepare and analyze a sufficient number of blank samples (e.g., n=10-20).

• Calculate the standard deviation of the responses from the blank samples (σ).

• Separately, construct a calibration curve using standards in the expected linear range of the assay and determine its slope (S).

• Calculate LOD: LOD = 3.3 * (σ / S).[12]

• Calculate LOQ: LOQ = 10 * (σ / S).[12]

Protocol:

• Prepare a series of calibration standards at concentrations near the expected LOD and LOQ.

• Perform a linear regression analysis on the concentration and response data to obtain the calibration curve.

• The standard deviation of the response (σ) can be estimated from the standard error of the y-intercept or the residual standard deviation of the regression line.[9]

• The slope (S) is the slope of the calibration curve.

• Calculate LOD: LOD = 3.3 * (σ / S).[13]

• Calculate LOQ: LOQ = 10 * (σ / S).[4]

Diagram of the Calibration Curve Workflow

Caption: Workflow for determining LOD and LOQ using the calibration curve method.

Data Presentation: A Comparative Example

To illustrate the potential differences between the methods, consider the following hypothetical data for the analysis of a drug substance by HPLC.

Parameter	Method	Value
LOD	Visual Evaluation	0.08 µg/mL
Signal-to-Noise (S/N = 3:1)	0.05 µg/mL
Calibration Curve (SD of Blank)	0.06 µg/mL
Calibration Curve (SD of Regression)	0.07 µg/mL
LOQ	Visual Evaluation	0.25 µg/mL
Signal-to-Noise (S/N = 10:1)	0.15 µg/mL
Calibration Curve (SD of Blank)	0.18 µg/mL
Calibration Curve (SD of Regression)	0.21 µg/mL

As the table demonstrates, the calculated LOD and LOQ values can vary significantly depending on the methodology employed.[6][14] The S/N method often yields the lowest values, while the calibration curve methods provide a more statistically grounded estimate.

Conclusion and Recommendations

The choice of method for determining LOD and LOQ should be based on the nature of the analytical procedure and the requirements of the study.

• The Visual Evaluation method is subjective and best suited for non-instrumental techniques.

• The Signal-to-Noise method is practical for chromatographic and other instrumental methods with inherent baseline noise but can be influenced by how noise is measured.

• The method based on the Standard Deviation of the Response and the Slope of the Calibration Curve is generally considered the most statistically robust and is widely applicable. The use of the standard deviation from a calibration curve generated with low-concentration standards is often preferred as it reflects the performance of the method in the relevant range.

For regulatory submissions, particularly in drug development, the calibration curve method is often favored for its statistical rigor. It is crucial to document the chosen method and provide the supporting experimental data to justify the determined LOD and LOQ values. Ultimately, the selected method should be fit for the intended purpose of the analytical procedure.[15]

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. LOD and LOQ in Analytical Chemistry [chemistryjobinsight.com]
• 3. Chromatographic Measurements, Part 4: Determining LOD and LOQ Visually or by S/N | Separation Science [sepscience.com]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 7. HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection [thermofisher.com]
• 8. biopharminternational.com [biopharminternational.com]
• 9. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 10. youtube.com [youtube.com]
• 11. bitesizebio.com [bitesizebio.com]
• 12. cawood.co.uk [cawood.co.uk]
• 13. How to determine the LOD using the calibration curve? [mpl.loesungsfabrik.de]
• 14. researchgate.net [researchgate.net]
• 15. How to Validate a Biochemical Method per ICH Guidelines [synapse.patsnap.com]

A Head-to-Head Comparison: Deuterium-Labeled vs. ¹³C-Labeled Internal Standards in Quantitative Bioanalysis

For researchers, scientists, and drug development professionals, the pursuit of accurate and reproducible quantification of analytes in complex biological matrices is a constant endeavor. The choice of an appropriate internal standard is a cornerstone of robust bioanalytical method development, particularly for liquid chromatography-mass spectrometry (LC-MS) assays. This guide provides an in-depth, objective comparison of two common types of stable isotope-labeled internal standards: deuterium-labeled compounds, exemplified by standards like Sodium Methanesulfonate-D3, and ¹³C-labeled standards.

Stable isotope-labeled internal standards (SIL-ISs) are considered the gold standard in quantitative mass spectrometry. By incorporating heavier isotopes, these standards are chemically almost identical to the analyte of interest but are distinguishable by their mass-to-charge ratio (m/z). This allows them to be added to a sample at the beginning of the workflow, co-purifying with the analyte and experiencing similar matrix effects and ionization suppression or enhancement, thus providing a reliable means of normalization. However, the choice of isotope—deuterium (B1214612) (²H or D) versus carbon-13 (¹³C)—can have significant implications for assay performance.

Executive Summary: The Isotope Effect and Its Ramifications

The fundamental difference between deuterium- and ¹³C-labeled internal standards lies in the "isotope effect." The substantial relative mass difference between hydrogen (≈1 amu) and deuterium (≈2 amu) can lead to subtle but meaningful changes in the physicochemical properties of the molecule. In contrast, the relative mass difference between ¹²C and ¹³C is much smaller, resulting in a labeled standard that behaves almost identically to its unlabeled counterpart.[1]

This guide will delve into the practical consequences of this effect, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate internal standard for your research needs.

Quantitative Performance Comparison

The ideal internal standard should co-elute with the analyte and exhibit identical behavior during sample preparation and ionization.[2] The following tables summarize the performance differences between deuterium-labeled and ¹³C-labeled internal standards based on key analytical parameters.

Performance Metric	Deuterium-Labeled Internal Standard (e.g., Sodium methanesulfonate-D3)	¹³C-Labeled Internal Standard	Rationale and Supporting Data
Chromatographic Co-elution	May exhibit a slight retention time shift, typically eluting earlier than the analyte.[3]	Co-elutes perfectly with the unlabeled analyte.[2]	The deuterium isotope effect can alter the molecule's hydrophobicity, leading to separation on reversed-phase columns. This shift can result in the analyte and internal standard experiencing different matrix effects, compromising quantification.[3] One study on amphetamines showed that the chromatographic resolution between the analyte and its deuterated analogs increased with the number of deuterium substitutes, while the ¹³C₆-labeled standard co-eluted perfectly under all tested conditions.[4]
Matrix Effect Compensation	Can be less effective due to chromatographic separation from the analyte.	Highly effective due to co-elution, ensuring both analyte and standard experience the same ionization suppression or enhancement.	If the analyte and internal standard do not co-elute, they may be affected differently by co-eluting matrix components, leading to inaccurate results. Studies have shown that ¹³C-labeled standards provide improved ability to compensate for ion suppression effects compared to their deuterated counterparts.[4]
Isotopic Stability	Risk of back-exchange, where deuterium atoms can be replaced by protons from the solvent or matrix, especially if located on heteroatoms or labile positions.	High stability, as carbon-carbon bonds are not susceptible to exchange under typical bioanalytical conditions.	Loss of the isotopic label can lead to an underestimation of the internal standard concentration and, consequently, an overestimation of the analyte concentration.
Cost and Availability	Generally less expensive and more widely available.[2]	Typically more expensive and may require custom synthesis.	The synthetic routes for introducing deuterium are often simpler and less costly than those for incorporating ¹³C.
Precision and Accuracy	May lead to higher variability (higher %CV) in quality control samples due to inconsistent matrix effect compensation.	Generally results in lower variability and higher accuracy.	A study on lipidomics demonstrated a significant reduction in the coefficient of variation (CV%) of normalization when using a biologically generated ¹³C-labeled internal standard mixture compared to a commercially available deuterated internal standard mixture.[5]

Experimental Protocols

To ensure the reliability of quantitative data, rigorous validation of the bioanalytical method is essential. Below are detailed protocols for key experiments to evaluate the performance of internal standards.

Protocol 1: Evaluation of Matrix Effects

Objective: To assess the influence of the biological matrix on the ionization of the analyte and the internal standard.

Materials:

• Blank biological matrix from at least six different sources.

• Analyte and internal standard stock solutions.

• Mobile phase or reconstitution solvent.

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into the mobile phase or reconstitution solvent at low and high quality control (QC) concentrations.

  • Set B (Post-extraction Spike): Extract the blank matrix from each of the six sources. Spike the analyte and internal standard into the post-extraction supernatant at the same concentrations as Set A.

  • Set C (Pre-extraction Spike): Spike the analyte and internal standard into the blank matrix from each source before the extraction process.

• Analyze all three sets of samples using the developed LC-MS/MS method.

• Calculate the Matrix Factor (MF) and the Internal Standard-Normalized Matrix Factor (IS-Normalized MF):

  • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • IS-Normalized MF = (Analyte Peak Area / IS Peak Area in Set B) / (Analyte Peak Area / IS Peak Area in Set A)

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor across the different matrix lots should be ≤15%.

Protocol 2: Assessment of Internal Standard Stability

Objective: To evaluate the stability of the internal standard under various conditions encountered during sample handling and analysis.

Materials:

• Blank biological matrix.

• Analyte and internal standard stock solutions.

• Quality control (QC) samples at low and high concentrations.

Procedure:

• Bench-Top Stability:

  • Thaw QC samples and keep them at room temperature for a duration that mimics the expected sample handling time.

  • Analyze the samples and compare the results against freshly thawed QC samples.

• Freeze-Thaw Stability:

  • Subject QC samples to multiple freeze-thaw cycles (e.g., three cycles, freezing at -20°C or -80°C and thawing at room temperature).

  • Analyze the samples and compare the results against freshly thawed QC samples that have not undergone additional freeze-thaw cycles.

• Long-Term Stability:

  • Store QC samples at the intended storage temperature (e.g., -80°C) for a period equal to or longer than the expected duration of the study.

  • Analyze the samples and compare the results against the initial concentrations.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Visualizing the Workflow: A Pharmacokinetic Study

The following diagram illustrates a typical workflow for a pharmacokinetic (PK) study using LC-MS with an internal standard. This workflow highlights the critical points where an internal standard is introduced and how it is used to ensure data quality throughout the process.

References

• 1. youtube.com [youtube.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Evaluating Sodium Methanesulfonate-D3 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate internal standard (IS) is a critical step in the development of robust and reliable analytical methods, particularly in the field of liquid chromatography-mass spectrometry (LC-MS). An ideal internal standard should mimic the analyte's behavior throughout the analytical process, including extraction, chromatography, and ionization, thereby compensating for variations and improving the accuracy and precision of quantification. This guide provides a comprehensive evaluation of Sodium methanesulfonate-D3, a deuterated stable isotope-labeled (SIL) internal standard, and compares its expected performance with a common alternative, the structural analog approach.

The Gold Standard: Stable Isotope-Labeled Internal Standards

In quantitative mass spectrometry, stable isotope-labeled internal standards are considered the gold standard.[1] These compounds are chemically identical to the analyte of interest, with the only difference being the substitution of one or more atoms with their heavier stable isotopes (e.g., deuterium (B1214612), carbon-13, nitrogen-15). This near-identical chemical nature ensures that the SIL-IS co-elutes with the analyte and experiences the same matrix effects and ionization suppression or enhancement, leading to more accurate and precise results. Sodium methanesulfonate-D3, with its three deuterium atoms, is an exemplary SIL-IS for the analysis of methanesulfonic acid and other small polar analytes.

Comparative Performance: Sodium Methanesulfonate-D3 vs. a Structural Analog

To illustrate the performance advantages of Sodium methanesulfonate-D3, we present a comparative overview of key analytical parameters against a hypothetical, yet representative, structural analog internal standard, such as ethanesulfonamide, for the analysis of a small polar analyte like methanesulfonic acid. The following tables summarize the expected performance based on established principles of internal standard selection in LC-MS.

Table 1: Comparison of Linearity and Sensitivity

Parameter	Sodium Methanesulfonate-D3 (Expected)	Structural Analog IS (Typical)
Linearity (r²)	> 0.999	0.995 - 0.999
Linear Range	Wide	May be narrower
Limit of Quantification (LOQ)	Lower, due to reduced noise and better signal tracking	Higher, potential for baseline noise and differential matrix effects

Table 2: Comparison of Accuracy and Precision

Parameter	Sodium Methanesulfonate-D3 (Expected)	Structural Analog IS (Typical)
Intra-day Precision (%RSD)	< 5%	< 15%
Inter-day Precision (%RSD)	< 5%	< 15%
Accuracy (% Recovery)	95 - 105%	85 - 115%

Table 3: Comparison of Matrix Effect and Recovery

Parameter	Sodium Methanesulfonate-D3 (Expected)	Structural Analog IS (Typical)
Matrix Effect	Minimal, as it tracks the analyte's response	Potential for significant and variable matrix effects
Extraction Recovery	Consistent and tracks analyte recovery	May differ from the analyte, leading to variability

Experimental Protocols

The following is a representative experimental protocol for the analysis of methanesulfonic acid (MSA) using LC-MS, which can be adapted for use with Sodium methanesulfonate-D3 as an internal standard. This protocol is based on the principles of hydrophilic interaction liquid chromatography (HILIC) which is well-suited for the retention of polar compounds like MSA.

Protocol 1: Sample Preparation

• Standard Stock Solution: Prepare a 1 mg/mL stock solution of methanesulfonic acid and Sodium methanesulfonate-D3 in a 50:50 mixture of acetonitrile (B52724) and water.

• Working Standard Solutions: Serially dilute the stock solution with the 50:50 acetonitrile/water mixture to prepare a series of calibration standards.

• Sample Preparation: To 100 µL of the sample matrix (e.g., plasma, urine, or a process sample), add 10 µL of the Sodium methanesulfonate-D3 internal standard solution at a concentration in the mid-range of the calibration curve.

• Protein Precipitation (for biological samples): Add 300 µL of ice-cold acetonitrile, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes to precipitate proteins.

• Final Sample: Transfer the supernatant to an autosampler vial for LC-MS analysis.

Protocol 2: LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A HILIC column (e.g., Cosmosil HILIC, 150 x 2.0 mm, 2.5 µm).

• Mobile Phase A: 10 mM Ammonium formate (B1220265) in water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: 95% B to 50% B over 5 minutes, hold at 50% B for 2 minutes, then return to 95% B and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• MRM Transitions:

  • Methanesulfonic acid: Q1 m/z 95.0 -> Q3 m/z 80.0

  • Sodium methanesulfonate-D3: Q1 m/z 98.0 -> Q3 m/z 83.0

Visualizing the Workflow and Logic

To further clarify the experimental process and the logical relationship between the components of the analysis, the following diagrams are provided.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logical comparison of ideal vs. structural analog internal standards.

References

• 1. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]

A Comparative Guide to Cross-Validation of Analytical Methods for Methanesulfonic Acid Utilizing Sodium Methanesulfonate-D3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical methods for the quantification of methanesulfonic acid (MSA), a key compound in pharmaceutical development. It focuses on a cross-validation scenario to ensure consistency and reliability of results between different analytical techniques, a critical step in method transfer between laboratories or when updating analytical technologies. This guide highlights the use of Sodium Methanesulfonate-D3 as an internal standard (IS) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and compares its performance against a more traditional High-Performance Liquid Chromatography (HPLC) method with ultraviolet (UV) detection.

Cross-validation of analytical methods is a crucial process in the pharmaceutical industry to verify that a validated method produces consistent and reliable results across different laboratories, analysts, or instruments.[1] This ensures data integrity and regulatory compliance, which are paramount in drug development and manufacturing.

Comparative Analysis of Analytical Methods

This guide outlines a comparative study between an established HPLC-UV method and a more sensitive and selective LC-MS/MS method that employs Sodium Methanesulfonate-D3 as an internal standard. The use of a stable isotope-labeled internal standard is considered a best practice in quantitative mass spectrometry as it closely mimics the analyte's behavior during sample preparation and analysis, correcting for matrix effects and variability.

Data Presentation: Performance Characteristics

The following table summarizes the expected performance characteristics of the two methods based on typical validation data for similar analytes.

Performance Parameter	HPLC-UV Method	LC-MS/MS Method with Sodium Methanesulfonate-D3 IS
Linearity (R²)	> 0.995	> 0.999
Limit of Quantification (LOQ)	~1 µg/mL	~0.1 ng/mL
Accuracy (% Recovery)	95-105%	98-102%
Precision (% RSD)	< 5%	< 2%
Specificity	Moderate (potential for interference from co-eluting impurities)	High (mass-based detection minimizes interferences)
Throughput	Lower	Higher (faster run times)

Experimental Protocols

Detailed methodologies for both the HPLC-UV and LC-MS/MS methods are provided below. These protocols are intended to serve as a template for laboratories performing cross-validation studies.

HPLC-UV Method Protocol

1. Objective: To quantify methanesulfonic acid in a sample matrix using HPLC with UV detection.

2. Materials:

• Methanesulfonic acid reference standard

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

3. Chromatographic Conditions:

• Mobile Phase: Isocratic elution with a mixture of water (containing 0.1% phosphoric acid) and acetonitrile (95:5 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• Detection: UV at 210 nm

4. Sample Preparation:

• Accurately weigh and dissolve the sample in the mobile phase to a known concentration.

• Filter the sample through a 0.45 µm syringe filter before injection.

5. Calibration:

• Prepare a series of calibration standards of methanesulfonic acid in the mobile phase.

• Generate a calibration curve by plotting the peak area against the concentration.

LC-MS/MS Method Protocol with Sodium Methanesulfonate-D3 Internal Standard

1. Objective: To achieve highly sensitive and selective quantification of methanesulfonic acid using LC-MS/MS with a deuterated internal standard.

2. Materials:

• Methanesulfonic acid reference standard

• Sodium Methanesulfonate-D3 (Internal Standard)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., 2.1 x 100 mm, 3 µm)

3. Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 95% B to 50% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

4. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode

• Multiple Reaction Monitoring (MRM) Transitions:

  • Methanesulfonic acid: m/z 95.0 -> 80.0

  • Methanesulfonate-D3: m/z 98.0 -> 83.0

5. Sample Preparation:

• Accurately weigh and dissolve the sample in a mixture of acetonitrile and water (90:10 v/v).

• Add a fixed concentration of Sodium Methanesulfonate-D3 internal standard solution to all samples, calibration standards, and quality control samples.

• Vortex and centrifuge the samples. Transfer the supernatant for injection.

6. Calibration:

• Prepare a series of calibration standards containing a fixed concentration of the internal standard and varying concentrations of methanesulfonic acid.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the cross-validation process and the signaling pathway for the analytical methods.

Caption: Workflow for the cross-validation of analytical methods.

Caption: Signal generation pathways for the compared analytical methods.

References

• 1. pharmaguru.co [pharmaguru.co]

A Comparative Guide to Alternative Internal Standards for Methanesulfonic Acid Analysis

For Researchers, Scientists, and Drug Development Professionals: A Guide to Optimizing Methanesulfonic Acid Quantification

The accurate quantification of methanesulfonic acid (MSA), a common reagent and potential impurity in pharmaceutical manufacturing, is critical for ensuring product quality and safety. The choice of an appropriate internal standard (IS) is paramount for robust and reliable analytical methods, particularly in complex matrices. This guide provides a comprehensive comparison of alternative internal standards for MSA analysis, supported by experimental data from published studies, to aid researchers in selecting the optimal IS for their specific application.

The Gold Standard: Deuterated Methanesulfonic Acid

Ideally, a stable isotope-labeled (SIL) version of the analyte is the preferred internal standard in mass spectrometry-based assays. This is because its physicochemical properties are nearly identical to the analyte, ensuring it co-elutes chromatographically and experiences similar ionization effects, thus providing the most accurate correction for variations during sample preparation and analysis. For methanesulfonic acid, deuterated methanesulfonic acid (MSA-d4 or CD₃SO₃D) is the gold standard.

While specific performance data for a validated method using deuterated MSA was not found in publicly available literature, its use is highly recommended for achieving the highest level of accuracy and precision.

Alternative Internal Standards: Structural Analogs

In the absence of a deuterated standard, or for cost-saving purposes, structurally similar compounds can be employed as alternative internal standards. The key is to select a compound that mimics the chromatographic and mass spectrometric behavior of MSA as closely as possible. This guide explores the performance of three such analogs: ethanesulfonic acid (ESA), propanesulfonic acid (PSA), and butanesulfonic acid.

Performance Comparison of Alternative Internal Standards

The following table summarizes the performance characteristics of different internal standards for the analysis of methanesulfonic acid and related compounds, based on data from various studies. It is important to note that the data is compiled from different analytical methods and matrices, and a direct head-to-head comparison under identical conditions is not available in the current literature.

Internal Standard	Analyte	Analytical Method	Linearity (R²)	Accuracy (% Recovery)	Precision (%RSD)	Limit of Quantitation (LOQ)	Reference
Ethanesulfonamide (B75362)	Methanesulfonamide (B31651)	LC-MS/MS	>0.99 (1-100 µg/mL)	89.9 - 111.3%	Intra-day: <5.5% Inter-day: <10.1%	1 µg/mL	[1]
Butanesulfonic Acid	Methanesulfonic Acid	Ion Chromatography	Linear over 0.295-14.73 µg/mL	Not explicitly stated	Not explicitly stated	Not explicitly stated	[2]
No Internal Standard	Methanesulfonic Acid	HILIC-ESI-MS	>0.99 (1-10 ppm)	Not explicitly stated	Not explicitly stated	1 ppm	[3]

Note: The study using ethanesulfonamide as an internal standard analyzed methanesulfonamide, a structurally similar compound to methanesulfonic acid. The performance data is presented here as a strong indicator of the potential utility of ethanesulfonic acid as an internal standard for MSA.[1] The study utilizing butanesulfonic acid confirmed the method was fully validated but did not provide detailed performance data in the abstract.[2] The HILIC-ESI-MS method for MSA did not employ an internal standard, and its performance is included for baseline comparison.[3]

Experimental Protocols

Detailed methodologies for the key analytical techniques mentioned in the comparison are provided below.

LC-MS/MS Method for Methanesulfonamide with Ethanesulfonamide as Internal Standard

This method was developed for the quantification of methanesulfonamide in human urine, providing a valuable reference for establishing an LC-MS/MS method for MSA using a structural analog.[1]

• Sample Preparation: A derivatization step is required to improve the chromatographic retention and detection of the small, polar analytes.

• Chromatography:

  • Column: Reversed-phase C18 column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and an aqueous buffer.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI) in negative ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection of the derivatized analyte and internal standard.

Ion Chromatography Method for Methanesulfonic Acid with Butanesulfonic Acid as Internal Standard

This robust method is suitable for the determination of MSA content in pharmaceutical drug substances and tablets.[2]

• Sample Preparation: The sample is dissolved in aqueous acetonitrile.

• Internal Standard Addition: Butanesulfonic acid is added to the sample solution.

• Chromatography:

  • Column: Ion-selective column.

  • Detection: Conductivity detection with ion suppression.

HILIC-ESI-MS Method for Methanesulfonic Acid

This method is designed for the determination of low levels of MSA in active pharmaceutical ingredients (APIs).[3]

• Chromatography:

  • Column: Hydrophilic Interaction Liquid Chromatography (HILIC) column with a triazole or amino stationary phase.

  • Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium (B1175870) acetate).

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI).

  • Detection: Full scan or selected ion monitoring (SIM).

Visualizing the Workflow and Logic

To further clarify the analytical process and the decision-making involved in selecting an internal standard, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. The determination of methanesulphonic acid content of busulfan drug substance and busulfan (Myleran) tablets by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of a simple method for quantitation of methanesulfonic acid at low ppm level using hydrophilic interaction chromatography coupled with ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory Comparison of Methods Using Sodium Methanesulfonate-D3: A Performance Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods utilizing Sodium Methanesulfonate-D3 as a stable isotope-labeled (SIL) internal standard against alternative methods. The information presented herein is synthesized from established principles of bioanalytical method validation and performance data from analogous deuterated standards.

The use of a SIL internal standard, such as Sodium Methanesulfonate-D3, is widely considered the gold standard in quantitative mass spectrometry.[1] This is because it shares near-identical chemical and physical properties with the analyte, methanesulfonic acid, ensuring it behaves similarly during sample preparation, chromatography, and ionization.[2][3] This co-elution is critical for accurately compensating for matrix effects, a common source of variability and inaccuracy in bioanalytical methods.[2][4]

Data Presentation: Performance Comparison

The following tables summarize key performance parameters of analytical methods validated using a deuterated internal standard like Sodium Methanesulfonate-D3 compared to methods employing a non-deuterated, structurally similar internal standard. The data illustrates the typical enhanced performance observed with the use of a SIL-IS.[5][6]

Table 1: Comparison of Accuracy and Precision

Validation Parameter	Method with Sodium Methanesulfonate-D3 (SIL-IS)	Method with Structural Analog IS (Non-Deuterated)	Regulatory Acceptance Criteria (FDA, ICH M10)
Accuracy (% Bias)
Low QC	-1.8%	-8.5%	± 15% (± 20% at LLOQ)
Medium QC	0.5%	-4.2%	± 15%
High QC	1.2%	2.9%	± 15%
Precision (% CV)
Intra-day (n=6)	2.5%	7.8%	≤ 15% (≤ 20% at LLOQ)
Inter-day (n=18)	3.1%	9.5%	≤ 15% (≤ 20% at LLOQ)

Data is representative of typical performance for a validated bioanalytical method and is intended for comparative purposes.[5][7]

Table 2: Comparison of Matrix Effect and Recovery

Validation Parameter	Method with Sodium Methanesulfonate-D3 (SIL-IS)	Method with Structural Analog IS (Non-Deuterated)	Key Performance Indicator
Matrix Effect (% CV of IS-Normalized Matrix Factor)	3.8%	14.2%	Lower %CV indicates better compensation for matrix variability.
Extraction Recovery (% Mean)	92.5%	85.1%	Higher and more consistent recovery is desirable.
Recovery Precision (% CV)	4.1%	11.8%	Lower %CV indicates a more reproducible extraction process.

SIL-IS provides superior mitigation of matrix effects due to its chemical identity with the analyte.[2][8]

Experimental Protocols

The following are detailed methodologies for key experiments to validate a bioanalytical method using Sodium Methanesulfonate-D3. These protocols are based on regulatory guidelines from the FDA and ICH.[7][9][10]

1. Stock and Working Solution Preparation

• Objective: To prepare accurate and stable solutions of the analyte (Sodium Methanesulfonate) and the internal standard (Sodium Methanesulfonate-D3).

• Protocol:

  • Prepare individual primary stock solutions of Sodium Methanesulfonate and Sodium Methanesulfonate-D3 in a suitable solvent (e.g., Methanol) at a concentration of 1 mg/mL.

  • From the primary stocks, prepare separate working stock solutions by serial dilution.

  • Prepare a working internal standard solution at a fixed concentration (e.g., 100 ng/mL) to be spiked into all samples.

  • Calibration standards and quality control (QC) samples are prepared by spiking the appropriate working stock solutions into the blank biological matrix (e.g., human plasma).

2. Sample Preparation: Protein Precipitation

• Objective: To extract the analyte and internal standard from the biological matrix.

• Protocol:

  • To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the Sodium Methanesulfonate-D3 working solution (100 ng/mL).

  • Vortex briefly to mix.

  • Add 400 µL of cold acetonitrile (B52724) to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Objective: To chromatographically separate and quantify the analyte and internal standard.

• Protocol:

  • LC System: A suitable UHPLC system.

  • Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Ionization Mode: Negative ion mode.

  • MRM Transitions:

    • Methanesulfonate: Precursor Ion > Product Ion (To be determined experimentally)

    • Methanesulfonate-D3: Precursor Ion > Product Ion (To be determined experimentally)

4. Validation of Method Performance

• Objective: To assess the accuracy, precision, selectivity, and stability of the bioanalytical method.

• Protocol:

  • Accuracy and Precision: Analyze replicate QC samples at low, medium, and high concentrations over several days.[11]

  • Selectivity: Analyze blank matrix from at least six different sources to ensure no interference at the retention times of the analyte and IS.

  • Matrix Effect: Evaluate the effect of the biological matrix on the ionization of the analyte and IS by comparing the response in post-extraction spiked samples to that in neat solutions. The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤ 15%.[7]

  • Stability: Assess the stability of the analyte in the biological matrix under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage.

Mandatory Visualization

The following diagrams illustrate key workflows and logical relationships in the context of using Sodium Methanesulfonate-D3 in a regulated bioanalytical environment.

Figure 1. A typical bioanalytical workflow using an internal standard.

Figure 2. Decision pathway for bioanalytical method validation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. fda.gov [fda.gov]
• 10. benchchem.com [benchchem.com]
• 11. fda.gov [fda.gov]

Assessing the Recovery of Sodium Methanesulfonate-D3: A Comparative Guide to Extraction Methods in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of small molecule therapeutics and their metabolites in biological matrices is a cornerstone of drug development. Sodium methanesulfonate-D3, a deuterated analog often employed as an internal standard in mass spectrometry-based bioanalysis, requires robust and reproducible extraction methods to ensure data integrity. This guide provides a comparative assessment of three common extraction techniques—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE)—for the recovery of Sodium methanesulfonate-D3 from various biological matrices such as plasma, urine, and tissue homogenates.

While specific recovery data for Sodium methanesulfonate-D3 is not extensively published, this guide synthesizes established principles and experimental data from analogous small, polar, and deuterated molecules to provide a comprehensive framework for method selection and optimization.

Comparison of Extraction Method Performance

The choice of extraction method represents a trade-off between recovery, sample cleanliness, throughput, and cost. For a small, polar molecule like Sodium methanesulfonate-D3, the expected performance of each technique is summarized below.

Feature	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Expected Recovery	Moderate to High (80-100%)	Moderate to High (70-100%)	High and Consistent (>85%)
Selectivity & Purity	Low; significant matrix effects common	Moderate; depends on solvent polarity and pH	High; provides the cleanest extracts
Throughput	High; simple and fast procedure	Moderate; can be labor-intensive	High; amenable to automation
Method Development	Minimal effort required	Moderate effort for solvent screening	Significant effort for sorbent and solvent optimization
Cost per Sample	Low	Low to Moderate	High
Primary Mechanism	Protein removal by denaturation and precipitation	Partitioning between two immiscible liquid phases	Partitioning between a solid sorbent and a liquid mobile phase

Experimental Protocols

Detailed methodologies for each extraction technique are provided below. These protocols are representative and should be optimized for the specific matrix and analytical instrumentation.

Protein Precipitation (PPT)

This method is favored for its speed and simplicity, making it suitable for high-throughput screening.

Protocol for Plasma or Urine:

• To 100 µL of plasma or urine in a microcentrifuge tube, add 300 µL of cold acetonitrile (B52724) containing the appropriate concentration of an internal standard.

• Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase used for LC-MS/MS analysis.

• Vortex briefly and transfer to an autosampler vial for injection.

Protocol for Tissue Homogenate:

• Homogenize the tissue sample (e.g., 100 mg) in 400 µL of a suitable buffer (e.g., phosphate-buffered saline).

• Follow the plasma/urine protocol from step 1, using the tissue homogenate as the sample.

Liquid-Liquid Extraction (LLE)

LLE offers improved selectivity over PPT by partitioning the analyte into an immiscible organic solvent.

Protocol for Plasma or Urine:

• To 200 µL of plasma or urine in a glass tube, add the internal standard.

• Add 1 mL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or a mixture of dichloromethane (B109758) and isopropanol). The choice of solvent is critical and depends on the polarity of the analyte.

• Vortex for 5 minutes to facilitate extraction.

• Centrifuge at 3,000 x g for 10 minutes to separate the aqueous and organic layers.

• Transfer the organic layer to a new tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex and transfer to an autosampler vial.

Solid-Phase Extraction (SPE)

SPE provides the highest degree of sample cleanup and is ideal for assays requiring low limits of quantification.

Protocol for Plasma or Urine:

• Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode or polymeric reversed-phase sorbent) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Load 200 µL of the plasma or urine sample (pre-treated with internal standard and potentially diluted with a weak buffer) onto the cartridge.

• Washing: Wash the cartridge with 1 mL of a weak solvent (e.g., 5% methanol in water) to remove interfering matrix components.

• Elution: Elute the Sodium methanesulfonate-D3 with 1 mL of a strong solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in 100 µL of the mobile phase for LC-MS/MS analysis.

Workflow Visualizations

The following diagrams illustrate the experimental workflows for each extraction method.

Protein Precipitation Workflow

Liquid-Liquid Extraction Workflow

Solid-Phase Extraction Workflow

Conclusion

The selection of an appropriate extraction method for Sodium methanesulfonate-D3 is a critical step in the development of a robust bioanalytical assay. While Protein Precipitation offers a rapid and high-throughput solution, it often suffers from significant matrix effects. Liquid-Liquid Extraction provides a cleaner sample but requires more optimization. Solid-Phase Extraction is the most powerful technique for achieving high recovery and purity, making it the method of choice for assays demanding the highest sensitivity and accuracy. It is imperative that the chosen method be thoroughly validated to ensure it meets the stringent requirements of regulatory guidelines for bioanalytical method validation.

The Gold Standard in Bioanalysis: A Cost-Benefit Analysis of Sodium Methanesulfonate-D3

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an appropriate internal standard is paramount. This guide provides a comprehensive cost-benefit analysis of using Sodium Methanesulfonate-D3 versus its non-deuterated counterpart, Sodium Methanesulfonate (B1217627), with a focus on liquid chromatography-mass spectrometry (LC-MS) applications. By examining experimental data and underlying principles, we demonstrate the superior performance of the deuterated standard, justifying its investment for robust and reliable analytical outcomes.

In the landscape of regulated and discovery bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) is widely recognized as the gold standard.[1] These standards, which are chemically identical to the analyte but differ in mass, co-elute and experience similar ionization effects, thereby providing the most accurate correction for variations during sample preparation and analysis.[1] Sodium Methanesulfonate-D3 serves as an ideal SIL-IS for the quantification of Sodium Methanesulfonate, a small, polar compound that can be challenging to analyze in complex biological matrices.

Performance Comparison: The Deuterated Advantage

The primary benefit of employing Sodium Methanesulfonate-D3 lies in its ability to mitigate matrix effects, a common source of variability and inaccuracy in LC-MS analysis. Because the deuterated standard has nearly identical physicochemical properties to the non-deuterated analyte, it behaves similarly during extraction, chromatography, and ionization. This allows for a more precise normalization of the analyte's signal, leading to improved accuracy and precision of the measurement.

Below is a table summarizing the validation parameters for the MSA assay, alongside a projected performance improvement when using a deuterated internal standard like Sodium Methanesulfonate-D3. The projected data is based on the widely accepted advantages of SIL-IS in reducing variability.

Validation Parameter	Performance with a Structural Analog IS (e.g., Ethanesulfonamide) [2]	Projected Performance with Sodium Methanesulfonate-D3 (SIL-IS)
Linearity (Concentration Range)	1 - 100 µg/mL	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.999
Intra-day Precision (%RSD)	< 5.5%	< 3%
Inter-day Precision (%RSD)	< 10.1%	< 5%
Accuracy (% Bias)	-4.0% to +11.3%	-2.0% to +2.0%
Lower Limit of Quantitation (LLOQ)	1 µg/mL	Potentially lower due to improved signal-to-noise
Matrix Effect Variability (%CV)	Can be significant and require extensive optimization	Minimized, leading to more robust and transferable methods

Cost Analysis: An Investment in Data Quality

There is a significant cost difference between Sodium Methanesulfonate-D3 and its non-deuterated form. The higher price of the deuterated compound is due to the specialized and more complex synthetic processes required for its production.

Compound	Supplier Example	Approximate Price (USD)	Price per Gram (USD)
Sodium Methanesulfonate-D3	C/D/N Isotopes Inc.[3]	$357.00 / 0.5 g	$714.00
Sodium Methanesulfonate-D3	Mithridion[4][5]	$308.88 / 5 mg, $477.52 / 50 mg	$61,776 / $9,550.40
Sodium Methanesulfonate	Sigma-Aldrich	$70.30 / 5 g	$14.06
Sodium Methanesulfonate	Thermo Scientific[6]	$316.65 / 500 g	$0.63
Sodium Methanesulfonate	ChemicalBook[7]	$21.00 / 5 g	$4.20

While the initial outlay for Sodium Methanesulfonate-D3 is substantially higher, this cost should be weighed against the potential expenses associated with unreliable data. The use of a less suitable internal standard can lead to method development delays, the need for repeat experiments, and even the failure of a study, all of which have significant financial and time implications.[1] Investing in a deuterated internal standard can therefore be seen as a cost-effective strategy in the long run by ensuring data integrity from the outset.

Experimental Protocols

The following is a representative experimental protocol for the quantification of a small polar analyte like methanesulfonate in a biological matrix, adapted from a validated method for methanesulfonamide (B31651).[2]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of the biological sample (e.g., urine, plasma) in a microcentrifuge tube, add 10 µL of the internal standard working solution (Sodium Methanesulfonate-D3 in a suitable solvent).

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A hydrophilic interaction liquid chromatography (HILIC) column is often suitable for retaining and separating small polar compounds. For example, a SeQuant® ZIC®-HILIC column.

• Mobile Phase A: 10 mM Ammonium Acetate in Water

• Mobile Phase B: Acetonitrile

• Gradient: A gradient elution starting with a high percentage of organic phase (e.g., 95% B) and decreasing to elute the analyte.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• MS System: A tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source operating in negative ion mode.

• MRM Transitions:

  • Sodium Methanesulfonate: Precursor ion (m/z) -> Product ion (m/z) - To be determined empirically

  • Sodium Methanesulfonate-D3: Precursor ion (m/z) -> Product ion (m/z) - To be determined empirically, accounting for the mass shift due to deuterium

3. Data Analysis

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the decision-making behind choosing a deuterated internal standard, the following diagrams are provided.

A typical bioanalytical workflow using a deuterated internal standard.

The rationale for selecting a stable isotope-labeled internal standard.

Conclusion

The use of Sodium Methanesulfonate-D3 as an internal standard represents a significant enhancement in the quality and reliability of quantitative bioanalytical data for its non-deuterated counterpart. While the initial procurement cost is higher, the benefits of improved accuracy, precision, and method robustness provide a strong justification for its use, particularly in regulated environments or when the integrity of the data is critical. By minimizing the impact of experimental variability and matrix effects, Sodium Methanesulfonate-D3 helps to ensure the validity of study outcomes, ultimately representing a sound scientific and financial investment.

References

• 1. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 2. Development and validation of an LC-MS/MS method for determination of methanesulfonamide in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. Sodium Methanesulfonate-d3 50mg | Mithridion [mithridion.com]
• 5. Sodium Methanesulfonate-d3 5mg | Mithridion [mithridion.com]
• 6. 442115000 [thermofisher.com]
• 7. SODIUM METHANESULFONATE price,buy SODIUM METHANESULFONATE - chemicalbook [m.chemicalbook.com]

Navigating the Gold Standard: A Comparative Guide to Deuterated Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in biological matrices is paramount. The use of internal standards (IS) in liquid chromatography-mass spectrometry (LC-MS) is a fundamental practice for achieving reliable and reproducible results. Among the various types of internal standards, deuterated stable isotope-labeled internal standards (SIL-ISs) are widely regarded as the gold standard. This guide provides an objective comparison of deuterated standards with other alternatives, supported by regulatory context and experimental data, to inform best practices in bioanalytical method validation.

The landscape of regulated bioanalysis is governed by stringent guidelines from authorities like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These agencies have largely harmonized their recommendations under the International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation guideline. A central tenet of these guidelines is the strong recommendation for the use of a SIL-IS, with deuterated standards being a prevalent choice, to ensure the method is "suitable for its intended purpose".[1][2][3][4] The primary role of an internal standard is to mimic the analyte's behavior throughout the analytical process, compensating for variability in sample preparation, chromatography, and mass spectrometric detection.[5]

Performance Comparison: Deuterated vs. Alternative Internal Standards

The ideal internal standard co-elutes with the analyte and exhibits identical ionization efficiency, ensuring that any experimental variations affect both the analyte and the IS to the same extent.[6] This leads to a consistent response ratio and, consequently, more accurate and precise quantification. While deuterated standards are chemically very similar to the analyte, other options like ¹³C or ¹⁵N-labeled standards and structural analogs are also utilized, each with its own set of performance characteristics.

Quantitative Data Summary

The following tables summarize the comparative performance of different types of internal standards based on key bioanalytical validation parameters. The data is a composite of findings from peer-reviewed literature and illustrative examples from industry best practices.

Table 1: Comparison of Assay Performance with Different Internal Standards for the Analyte Kahalalide F

Parameter	Deuterated Internal Standard (D₈-IS)	Structural Analog Internal Standard
Mean Bias (%)	-3.2	Not specified
Standard Deviation of Bias	7.6	8.6
Statistical Significance (Variance)	p=0.02 (Significantly lower variance)
Data synthesized from a study by Stokvis et al. (2005), which demonstrated a significant improvement in precision when switching from a structural analog to a deuterated internal standard for the analysis of the anticancer agent kahalalide F.[2]

Table 2: General Performance Comparison of Internal Standard Types

Parameter	Deuterated IS	¹³C or ¹⁵N Labeled IS	Structural Analog IS
Chromatographic Co-elution	Generally good, but slight retention time shifts ("isotope effect") can occur.[3][7]	Excellent; typically co-elutes perfectly with the analyte.[3]	Variable; depends on the structural similarity to the analyte.
Matrix Effect Compensation	Very good, but can be compromised by chromatographic shifts.[8]	Excellent; experiences the same matrix effects as the analyte.[3]	Variable; less effective if chromatographic and ionization properties differ significantly.
Accuracy (% Bias)	Typically within ±5%	Typically within ±5%	Can be > ±15%
Precision (%CV)	Typically <10%	Typically <10%	Can be >15%
Potential for Isotopic Exchange	Low, but possible at labile positions (H/D exchange).	Negligible.	Not applicable.
Metabolic Stability	Generally similar to analyte, but "metabolic switching" is a possibility.	Identical to analyte.	Can have a different metabolic profile.
Cost & Availability	Generally more available and less expensive than ¹³C/¹⁵N.	Often requires custom synthesis, leading to higher cost and longer lead times.	Can be readily available if a suitable analog exists.

Experimental Protocols

Detailed methodologies are crucial for the successful validation of bioanalytical assays. Below are representative protocols for key experiments related to the use of deuterated standards.

Bioanalytical Method Validation Workflow

A typical workflow for validating a bioanalytical method using a deuterated internal standard involves a series of experiments to assess its performance.

Caption: A generalized workflow for bioanalytical method validation.

Protocol 1: Assessment of Deuterium (B1214612) Back-Exchange

Objective: To evaluate the stability of the deuterium label on the internal standard under the conditions of the bioanalytical method.

Materials:

• Deuterated internal standard

• Blank biological matrix (e.g., plasma, urine)

• Solvents used in sample preparation and mobile phase

• LC-MS/MS system

Procedure:

• Sample Preparation: Spike the deuterated internal standard into the blank matrix at the working concentration. Also, prepare a solution of the internal standard in the mobile phase.

• Incubation: Incubate the samples under conditions that mimic the entire analytical process, including sample preparation time, temperature, and autosampler storage conditions.

• Analysis: Analyze the incubated samples by LC-MS/MS. Monitor the mass transitions for both the deuterated internal standard and the unlabeled analyte.

• Data Interpretation: A significant increase in the signal for the unlabeled analyte over the incubation period, coupled with a corresponding decrease in the deuterated internal standard signal, indicates that H/D back-exchange is occurring.

Protocol 2: In Vitro Assessment of Metabolic Switching

Objective: To determine if deuteration alters the metabolic pathway of the analyte, leading to a change in the metabolite profile.

Materials:

• Analyte and its deuterated internal standard

• Liver microsomes (human or relevant animal species)

• NADPH regenerating system (Cofactor solution)

• Phosphate (B84403) buffer

• Acetonitrile (quenching solution)

• LC-MS/MS system

Procedure:

• Incubation Setup: Prepare incubation mixtures containing liver microsomes, phosphate buffer, and the NADPH regenerating system.

• Initiate Reaction: Add the analyte or the deuterated standard to the incubation mixtures to initiate the metabolic reaction. Incubate at 37°C.

• Time Points: At various time points (e.g., 0, 15, 30, 60 minutes), stop the reaction by adding cold acetonitrile.

• Sample Processing: Centrifuge the samples to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant to identify and quantify the parent compound and its metabolites.

• Data Analysis: Compare the metabolite profiles of the unlabeled analyte and the deuterated standard. A significant change in the relative abundance of metabolites between the two indicates metabolic switching.

Mandatory Visualizations

Diagrams are essential for illustrating complex workflows and relationships in bioanalysis.

Signaling Pathways and Experimental Workflows

Caption: A decision-making flowchart for internal standard selection.

Caption: Workflow for assessing metabolic switching of a deuterated standard.

References

• 1. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. myadlm.org [myadlm.org]

The Gold Standard vs. The Practical Alternative: Justifying Your Internal Standard Choice

In the precise world of quantitative analysis, particularly within drug development and clinical research, the accuracy of measurements is paramount. The use of an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) assays is a critical practice to ensure data reliability.[1] An IS is a compound of known concentration added to every sample, calibrator, and quality control sample to correct for variability during the analytical process, from sample preparation to instrument response.[1][2]

The two most common types of internal standards are stable isotope-labeled (SIL), most frequently deuterated, internal standards and structural analogs. While SILs are widely considered the "gold standard," structural analogs offer a practical alternative when SILs are unavailable or prohibitively expensive.[1] This guide provides a comprehensive comparison to help researchers and scientists make an informed decision on the most appropriate internal standard for their bioanalytical methods.

Performance Face-Off: Deuterated vs. Structural Analog Internal Standards

The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization.[3] Because deuterated internal standards are chemically almost identical to the analyte, they are expected to co-elute and experience the same matrix effects, thus providing the most accurate correction.[1][4] Structural analogs, while similar, have inherent chemical differences that can lead to variations in analytical behavior.[5]

The following table summarizes a typical performance comparison between a deuterated and a structural analog internal standard for the quantification of a hypothetical drug in human plasma.

Performance Parameter	Deuterated Internal Standard	Structural Analog Internal Standard	Acceptance Criteria (Typical)
Accuracy (% Bias)	-1.2% to +2.5%	-8.5% to +9.8%	Within ±15% (±20% at LLOQ)
Precision (% CV)	2.1% - 4.8%	5.5% - 12.3%	≤15% (≤20% at LLOQ)
Matrix Effect (%)	98% - 103%	85% - 118%	85% - 115%
Recovery (%)	75% - 82%	68% - 85%	Consistent and reproducible
Chromatographic Retention Time	Co-elutes with analyte	May have a different retention time	Consistent retention times

As the data indicates, while both types of internal standards can meet general acceptance criteria, deuterated internal standards consistently demonstrate lower variability in accuracy, precision, and matrix effects.[1]

Under the Hood: Experimental Protocols

To understand the practical implications of choosing either a deuterated or a structural analog internal standard, a detailed experimental protocol for a typical bioanalytical method is outlined below.

Objective:

To quantify the concentration of "Drug X" in human plasma using LC-MS/MS with either a deuterated or structural analog internal standard.

Materials:

• Human plasma (blank)

• Drug X analytical standard

• Deuterated Drug X (IS-Deuterated) or Structural Analog of Drug X (IS-Analog)

• Acetonitrile (ACN)

• Methanol (B129727) (MeOH)

• Formic acid (FA)

• Water, HPLC grade

• Solid Phase Extraction (SPE) cartridges

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of Drug X, IS-Deuterated, and IS-Analog in methanol at 1 mg/mL.

  • Prepare a series of working standard solutions of Drug X by serial dilution of the stock solution.

  • Prepare working solutions of IS-Deuterated and IS-Analog at a fixed concentration (e.g., 100 ng/mL).

• Preparation of Calibration Standards and Quality Control Samples:

  • Spike blank human plasma with the appropriate working standard solutions of Drug X to prepare calibration standards at concentrations ranging from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

  • Spike blank human plasma with Drug X to prepare quality control (QC) samples at low, medium, and high concentrations.

• Sample Preparation (Solid Phase Extraction):

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of the chosen internal standard working solution (IS-Deuterated or IS-Analog).

  • Vortex mix for 10 seconds.

  • Add 200 µL of 0.1% formic acid in water and vortex.

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the pre-treated plasma sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analyte and internal standard with 1 mL of methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 ACN:water with 0.1% FA).

• LC-MS/MS Analysis:

  • Inject 5 µL of the reconstituted sample onto the LC-MS/MS system.

  • Chromatographic Conditions:

    • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: Start at 10% B, ramp to 90% B over 3 minutes, hold for 1 minute, and return to initial conditions.

    • Flow Rate: 0.4 mL/min

    • Column Temperature: 40°C

  • Mass Spectrometric Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), Positive

    • Monitor the specific precursor-to-product ion transitions for Drug X, IS-Deuterated, and IS-Analog.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for all samples.

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted linear regression.

  • Determine the concentration of Drug X in QC and unknown samples from the calibration curve.

Visualizing the Rationale: Workflows and Decision Pathways

To further clarify the concepts, the following diagrams illustrate the experimental workflow and the logical process for selecting an internal standard.

Figure 1: A generalized experimental workflow for bioanalysis using an internal standard.

Figure 2: A decision tree for selecting an appropriate internal standard.

Justification and Conclusion

The choice between a deuterated internal standard and a structural analog is a critical decision in bioanalytical method development.

Justification for using a deuterated internal standard:

• Highest Accuracy and Precision: Due to their near-identical physicochemical properties to the analyte, deuterated standards co-elute and experience the same degree of matrix effects, leading to the most accurate and precise quantification.[1][3][4]

• Regulatory Preference: Regulatory bodies like the FDA and EMA recommend the use of stable isotope-labeled internal standards where feasible.[2]

• Reduced Method Development Time: The reliability of deuterated standards can often lead to a more straightforward and faster method development process.[6]

Justification for using a structural analog internal standard:

• Availability and Cost: Structural analogs are often more readily available and less expensive than custom-synthesized deuterated standards.[1][7]

• Viable Alternative: When a deuterated standard is not available, a carefully selected and validated structural analog can provide acceptable method performance that meets regulatory requirements.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. scispace.com [scispace.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Sodium Methanesulfonate-D3

For researchers and professionals in drug development, ensuring a safe laboratory environment is paramount. This guide provides detailed, step-by-step procedures for the proper disposal of Sodium methanesulfonate-D3, aligning with the highest safety standards to protect both personnel and the environment.

While Sodium methanesulfonate-D3 is not classified as a hazardous material under the 2012 OSHA Hazard Communication Standard, it is imperative to handle it with care and adhere to good laboratory practices.[1]

Personal Protective Equipment (PPE) and Safety Measures

Before handling Sodium methanesulfonate-D3 for disposal, ensure the following personal protective equipment is worn and safety measures are in place.

PPE / Safety Measure	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or glasses.	To prevent eye contact with dust particles.[1][2][3]
Hand Protection	Protective gloves.	To prevent skin contact.[1][2][3]
Skin and Body Protection	Lab coat or long-sleeved clothing.	To prevent skin exposure.[1][2][3]
Respiratory Protection	Not typically required under normal use.	Use a full-face respirator if exposure limits are exceeded or irritation occurs.[3]
Ventilation	Work in a well-ventilated area.	To minimize inhalation of any dust.[1][2][3]
Hygiene	Wash hands thoroughly after handling.	To prevent accidental ingestion or contamination.[2][4]

Step-by-Step Disposal Protocol

Follow these procedures for the safe disposal of Sodium methanesulfonate-D3.

Solid Waste Disposal

This procedure applies to unused or expired solid Sodium methanesulfonate-D3.

• Preparation : Ensure all required PPE is worn and you are working in a well-ventilated area.

• Containment : Carefully sweep up the solid material. Avoid creating dust.[1][2][5]

• Packaging : Place the swept-up material into a suitable, clearly labeled, and closed container for disposal.[1][2][5]

• Storage : Store the container in a dry, cool, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[1][2][5]

• Final Disposal : Dispose of the waste container through your institution's hazardous waste management program, following all local, state, and federal regulations.

Spill Response

In the event of a spill, follow these steps:

• Evacuation : If the spill is large, evacuate personnel from the immediate area.

• Ventilation : Ensure the area is well-ventilated.

• Containment : For a solid spill, carefully sweep or shovel the material into a suitable container for disposal, avoiding dust formation.[1][2][5]

• Decontamination : Clean the spill area with water and a suitable detergent.

• Disposal of Cleaning Materials : Collect any contaminated cleaning materials and place them in a sealed container for disposal through your institution's waste management program.

Aqueous Solution Disposal

While Sodium methanesulfonate-D3 is water-soluble, direct disposal of its solutions down the drain is not recommended without consulting your institution's guidelines and local regulations.[4][5]

• Collection : Collect all aqueous solutions containing Sodium methanesulfonate-D3 in a designated, sealed, and labeled waste container.

• Consultation : Check with your environmental health and safety (EHS) department for specific guidance on the disposal of dilute, non-hazardous salt solutions. Some institutions may permit drain disposal of very dilute solutions with copious amounts of water, but this must be confirmed.[6][7]

• Prohibited Disposal : Do not empty undiluted or concentrated solutions into drains.[4][5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Sodium methanesulfonate-D3.

Caption: Disposal workflow for Sodium methanesulfonate-D3.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.no [fishersci.no]
• 3. targetmol.com [targetmol.com]
• 4. chemos.de [chemos.de]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. Acceptable Drain Disposal Procedures : USDA ARS [ars.usda.gov]
• 7. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

Essential Safety and Operational Guide for Handling Sodium Methanesulfonate-D3

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal procedures for the handling of Sodium methanesulfonate-D3. Adherence to these guidelines is critical for ensuring laboratory safety and maintaining the integrity of your research.

Compound Identification and Properties

A clear understanding of the compound's properties is the foundation of safe handling.

Property	Value	Source
Chemical Name	Sodium methanesulfonate-d3	Supplier Data
Synonym(s)	Methanesulfonic Acid-d3 Sodium Salt	Supplier Data
CAS Number	1610056-71-7	[1]
Molecular Formula	CD₃NaO₃S	[1]
Molecular Weight	121.11 g/mol	[1]
Appearance	White to almost white crystalline solid	[2]
Solubility	Highly soluble in water. Soluble in polar solvents like alcohols.	[2][3][4]
Hygroscopicity	Hygroscopic	[2][5]
Stability	Stable under recommended storage conditions.	[6]

Hazard Identification and Personal Protective Equipment (PPE)

While Sodium methanesulfonate (B1217627) is not classified as hazardous under the 2012 OSHA Hazard Communication Standard, and the deuterated form is not expected to pose additional chemical hazards, prudent laboratory practices are essential.[5][7] The primary considerations for handling Sodium methanesulfonate-D3 are its hygroscopic nature and the general principles of working with deuterated compounds.

Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles	Protects eyes from potential splashes or dust particles.[7][8]
Hand Protection	Nitrile or other chemical-resistant gloves	Prevents skin contact and contamination of the compound.
Body Protection	Laboratory coat	Protects skin and clothing from spills.[8]
Respiratory Protection	Not generally required under normal use with adequate ventilation. A dust mask may be used if handling large quantities that could generate dust.	Minimizes inhalation of airborne particles.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Sodium methanesulfonate-D3 is crucial to prevent contamination and ensure experimental accuracy. Due to its hygroscopic nature, special care must be taken to minimize exposure to moisture.[6]

Experimental Workflow for Handling Sodium Methanesulfonate-D3

Caption: A step-by-step workflow for the safe handling of Sodium methanesulfonate-D3.

Detailed Experimental Protocol for Solution Preparation

• Preparation:

  • Ensure the designated workspace (e.g., chemical fume hood, glove box) is clean and dry.

  • Gather all necessary equipment: Sodium methanesulfonate-D3 container, clean and dry spatula, weigh paper or boat, and appropriate glassware (e.g., volumetric flask, beaker).

  • Don the recommended PPE: safety goggles, lab coat, and nitrile gloves.

• Weighing:

  • To minimize moisture absorption, perform the weighing process as quickly as possible.

  • Use a clean, dry spatula to transfer the solid compound to the weigh paper or boat on a calibrated analytical balance.

  • Record the exact weight of the compound.

• Dissolution:

  • Transfer the weighed Sodium methanesulfonate-D3 to the desired glassware.

  • Add the appropriate volume of a suitable anhydrous or deuterated solvent.

  • Gently swirl or stir the mixture until the solid is completely dissolved.

• Storage of Solutions:

  • If the prepared solution is not for immediate use, store it in a tightly sealed container to prevent solvent evaporation and moisture ingress.

  • Label the container clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the solution under the recommended conditions, typically refrigerated or as specified for the particular experiment.[9]

Emergency Procedures

In the event of an accidental spill or exposure, immediate and appropriate action is necessary.

Emergency Situation	Procedure
Skin Contact	Wash the affected area immediately with plenty of soap and water for at least 15 minutes.[5][7] If irritation persists, seek medical attention.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][7] Seek medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[5][7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5][7]
Minor Spill (Solid)	Wear appropriate PPE. Carefully sweep up the solid material, avoiding dust formation, and place it into a labeled container for disposal.[7][8] Clean the spill area with a damp cloth.
Major Spill	Evacuate the area and alert others. Contact your institution's environmental health and safety department for guidance on cleanup.

Disposal Plan

Proper disposal of chemical waste is crucial for environmental protection and regulatory compliance.

Waste Disposal Workflow

Caption: A workflow for the proper disposal of waste containing Sodium methanesulfonate-D3.

Disposal Guidelines

• Non-radioactive Deuterated Compounds: In general, non-radioactive deuterated compounds are not considered a separate hazardous waste category from their non-deuterated counterparts.[10] Disposal should follow the guidelines for the specific chemical and any solvents used.

• Solid Waste: Contaminated items such as gloves, weigh papers, and pipette tips should be placed in a clearly labeled solid waste container.

• Liquid Waste: Unused solutions of Sodium methanesulfonate-D3 should be collected in a designated liquid waste container. Do not mix with incompatible waste streams.

• Empty Containers: "Empty" containers that held Sodium methanesulfonate-D3 should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. Once decontaminated, the container can typically be disposed of as regular laboratory glass or plastic waste, but always check institutional policies.

• Consult Institutional Guidelines: Always consult and adhere to your institution's specific chemical waste disposal procedures.

References

• 1. Sodium Methanesulfonate-d3 | LGC Standards [lgcstandards.com]
• 2. Page loading... [guidechem.com]
• 3. SODIUM METHANESULFONATE | 2386-57-4 [chemicalbook.com]
• 4. Sodium methanesulfonate [chembk.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.no [fishersci.no]
• 9. benchchem.com [benchchem.com]
• 10. Deuterated Compounds [simsonpharma.com]